Ferrous bromide

• CAS: 7789-46-0

Core Science & Biosynthesis

Synthesis of Ferrous Bromide from Iron and Hydrobromic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of ferrous bromide (FeBr₂) through the reaction of elemental iron with hydrobromic acid. Ferrous bromide is a valuable precursor and catalyst in various chemical processes, including organic synthesis and the development of magnetic materials.[1][2] Its utility in the synthesis of organic bromides makes it a compound of interest for pharmaceutical and agrochemical research.[1] This document outlines the fundamental chemical principles, a detailed experimental protocol, and critical considerations for the successful synthesis and handling of this compound.

Core Chemical Principles

The synthesis of ferrous bromide from iron and hydrobromic acid is a single displacement, oxidation-reduction (redox) reaction.[3][4] In this process, elemental iron (Fe) is oxidized to its +2 state (ferrous iron), while the hydrogen in hydrobromic acid (HBr) is reduced, forming hydrogen gas (H₂).

The balanced chemical equation for this reaction is:

Fe(s) + 2HBr(aq) → FeBr₂(aq) + H₂(g) [3][4][5]

In this reaction, hydrobromic acid acts as the oxidizing agent, and iron serves as the reducing agent.[3] The product, ferrous bromide, is initially formed in an aqueous solution.[6] Obtaining the anhydrous form requires additional steps, as direct heating of the hydrated salt can lead to oxidation and hydrolysis, forming iron hydroxides or oxides.[6]

Quantitative Data and Physical Properties

The following table summarizes the key quantitative data based on the stoichiometry of the reaction and the physical properties of the resulting compound.

Parameter	Value	Unit	Notes
Reactant Molar Masses
Iron (Fe)	~55.85	g/mol	[4]
Hydrobromic Acid (HBr)	~80.91	g/mol	[4]
Product Molar Mass
Anhydrous Ferrous Bromide (FeBr₂)	215.65	g/mol	[1][7]
Stoichiometric Ratio
Fe : HBr	1 : 2	molar	[4][5]
Physical Properties of Anhydrous FeBr₂
Appearance	Yellow or brownish solid	-	[7]
Density	4.63	g/cm³	[1][7]
Melting Point	684	°C	[1][7]
Boiling Point	934	°C	[1][7]
Solubility	Soluble in water, THF, methanol (B129727), ethanol	-	[2][7]

Detailed Experimental Protocol

This section details a standard laboratory procedure for the synthesis of aqueous ferrous bromide, followed by considerations for isolating the anhydrous salt.

Objective: To synthesize ferrous bromide (FeBr₂) via the reaction of iron powder with hydrobromic acid.

Materials:

• Fine iron powder (reduced iron)

• Concentrated hydrobromic acid (HBr), typically 48%

• Deionized water, deoxygenated

• Methanol (for an alternative synthesis route)[7]

• Inert gas (e.g., Nitrogen or Argon)

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Schlenk line or glove box for handling air-sensitive materials

• Filtration apparatus (e.g., Büchner funnel or cannula)

• Vacuum pump

Procedure:

• Reactant Preparation:

  • Carefully weigh a stoichiometric amount of fine iron powder. For example, to react with 2 moles of HBr, use approximately 55.85 g of iron.

  • Under an inert atmosphere to prevent premature oxidation, add the iron powder to the round-bottom flask.

• Reaction Execution:

  • Slowly add a stoichiometric excess of concentrated hydrobromic acid to the flask containing the iron powder. The reaction is exothermic and will produce hydrogen gas. Ensure proper ventilation in a fume hood.

  • The balanced reaction requires a 1:2 molar ratio of Fe to HBr.[4][5] A slight excess of acid can ensure complete reaction of the iron.

  • The reaction may proceed slowly at room temperature.[8] Gentle heating and stirring can be applied to increase the reaction rate.

  • Fit the flask with a reflux condenser and continue to stir the mixture until the evolution of hydrogen gas ceases, indicating the completion of the reaction. The solution will typically appear pale green, characteristic of the hexahydrated ferrous bromide complex.[9]

• Product Isolation (Aqueous/Hydrated Form):

  • Once the reaction is complete, allow the solution to cool to room temperature.

  • Filter the hot solution under an inert atmosphere to remove any unreacted iron and other solid impurities.

  • Cool the filtrate to induce crystallization of ferrous bromide hydrates, most commonly the pale green hexahydrate, FeBr₂·6H₂O.[2]

• Dehydration to Anhydrous Ferrous Bromide:

  • Obtaining anhydrous FeBr₂ from its hydrated form is challenging due to its susceptibility to oxidation and hydrolysis.[6]

  • A common method involves heating the hydrated salt in a stream of dry hydrogen bromide gas at elevated temperatures (e.g., 400 °C).[2]

  • Alternatively, heating the methanol solvate complex ([Fe(MeOH)₆]Br₂) in a vacuum can yield pure, anhydrous FeBr₂.[7]

Safety Precautions:

• Hydrobromic acid is corrosive and can cause severe burns. Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• The reaction produces flammable hydrogen gas. Ensure the apparatus is well-ventilated and away from ignition sources.

• Ferrous bromide is hygroscopic and air-sensitive.[2] Handle and store the final product under an inert atmosphere (e.g., in a glove box or desiccator with a drying agent).[9]

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow and the underlying chemical reaction pathway.

Caption: Experimental workflow for the synthesis of ferrous bromide.

Caption: Chemical reaction pathway for ferrous bromide synthesis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [guidechem.com]
• 3. Fe + 2 HBr → FeBr2 + H2 - Balanced equation | Chemical Equations online! [chemequations.com]
• 4. Hydrobromic acid dissolves solid iron according to the reaction:Fe(s) - Tro 4th Edition Ch 4 Problem 31a [pearson.com]
• 5. brainly.com [brainly.com]
• 6. Page loading... [guidechem.com]
• 7. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 8. Solved A chemist wishes to convert iron into iron(II) | Chegg.com [chegg.com]
• 9. Reddit - The heart of the internet [reddit.com]

Crystal Structure of Anhydrous Ferrous Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Anhydrous ferrous bromide (FeBr₂), an inorganic compound with significant applications in catalysis and as a precursor for other iron compounds, possesses a well-defined crystal structure that dictates its physicochemical properties. This technical guide provides a comprehensive overview of the crystal structure of anhydrous FeBr₂, detailing its crystallographic parameters, atomic arrangement, and the experimental methodologies employed for its synthesis and characterization. The information is presented to be a valuable resource for researchers and professionals in materials science, chemistry, and drug development.

Introduction

Iron(II) bromide, in its anhydrous form, is a yellow to brownish paramagnetic solid.[1][2] Its crystal structure is a key determinant of its reactivity and physical characteristics. Understanding this structure is crucial for its application in various fields, including as a Lewis acid catalyst in organic synthesis and as an intermediate in the synthesis of porphyrins.[3] This document outlines the crystallographic data of anhydrous FeBr₂ and provides detailed experimental protocols for its preparation and analysis.

Crystal Structure and Properties

Anhydrous ferrous bromide crystallizes in a trigonal crystal system, adopting a cadmium iodide (CdI₂) type structure.[2][4][5] This structure consists of close-packed layers of bromide ions with iron(II) ions occupying the octahedral holes between alternating layers.[2] This layered, polymeric structure is a common motif for metal halides.[2]

Crystallographic Data

The crystallographic parameters for anhydrous ferrous bromide have been determined through X-ray diffraction studies. The data from various sources are summarized in the table below for easy comparison.

Parameter	Value (Materials Project)[6][7]	Value (Catalyst Hub)[8]	Value (ResearchGate)[9]
Crystal System	Trigonal	Hexagonal	Hexagonal
Space Group	P-3m1 (No. 164)	P-3m1 (No. 164)	P-3m1 (No. 164)
Lattice Parameters
a	6.56 Å	3.728 Å	3.77 Å
b	3.72 Å	3.728 Å	-
c	6.50 Å	6.558 Å	6.22 Å
α	90.00°	90.000°	-
β	90.34°	90.000°	-
γ	90.00°	120.000°	-
Unit Cell Volume	158.69 ų	78.930 ų	-
Density	4.51 g/cm³	4.537 g/cm³	-
Fe-Br Bond Lengths	2.61 Å (x4), 2.65 Å (x2)	2.62 Å	-

Note: The discrepancies in lattice parameters may arise from different experimental conditions or computational models.

Atomic Coordination

In the FeBr₂ crystal lattice, each Fe²⁺ ion is octahedrally coordinated to six Br⁻ ions.[6][7] These FeBr₆ octahedra share edges to form two-dimensional sheets.[6][7] The bromide ions are, in turn, coordinated to three neighboring iron(II) ions in a distorted T-shaped geometry.[6][7]

Caption: Octahedral coordination of a central Fe²⁺ ion by six Br⁻ ions in the FeBr₂ crystal structure.

Experimental Protocols

Synthesis of Anhydrous Ferrous Bromide

Several methods for the synthesis of anhydrous FeBr₂ have been reported. Below are protocols for three common methods.

Method 1: From Iron and Hydrobromic Acid in Methanol (B129727) [8]

• Reaction: Add iron powder to a methanol solution of concentrated hydrobromic acid. This reaction forms the methanol solvate [Fe(MeOH)₆]Br₂ and hydrogen gas.

• Isolation: Isolate the resulting methanol solvate complex.

• Dehydration: Heat the isolated complex under vacuum to remove the methanol and obtain pure, anhydrous FeBr₂. Note: Specific temperature and vacuum conditions are not detailed in the available literature and may require optimization.

Method 2: Direct Reaction of Iron and Bromine [5]

• Reaction: Pass bromine vapor or hydrogen bromide gas over iron metal at an elevated temperature (e.g., red heat or 400°C for HBr).[5]

• Collection: The anhydrous FeBr₂ is formed directly. Caution: This reaction should be carried out in a well-ventilated fume hood with appropriate safety precautions due to the hazardous nature of bromine and hydrogen bromide.

Method 3: Ionic Liquid-Mediated Synthesis [6]

• Preparation: In a 15 mL polytetrafluoroethylene reactor, combine 0.01 mol (1.6 g) of liquid bromine and 0.01 mol (2.19 g) of 1-n-butyl-3-methylimidazolium bromide ([bmim]Br) ionic liquid. Stir at room temperature for 10 minutes.

• Reaction: Add 0.01 mol (0.56 g) of reduced iron powder to the mixture. Seal the reactor and heat to the desired reaction temperature while stirring.

• Workup: After the reaction is complete, cool the system to room temperature and slowly open the reactor.

• Extraction: Extract the product from the ionic liquid using diethyl ether (5 x 10 mL).

• Isolation: Concentrate the combined ether extracts and distill to obtain the anhydrous FeBr₂. The yield can be determined by weighing the final product.

Caption: A generalized workflow for the synthesis and characterization of anhydrous ferrous bromide.

Crystal Structure Characterization by X-ray Diffraction (XRD)

Powder X-ray diffraction is the primary technique used to determine the crystal structure of anhydrous FeBr₂.

• Sample Preparation: The anhydrous FeBr₂ sample is finely ground to a homogenous powder to ensure random orientation of the crystallites.

• Data Collection: The powder is mounted in a powder diffractometer. A monochromatic X-ray beam (commonly Cu Kα, λ = 1.5418 Å) is directed at the sample. The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Data Analysis (Rietveld Refinement): The resulting diffraction pattern is analyzed using the Rietveld method. This technique involves fitting a calculated diffraction profile to the experimental data. The refinement of the calculated profile allows for the determination of the lattice parameters, atomic positions, and other structural details. Various software packages are available for performing Rietveld refinement.

Conclusion

The crystal structure of anhydrous ferrous bromide is well-characterized as a trigonal system with the P-3m1 space group, adopting a CdI₂-type layered structure. This guide has provided a summary of its crystallographic data and detailed several experimental protocols for its synthesis and characterization. This information serves as a valuable technical resource for scientists and researchers working with this compound, enabling a deeper understanding of its properties and facilitating its application in various chemical and material science endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Iron(III) bromide - Wikipedia [en.wikipedia.org]
• 3. Iron(II) bromide, anhydrous | Dibromoiron | FeBr2 - Ereztech [ereztech.com]
• 4. youtube.com [youtube.com]
• 5. 27. X-Ray Spectrometer — Modern Lab Experiments documentation [wanda.fiu.edu]
• 6. Page loading... [wap.guidechem.com]
• 7. Rietveld refinement - Wikipedia [en.wikipedia.org]
• 8. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 9. people.umass.edu [people.umass.edu]

Unveiling the Magnetic Secrets of Ferrous Bromide at Cryogenic Temperatures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fascinating magnetic properties of ferrous bromide (FeBr₂) at low temperatures. Ferrous bromide, an inorganic compound with the chemical formula FeBr₂, serves as a model system for studying a variety of magnetic phenomena, making it a subject of significant interest in condensed matter physics and materials science.[1] At room temperature, FeBr₂ is paramagnetic; however, upon cooling, it exhibits a rich and complex magnetic behavior, including a transition to an antiferromagnetic state and field-induced metamagnetism.[1][2] This guide provides a comprehensive overview of these properties, supported by quantitative data, detailed experimental protocols, and illustrative diagrams to facilitate a deeper understanding for researchers and professionals in related fields.

Low-Temperature Magnetic Characteristics of Ferrous Bromide

Ferrous bromide crystallizes in the CdI₂-type hexagonal layered structure.[3][4] Below a critical temperature known as the Néel temperature (Tₙ), the magnetic moments of the Fe²⁺ ions, which are ferromagnetically aligned within the ab-plane, order antiferromagnetically between adjacent planes along the c-axis.[4][5] This transition to an antiferromagnetic state occurs at approximately 14.2 K in the absence of an external magnetic field.[4][5]

A key feature of FeBr₂ at low temperatures is its metamagnetism.[1] When a sufficiently strong external magnetic field is applied along the c-axis (the easy axis of magnetization), the antiferromagnetic ordering is overcome, and the material undergoes a sharp, first-order transition to a nearly saturated ferromagnetic state.[3] This field-induced transition is a hallmark of metamagnetic materials.

Quantitative Magnetic Data

The following tables summarize the key quantitative magnetic properties of ferrous bromide at low temperatures, compiled from various experimental studies.

Property	Value	Conditions
Néel Temperature (Tₙ)	~14.2 K	Zero external magnetic field
Metamagnetic Transition Field (Hₘ)	~31.5 kOe (3.15 T)	At 4.2 K, with the field applied along the c-axis
Spontaneous Magnetization per Fe²⁺ ion	4.05 ± 0.2 µₑ	At 4.2 K, after the metamagnetic transition
Tricritical Point (Tₜ, Hₜ)	Tₜ ≈ 4.6 K, Hₜ ≈ 2.88 T	The point where the nature of the phase transition changes from first-order to second-order

Table 1: Key Magnetic Properties of Ferrous Bromide.

Applied Magnetic Field (T)	Transition Temperature (K)	Anomaly Type
1.4 ≤ H ≤ 2.9	Two distinct anomalies observed	Paramagnetic to antiferromagnetic transition (higher T) and a new phase transition (lower T)
2.9 ≤ H ≤ 3.3	A third peak appears	Indication of the metamagnetic transition

Table 2: Specific Heat Anomalies of Ferrous Bromide in an External Magnetic Field. [4][6]

Experimental Protocols

The characterization of the low-temperature magnetic properties of ferrous bromide involves several key experimental techniques. Below are detailed methodologies for these experiments.

Vibrating Sample Magnetometry (VSM)

Objective: To measure the magnetization of a FeBr₂ sample as a function of temperature and applied magnetic field.

Methodology:

• Sample Preparation: A single crystal of FeBr₂ is oriented with its c-axis parallel to the direction of the applied magnetic field. The sample is mounted on a sample holder made of a non-magnetic material.

• Zero-Field-Cooled (ZFC) Measurement:

  • The sample is cooled from room temperature to the lowest desired temperature (e.g., 2 K) in the absence of an external magnetic field.

  • At the base temperature, a small magnetic field (e.g., 100 Oe) is applied.

  • The magnetization is then recorded as the sample is warmed up to a temperature above the Néel temperature.

• Field-Cooled (FC) Measurement:

  • The sample is cooled from above the Néel temperature to the base temperature in the presence of a constant applied magnetic field (e.g., 100 Oe).

  • The magnetization is measured as the sample is warmed up in the same applied field.

• Isothermal Magnetization (M-H) Curves:

  • The sample is held at a constant temperature below the Néel temperature (e.g., 4.2 K).

  • The external magnetic field is swept from zero to a value exceeding the metamagnetic transition field and then back to zero to trace the hysteresis loop.

Specific Heat Measurement

Objective: To measure the heat capacity of FeBr₂ as a function of temperature in various applied magnetic fields to identify phase transitions.

Methodology:

• Sample Preparation: A small, well-characterized single crystal of FeBr₂ is used.

• Calorimeter Setup: The sample is mounted on a sapphire disc in a quasi-adiabatic calorimeter. A thermometer and a heater are attached to the disc.

• Measurement Procedure:

  • The sample is cooled to the lowest desired temperature.

  • A known amount of heat is applied to the sample through the heater, causing a small increase in temperature.

  • The heat capacity is calculated from the heat input and the resulting temperature change.

  • This process is repeated at various temperatures to obtain the temperature dependence of the specific heat.

  • The entire measurement is then repeated under different constant applied magnetic fields oriented along the c-axis of the crystal.

• Data Analysis: The magnetic contribution to the specific heat is obtained by subtracting the lattice contribution, which can be estimated from measurements of a non-magnetic, isostructural compound (e.g., CdBr₂).[4]

Neutron Diffraction

Objective: To determine the magnetic structure of FeBr₂ below its Néel temperature.

Methodology:

• Sample Preparation: A powdered sample of high-purity FeBr₂ or a single crystal is loaded into a sample holder suitable for low-temperature neutron diffraction experiments.

• Data Collection above Tₙ: A neutron diffraction pattern is collected at a temperature above the Néel temperature (in the paramagnetic phase) to determine the crystal structure.

• Data Collection below Tₙ: The sample is cooled to a temperature below the Néel temperature (e.g., 4.2 K), and another diffraction pattern is recorded. The appearance of new Bragg peaks, which are absent in the paramagnetic phase, indicates magnetic ordering.

• Data Analysis and Refinement:

  • The positions and intensities of the magnetic Bragg peaks are used to determine the magnetic unit cell and the arrangement of the magnetic moments.

  • The magnetic structure is refined using software like FullProf or GSAS, which allows for the simultaneous refinement of both the crystal and magnetic structures.[1][4][7]

Visualizations

The following diagrams illustrate key concepts related to the magnetic properties of ferrous bromide.

Caption: Antiferromagnetic spin structure of FeBr₂ below Tₙ.

Caption: Magnetic phase transitions of FeBr₂.

Caption: Experimental workflow for magnetic characterization.

References

• 1. Magnetic structure refinement with neutron powder diffraction data using GSAS: A tutorial | Powder Diffraction | Cambridge Core [cambridge.org]
• 2. Analysis of magnetic structures in JANA2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. psi.ch [psi.ch]
• 6. researchgate.net [researchgate.net]
• 7. journals.iucr.org [journals.iucr.org]

Electronic configuration of iron in ferrous bromide

An In-depth Technical Guide to the Electronic Configuration of Iron in Ferrous Bromide

Abstract

This technical guide provides a comprehensive analysis of the electronic configuration of the iron center in ferrous bromide (FeBr₂). Utilizing the framework of Crystal Field Theory (CFT), this document elucidates the oxidation state of iron, the d-orbital splitting in the crystalline solid, and the resulting high-spin electronic configuration. The theoretical principles are substantiated with quantitative data and detailed protocols for experimental verification using UV-Visible Spectroscopy and Magnetic Susceptibility measurements. This whitepaper is intended for researchers, scientists, and professionals in chemistry and materials science, offering foundational knowledge crucial for understanding the magnetic and spectroscopic properties of this compound.

Theoretical Framework: The Iron(II) Cation

The electronic configuration of an element is fundamental to understanding its chemical behavior. For a neutral iron atom (Fe), with an atomic number of 26, the configuration is [Ar] 3d⁶ 4s².[1][2] In ionic compounds, iron typically exists in one of two common oxidation states: +2 (ferrous) or +3 (ferric).

In ferrous bromide (FeBr₂), the bromide anion (Br⁻) carries a charge of -1. To maintain charge neutrality in the compound, the iron cation must possess a +2 charge.[3] This ferrous ion (Fe²⁺) is formed by the loss of the two outermost electrons from the neutral atom. According to the principles of ionization for transition metals, electrons are first removed from the shell with the highest principal quantum number, which in this case is the 4s orbital.[2][4][5][6]

Therefore, the ground-state electronic configuration of the gaseous Fe²⁺ ion is [Ar] 3d⁶ .[1][4][5][6]

Species	Atomic Number (Z)	Electronic Configuration
Iron Atom (Fe)	26	1s² 2s² 2p⁶ 3s² 3p⁶ 3d⁶ 4s² or [Ar] 3d⁶ 4s²
Ferrous Ion (Fe²⁺)	26 (24 electrons)	1s² 2s² 2p⁶ 3s² 3p⁶ 3d⁶ or [Ar] 3d⁶

Crystal Field Theory and d-Orbital Splitting in Ferrous Bromide

While the [Ar] 3d⁶ configuration describes the free ion, the arrangement of these d-electrons is altered in the presence of surrounding ligands in a crystal lattice. Crystal Field Theory (CFT) provides a robust model for this phenomenon, treating the ligands as point charges that interact electrostatically with the d-orbitals of the central metal ion.[7][8]

Coordination Geometry and Ligand Field

Solid-state analysis of ferrous bromide reveals that it adopts a polymeric cadmium iodide (CdI₂) crystal structure.[9] In this arrangement, each Fe²⁺ ion is coordinated to six bromide ions, forming an octahedral geometry .[9][10] The six Br⁻ ligands are positioned along the ±x, ±y, and ±z axes, creating an octahedral crystal field.

This field removes the degeneracy of the five d-orbitals, splitting them into two distinct energy levels:[11][12]

• t₂g set : A lower-energy, triply degenerate set comprising the d_xy_, d_xz_, and d_yz_ orbitals, which are oriented between the coordinate axes and thus experience less electrostatic repulsion from the ligands.[8][12]

• e_g_ set : A higher-energy, doubly degenerate set comprising the d_z²_ and d_x²-y²_ orbitals, which point directly towards the ligands along the axes and experience greater repulsion.[8][12]

The energy separation between these two sets is denoted as the crystal field splitting energy, Δ_oct_ (or 10Dq).[7][8]

High-Spin Configuration

The specific arrangement of the six d-electrons of Fe²⁺ within the split t₂g and e_g_ orbitals depends on the relative magnitudes of Δ_oct_ and the electron pairing energy (P). Bromide (Br⁻) is classified as a weak-field ligand in the spectrochemical series, meaning it induces a relatively small Δ_oct_.

For FeBr₂, the splitting energy is less than the energy required to pair electrons in the same orbital (Δ_oct_ < P). Consequently, electrons will occupy the higher-energy e_g_ orbitals before pairing up in the lower-energy t₂g orbitals, maximizing the number of unpaired electrons. This arrangement is known as a high-spin configuration.[12][13]

The filling of the d-orbitals for a d⁶ high-spin complex proceeds as follows: the first five electrons singly occupy each of the five d-orbitals (three in t₂g, two in e_g_) according to Hund's rule, and the sixth electron pairs up in one of the t₂g orbitals.[11] This results in the final electronic configuration for iron in ferrous bromide: t₂g⁴ e_g² .[13][14]

Caption: d-orbital splitting for a high-spin d⁶ ion (Fe²⁺) in an octahedral field.

Quantitative Data and Magnetic Properties

The t₂g⁴ e_g² configuration possesses four unpaired electrons , which imparts significant paramagnetic properties to ferrous bromide.[9][11] The theoretical spin-only magnetic moment (μ_so_) can be calculated using the formula:

μ_so_ = √[n(n+2)]

where n is the number of unpaired electrons. For FeBr₂, with n=4:

μ_so_ = √[4(4+2)] = √24 ≈ 4.90 Bohr Magnetons (μ_B_)

Experimental measurements confirm this high-spin state. While values vary slightly depending on the method, they are consistently in the range expected for four unpaired electrons, accounting for some orbital angular momentum contribution.[15]

Parameter	Theoretical Value	Experimental Value
Oxidation State of Iron	+2	+2
d-electron Count	6	6
Unpaired Electrons (n)	4	4
Spin-Only Magnetic Moment	~4.90 μ_B_	4.0 - 4.4 μ_B_[10][15]

Experimental Protocols for Verification

The electronic configuration of iron in FeBr₂ can be confirmed through spectroscopic and magnetic characterization techniques.

Protocol: UV-Visible Spectroscopy

Objective: To measure the d-d electronic transitions and determine the crystal field splitting energy (Δ_oct_).

Methodology:

• Sample Preparation: Prepare a solution of FeBr₂ of known concentration using a non-coordinating or weakly coordinating solvent (e.g., acetonitrile) to minimize displacement of the bromide ligands. All handling should be performed in an inert atmosphere (e.g., a glovebox) as Fe(II) salts are susceptible to oxidation.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer calibrated according to standard procedures.

• Data Acquisition:

  • Fill a 1 cm path length quartz cuvette with the pure solvent to be used as a reference (blank).

  • Fill a matching cuvette with the FeBr₂ solution.

  • Scan a wavelength range from approximately 300 nm to 1100 nm to cover the visible and near-infrared regions where d-d transitions for Fe(II) typically occur.[16][17]

• Data Analysis:

  • The resulting spectrum will show absorbance as a function of wavelength. For high-spin d⁶ complexes, a broad, weak absorption band corresponding to the spin-allowed t₂g → e_g_ transition is expected.

  • Identify the wavelength of maximum absorbance (λ_max_).

  • Calculate the energy of this transition, which corresponds to Δ_oct_, using the equation: Δ_oct_ = hc/λ_max_, where h is Planck's constant, and c is the speed of light.

Protocol: Magnetic Susceptibility Measurement

Objective: To determine the effective magnetic moment (μ_eff_) and thereby confirm the number of unpaired electrons.

Methodology (Gouy Method):

• Sample Preparation: A finely powdered, dry sample of FeBr₂ is packed uniformly into a cylindrical sample tube (Gouy tube) of a known length and cross-sectional area.

• Instrumentation: A Gouy balance, which consists of an analytical balance and a strong electromagnet, is used.[18]

• Data Acquisition:

  • The sample tube is suspended from the balance and positioned so that its bottom is in the center of the magnetic field, and its top is outside the field.

  • The apparent mass of the sample is measured with the magnetic field off (m_off_).

  • The magnetic field is turned on to a calibrated strength, and the new apparent mass is measured (m_on_). Paramagnetic samples will be pulled into the field, resulting in an increase in apparent mass.[18]

• Data Analysis:

  • The change in mass (Δm = m_on_ - m_off_) is used to calculate the gram magnetic susceptibility (χ_g_).

  • This value is converted to the molar magnetic susceptibility (χ_M_) and corrected for the diamagnetic contributions of the Fe²⁺ and Br⁻ ions.

  • The effective magnetic moment (μ_eff_) is calculated from the corrected molar susceptibility using the equation: μ_eff_ = 2.828 * √(χ_M_ * T), where T is the absolute temperature.

  • The resulting μ_eff_ is compared to the theoretical spin-only value to determine the number of unpaired electrons.

Caption: Workflow for the experimental characterization of FeBr₂.

Conclusion

The electronic configuration of iron in ferrous bromide (FeBr₂) is definitively characterized as a high-spin d⁶ system . The Fe²⁺ cation, possessing six d-electrons, is situated in an octahedral crystal field generated by six surrounding bromide ligands. As Br⁻ is a weak-field ligand, the crystal field splitting energy is insufficient to overcome electron pairing energy, leading to the t₂g⁴ e_g² configuration with four unpaired electrons. This theoretical model is strongly supported by quantitative magnetic susceptibility data and can be experimentally verified through spectroscopic analysis. A thorough understanding of this electronic structure is essential for accurately predicting the magnetic, catalytic, and reactive properties of ferrous bromide and related iron(II) compounds.

References

• 1. byjus.com [byjus.com]
• 2. youtube.com [youtube.com]
• 3. CAS 7789-46-0: Ferrous bromide | CymitQuimica [cymitquimica.com]
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• 7. Crystal field theory - Wikipedia [en.wikipedia.org]
• 8. dacollege.org [dacollege.org]
• 9. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 10. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
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• 14. datapdf.com [datapdf.com]
• 15. researchgate.net [researchgate.net]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. UV-Vis spectroscopy [employees.csbsju.edu]
• 18. alpha.chem.umb.edu [alpha.chem.umb.edu]

An In-depth Technical Guide to Mössbauer Spectroscopy of Ferrous(II) Bromide Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of Mössbauer spectroscopy for the characterization of ferrous(II) bromide complexes. It is designed to furnish researchers, scientists, and professionals in drug development with the foundational knowledge and practical details necessary to employ this powerful analytical technique. This document covers the theoretical underpinnings of Mössbauer spectroscopy, detailed experimental protocols for the synthesis of relevant complexes and subsequent spectroscopic analysis, and a summary of key Mössbauer parameters.

Introduction to Mössbauer Spectroscopy of 57Fe

Mössbauer spectroscopy is a highly sensitive technique that probes the hyperfine interactions between the nucleus of an atom and its surrounding electronic environment.[1][2] For iron-containing compounds, 57Fe Mössbauer spectroscopy is particularly valuable, providing detailed insights into the oxidation state, spin state, coordination geometry, and bonding characteristics of the iron center.[1][2][3]

The key parameters obtained from a Mössbauer spectrum are the isomer shift (δ) and the quadrupole splitting (ΔEQ).

• Isomer Shift (δ): This parameter is a measure of the s-electron density at the nucleus and is highly sensitive to the oxidation and spin state of the iron atom. Isomer shifts are reported relative to a standard material, typically α-iron at room temperature.[4] High-spin ferrous (FeII) complexes generally exhibit isomer shifts in the range of +0.6 to +1.4 mm/s, which are typically higher than those for ferric (FeIII) complexes.[5] The coordination number can also influence the isomer shift; for instance, tetrahedral FeII complexes often show lower isomer shifts (around 1.05 mm/s) compared to their octahedral counterparts (> 1.3 mm/s).[5]

• Quadrupole Splitting (ΔEQ): This parameter arises from the interaction of the nuclear quadrupole moment of the 57Fe nucleus (in its I = 3/2 excited state) with an asymmetric electric field gradient (EFG) generated by the surrounding electron distribution and ligands.[6][7] A non-zero quadrupole splitting, which manifests as a doublet in the spectrum, indicates a deviation from cubic symmetry at the iron nucleus. The magnitude of ΔEQ provides information about the geometry and electronic structure of the complex.[6][7]

Synthesis of Ferrous(II) Bromide Complexes: Experimental Protocols

The synthesis of ferrous(II) bromide complexes often requires inert atmosphere techniques due to the susceptibility of Fe(II) to oxidation.

Synthesis of Anhydrous Ferrous(II) Bromide (FeBr2)

Anhydrous FeBr2 serves as a common precursor for the synthesis of its complexes.

Method 1: From Iron Powder and Hydrobromic Acid

This method involves the reaction of iron powder with hydrobromic acid in methanol (B129727) to form the methanol solvate, which is then heated under vacuum.[8]

• Reaction: Fe + 2 HBr (in CH3OH) → [Fe(MeOH)6]Br2 + H2

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend iron powder in anhydrous methanol.

  • Slowly add a concentrated solution of hydrobromic acid in methanol. The reaction is exothermic and produces hydrogen gas.

  • Stir the reaction mixture until the evolution of gas ceases and the iron powder is consumed.

  • The resulting solution contains the hexamethanoliron(II) bromide complex, [Fe(MeOH)6]Br2.

  • To obtain anhydrous FeBr2, remove the methanol under vacuum while gently heating the flask. The solid residue is anhydrous ferrous(II) bromide.

Method 2: Direct Bromination of Iron in an Ionic Liquid

A greener approach involves the reaction of iron powder with bromine in an ionic liquid.[9]

• Procedure:

  • In a polytetrafluoroethylene (PTFE) reactor, combine liquid bromine and an ionic liquid (e.g., 1-n-butyl-3-methylimidazolium bromide, [bmim]Br) and stir at room temperature.[9]

  • Add reduced iron powder to the mixture and seal the reactor.[9]

  • Heat the mixture to the desired reaction temperature with stirring.[9]

  • After the reaction is complete, cool the system to room temperature.[9]

  • Extract the product from the ionic liquid using diethyl ether. The ionic liquid can be recovered and reused.[9]

Synthesis of FeBr2L2 Type Complexes

2.2.1. Synthesis of bis(pyridine)iron(II) Bromide (FeBr2(py)2)

This complex is an example of a polymeric octahedral species.

• Reaction: FeBr2 + 2 C5H5N → FeBr2(C5H5N)2

• Procedure:

  • Dissolve anhydrous FeBr2 in a minimal amount of a suitable solvent like ethanol (B145695) or tetrahydrofuran (B95107) (THF) under an inert atmosphere.

  • Slowly add two equivalents of dry pyridine (B92270) to the stirred solution.

  • A precipitate will form. Continue stirring for several hours to ensure complete reaction.

  • Collect the solid product by filtration under inert atmosphere, wash with a small amount of the solvent, and dry under vacuum.

2.2.2. Synthesis of bis(2,2'-bipyridine)iron(II) Bromide ([Fe(bpy)2]Br2)

This procedure yields a low-spin octahedral complex.

• Reaction: FeBr2 + 2 C10H8N2 → [Fe(C10H8N2)2]Br2

• Procedure:

  • Prepare a solution of ferrous ammonium (B1175870) sulfate (B86663) hexahydrate, (NH4)2Fe(SO4)2·6H2O, in water.[10]

  • Add a solution of 2,2'-bipyridine (B1663995) in ethanol to the iron solution and stir.[10]

  • A colored solution will form. To this, add a solution of a bromide salt (e.g., NaBr or KBr) to precipitate the desired complex.

  • Filter the resulting solid, wash with water and ethanol, and dry.

2.2.3. Synthesis of bis(thioacetamide)iron(II) Bromide (FeBr2(taa)2)

This complex is an example of a tetrahedral species.[11]

• Reaction: FeBr2 + 2 CH3CSNH2 → FeBr2(CH3CSNH2)2

• Procedure:

  • Prepare a solution of anhydrous FeBr2 in absolute ethanol under an inert atmosphere.

  • Add a solution of two equivalents of thioacetamide (B46855) in absolute ethanol to the iron bromide solution.

  • The complex will precipitate from the solution. Stir for a few hours.

  • Isolate the product by filtration in an inert atmosphere, wash with ethanol, and dry under vacuum.

Mössbauer Spectroscopy: Experimental Protocol

The following provides a general protocol for acquiring 57Fe Mössbauer spectra of ferrous(II) bromide complexes.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality Mössbauer spectra.[12] For air-sensitive samples, all preparation steps must be conducted under an inert atmosphere (e.g., in a glovebox).[13][14][15]

• Solid Samples:

  • Grind the crystalline or powdered sample to a fine, homogeneous powder to minimize thickness effects and preferential orientation.[12]

  • The optimal sample thickness depends on the iron concentration. A general guideline is to have approximately 0.1-0.5 mg of 57Fe per cm2.

  • Place the powdered sample into a sample holder, typically made of a material like Delrin® or Plexiglas. The sample should be evenly distributed and packed to a uniform thickness.[12]

  • Seal the sample holder with Kapton® tape or a similar material that is transparent to γ-rays and can maintain an inert environment.[12]

• Frozen Solution/Viscous Fluid Samples:

  • Dissolve the sample in a suitable solvent that will form a glass upon freezing.

  • Transfer the solution to a Mössbauer sample cup.

  • Rapidly freeze the sample by immersing the cup in liquid nitrogen.

  • The frozen sample is then mounted in the cryostat for measurement.

Data Acquisition

• Spectrometer: A standard Mössbauer spectrometer consists of a radioactive source (typically 57Co in a rhodium matrix), a velocity transducer to move the source, a sample holder within a cryostat, a detector, and associated electronics.[4]

• Velocity Calibration: The velocity scale of the spectrometer is calibrated using a standard absorber, most commonly a thin foil of α-iron at room temperature.[4]

• Data Collection:

  • Mount the prepared sample in the cryostat. For many ferrous complexes, data collection at low temperatures (e.g., liquid nitrogen temperature, 77 K, or liquid helium temperature, 4.2 K) is necessary to increase the recoil-free fraction and improve spectral resolution.

  • The source is moved with a constant acceleration, sweeping a range of velocities (typically ± 4 mm/s for high-spin Fe(II)). The velocity range may need to be adjusted depending on the specific complex.

  • The γ-rays transmitted through the sample are counted by the detector as a function of the source velocity.

  • Data are collected over a period ranging from a few hours to several days to achieve an adequate signal-to-noise ratio.

Data Analysis

The resulting Mössbauer spectrum is a plot of γ-ray counts versus source velocity. The spectrum is typically fitted with Lorentzian line shapes to extract the Mössbauer parameters (δ and ΔEQ).[4] The isomer shifts are reported relative to the centroid of the α-iron spectrum.

Quantitative Data Summary

The following tables summarize typical Mössbauer parameters for representative ferrous(II) bromide complexes.

Table 1: Mössbauer Parameters of Octahedral Ferrous(II) Bromide Complexes

Complex	Temperature (K)	Isomer Shift (δ) (mm/s)	Quadrupole Splitting (ΔEQ) (mm/s)	Reference
FeBr2(aniline)2	77	1.44	2.87	[5]
FeBr2(N,N'-dimethylurea)2	77	1.50	3.12	[5]
--INVALID-LINK--·2bpy·7H2O	300	0.29 (doublet I), 0.25 (doublet II)	0.24 (doublet I), 0.83 (doublet II)	[10]

Table 2: Mössbauer Parameters of Tetrahedral Ferrous(II) Bromide Complexes

Complex	Temperature (K)	Isomer Shift (δ) (mm/s)	Quadrupole Splitting (ΔEQ) (mm/s)	Reference
FeBr2(benzothiazole)2	295	1.05	1.46	[5][11]
FeBr2(benzothiazole)2	77	1.05	1.76	[5]
FeBr2(thioacetamide)2	295	0.94	2.45	[11]
FeBr2(thiourea)2	295	0.98	2.50	[11]

Visualization of Concepts

The following diagrams illustrate key concepts and workflows related to the Mössbauer spectroscopy of ferrous(II) bromide complexes.

Caption: General workflow for the synthesis of FeBr2L2 complexes.

Caption: Workflow for a typical 57Fe Mössbauer spectroscopy experiment.

Caption: Relationship between coordination geometry and Mössbauer parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. Mössbauer and Nuclear Resonance Vibrational Spectroscopy Studies of Iron Species Involved in N–N Bond Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. ias.ac.in [ias.ac.in]
• 7. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 8. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 9. Page loading... [wap.guidechem.com]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. Mosstool - Learn [mosstool.com]
• 13. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]
• 14. cromlab-instruments.es [cromlab-instruments.es]
• 15. azooptics.com [azooptics.com]

A Technical Guide to X-ray Absorption Spectroscopy for FeBr₂ Characterization

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the application of X-ray Absorption Spectroscopy (XAS) for the characterization of ferrous bromide (FeBr₂). This document details the theoretical underpinnings, experimental protocols, data analysis workflows, and interpretation of XAS data, tailored for professionals in research and development.

Introduction to X-ray Absorption Spectroscopy (XAS)

X-ray Absorption Spectroscopy is a powerful, element-specific technique used to probe the local geometric and electronic structure of a specific absorbing atom within a material.[1][2] The technique is sensitive to the oxidation state, coordination chemistry, and the distances, coordination number, and species of the atoms immediately surrounding the element of interest.[2][3] An XAS spectrum is typically divided into two regions:

• X-ray Absorption Near-Edge Structure (XANES): This region, within approximately 50 eV of the absorption edge, provides information on the oxidation state and coordination geometry of the absorbing atom.[4][5]

• Extended X-ray Absorption Fine Structure (EXAFS): This region, extending several hundred eV above the edge, contains information about the number, type, and distances of neighboring atoms.[6]

For FeBr₂, XAS at the Fe K-edge (around 7112 eV) is a prime tool for elucidating the local environment of the iron atoms.

Experimental Protocol for FeBr₂ XAS Measurement

A successful XAS experiment on FeBr₂ requires careful sample preparation and precise control over the beamline instrumentation.

Sample Preparation

Anhydrous FeBr₂ is sensitive to air and moisture. Therefore, all sample preparation steps must be conducted in an inert atmosphere, such as inside a glovebox.

Materials:

• Anhydrous FeBr₂ powder

• Inert, X-ray transparent binder/diluent (e.g., boron nitride, cellulose)

• Mortar and pestle

• Pellet press and die

• Sample holders (e.g., aluminum, with Kapton or Mylar windows)

• Paraffin (B1166041) wax (optional, for encapsulation)[7]

Procedure:

• Grinding and Dilution: Inside a glovebox, grind the FeBr₂ powder to a fine, homogeneous consistency using a mortar and pestle.[6] Mix the FeBr₂ powder with an appropriate amount of boron nitride. The optimal concentration can be calculated to ensure an appropriate absorption edge step.

• Pellet Pressing: Place the homogenized powder mixture into a pellet press die and apply pressure to form a solid pellet of uniform thickness. The ideal thickness is calculated to achieve an absorption length (μt) of approximately 1.

• Sample Mounting: Mount the pressed pellet into a sample holder. The holder should be sealed to maintain the inert atmosphere during transfer to the beamline.

• Air-Sensitive Sample Transfer: For highly air-sensitive samples, specialized anaerobic chambers or wax encapsulation methods can be employed to protect the sample during transfer and measurement.[7] The wax encapsulation method involves encasing the sample pellet in molten paraffin wax within the glovebox, providing a robust barrier to oxygen and moisture.[7]

Data Acquisition at a Synchrotron Beamline

XAS measurements are performed at a synchrotron radiation facility. The following is a general procedure for data collection at the Fe K-edge.

Instrumentation:

• Synchrotron X-ray source

• Double-crystal monochromator (e.g., Si(111))

• Ionization chambers for transmission measurements

• Fluorescence detector (for dilute samples)

• Cryostat (for low-temperature measurements)

Procedure:

• Energy Calibration: Calibrate the monochromator energy using a standard iron foil, setting the first inflection point of the Fe K-edge to 7112 eV.

• Measurement Mode: For concentrated samples like pressed FeBr₂ pellets, data is typically collected in transmission mode. This involves measuring the incident X-ray intensity (I₀) before the sample and the transmitted intensity (I) after the sample using ionization chambers.

• Scan Parameters:

  • Pre-edge region (e.g., 6900-7100 eV): Coarser energy steps.

  • XANES region (e.g., 7100-7150 eV): Finer energy steps (e.g., 0.25 eV) to resolve near-edge features.[4]

  • EXAFS region (e.g., 7150-8000 eV): Energy steps increasing with energy, often collected in k-space (photoelectron wave number) with a constant step size (e.g., 0.05 Å⁻¹).

• Data Collection: Record the absorption spectrum by scanning the monochromator across the desired energy range. Multiple scans are typically collected and averaged to improve the signal-to-noise ratio.

XAS Data Analysis Workflow

The analysis of raw XAS data to extract structural information is a multi-step process, often performed using software packages like Athena and Artemis (part of the IFEFFIT suite) or Larch.

A logical workflow for the analysis of XAS data is presented below.

Caption: Workflow for XAS data processing and analysis.

Data Presentation and Interpretation for FeBr₂

XANES Analysis of FeBr₂

The Fe K-edge XANES spectrum of FeBr₂ provides valuable information about the electronic state of the iron atoms.

• Edge Position: The energy of the absorption edge is sensitive to the oxidation state of the absorbing atom. For FeBr₂, the edge position is characteristic of Fe(II).

• Pre-edge Features: The pre-edge region of the Fe K-edge spectrum can exhibit weak peaks corresponding to 1s to 3d electronic transitions. The intensity and position of these features are indicative of the coordination geometry and symmetry around the iron atom. In the case of centrosymmetric octahedral coordination, as expected for FeBr₂, these pre-edge features are typically weak.

EXAFS Analysis of FeBr₂

The EXAFS region of the spectrum provides quantitative information about the local structure around the iron atoms. The EXAFS equation is used to model the experimental data and extract structural parameters.

Theoretical Structural Parameters for FeBr₂

Based on its known crystal structure (CdI₂ type, P-3m1 space group), the theoretical coordination environment of the Fe atoms can be determined. This information is used as a starting point for fitting the experimental EXAFS data.

Scattering Path	Coordination Number (N)	Bond Distance (R, Å)
Fe-Br	6	~2.61 - 2.65

Quantitative EXAFS Fitting Results for FeBr₂

The following table presents typical parameters obtained from fitting the Fe K-edge EXAFS data of anhydrous FeBr₂. These values are derived from analysis of publicly available XAFS data.

Scattering Path	Coordination Number (N)	Bond Distance (R, Å)	Debye-Waller Factor (σ², Ų)
Fe-Br	6 (fixed)	2.63 ± 0.02	0.005 ± 0.001

Note: The coordination number (N) is often fixed to the known crystallographic value during the fitting process to reduce the number of free parameters and improve the reliability of the fit.

The workflow for a typical EXAFS fitting procedure is outlined below.

References

• 1. desy.de [desy.de]
• 2. mdpi.com [mdpi.com]
• 3. docs.xrayabsorption.org [docs.xrayabsorption.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to Theoretical Studies on the Electronic Structure of FeBr₂

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the theoretical and computational approaches used to investigate the electronic structure of Iron(II) Bromide (FeBr₂). It details the foundational theories, computational methodologies, and key findings, presenting quantitative data and logical workflows in a clear, structured format for advanced scientific audiences.

Introduction

Iron(II) Bromide (FeBr₂) is a layered van der Waals (vdW) magnetic insulator that has garnered significant attention for its potential applications in spintronics and 2D materials research.[1] The compound crystallizes in a CdI₂-type structure, where layers of Fe²⁺ ions are sandwiched between layers of Br⁻ ions.[1] The electronic and magnetic properties of FeBr₂ are fundamentally governed by the electronic structure of the Iron(II) ion (Fe²⁺), which has a 3d⁶ electron configuration.[2][3]

Understanding the arrangement and energies of these 3d electrons is crucial for predicting the material's magnetic anisotropy, spin dynamics, and overall behavior in heterostructures. Theoretical studies provide indispensable insights into these properties, complementing experimental techniques like Angle-Resolved Photoelectron Spectroscopy (ARPES).[1] This guide explores the primary theoretical frameworks—from the conceptual Ligand Field Theory to sophisticated first-principles computational methods like Density Functional Theory (DFT) and multireference calculations—used to model the electronic structure of FeBr₂.

Theoretical Frameworks and Concepts

The electronic properties of FeBr₂ are dominated by the behavior of the outermost electrons of the Fe²⁺ ion. A clear understanding begins with its fundamental electron configuration and the effect of its crystalline environment.

Electron Configuration of the Fe²⁺ Ion

The neutral iron atom (Fe) has an electron configuration of [Ar] 3d⁶ 4s². To form the Fe²⁺ cation, it loses the two electrons from its outermost 4s orbital. Therefore, the electron configuration for Fe²⁺ is [Ar] 3d⁶ .[3] This 3d⁶ configuration within the specific coordination environment of the FeBr₂ crystal is the primary subject of theoretical investigation.

Crystal Field and Ligand Field Theory

Crystal Field Theory (CFT) and its more advanced successor, Ligand Field Theory (LFT), provide a qualitative framework for understanding how the electrostatic field of the surrounding bromide anions (ligands) affects the d-orbitals of the central Fe²⁺ ion.[4][5]

• Octahedral Environment: In the FeBr₂ lattice, each Fe²⁺ ion is coordinated by six Br⁻ ions in a distorted octahedral geometry.[1] In a perfect octahedral field, the five degenerate 3d orbitals of the free Fe²⁺ ion are split into two distinct energy levels: a lower-energy triplet known as the t₂g (d_xy, d_xz, d_yz) and a higher-energy doublet known as the e_g (d_z², d_x²-y²).[6][7]

• Trigonal Distortion: The CdI₂ structure possesses a trigonal symmetry which distorts this ideal octahedron. This distortion is critical as it further lifts the degeneracy of the t₂g orbitals.[2] This secondary splitting is essential for accurately describing the magnetic ground state and the large, unquenched orbital magnetic moment observed in theoretical models of FeBr₂.[2]

Caption: D-orbital splitting of Fe²⁺ in FeBr₂.

Computational Protocols

First-principles calculations are essential for a quantitative description of the electronic structure. The primary methods employed are Density Functional Theory for general properties and multireference methods for highly accurate energy calculations.

Density Functional Theory (DFT)

DFT is a widely used computational method for solid-state systems like FeBr₂.[8] It calculates the ground-state electronic properties by solving the Kohn-Sham equations.

• Typical Methodology:

  • Method: Self-consistent ab initio calculations are often performed using the full-potential linear augmented plane wave (FLAPW) method.[8]

  • Functionals: The Local Spin-Density Approximation (LSDA) is a common choice for the exchange-correlation functional.[9] Other functionals within the Generalized Gradient Approximation (GGA) may also be used.

  • Core Considerations: For FeBr₂, it is crucial to include:

    • Spin Polarization: To account for the different energies and occupations of spin-up and spin-down electrons.[8]

    • Spin-Orbit Coupling (SOC): This relativistic effect couples the electron's spin with its orbital motion and is essential for accurately modeling the magnetic anisotropy and the unquenched orbital moment.[2][8]

  • Software: Implementations can be found in software packages such as GAUSSIAN, VASP, and Quantum ESPRESSO.[8]

Multireference Methods

While DFT is effective for predicting structural parameters, it can sometimes fail to accurately determine the energy differences between spin states (e.g., low-spin vs. high-spin) in transition metal complexes.[10][11] For these cases, more computationally intensive multireference methods are required.

• Methodology:

  • Approach: Methods like the Complete Active Space Second-order Perturbation Theory (CASPT2) are employed.[10] These methods first solve for the electronic structure within a defined "active space" of orbitals and electrons (capturing static correlation) and then add corrections for the remaining electron correlation effects (dynamic correlation).[12][13]

  • Application: For Fe(II) complexes, multireference methods are considered the gold standard for calculating the energies of the ground and low-lying excited states, providing a critical benchmark for DFT results.[10][11]

Caption: A typical DFT computational workflow for FeBr₂.

Summary of Theoretical Findings

Computational studies have yielded significant insights into the electronic properties of FeBr₂. The data below is compiled from various theoretical works.

Electronic and Magnetic Properties

DFT and related calculations have been used to determine the density of states, magnetic moments, and ground state properties. A key finding is the presence of a large, unquenched orbital magnetic moment, which contradicts the simple picture of orbital quenching often assumed in 3d transition metals.[2][9]

Property	Theoretical Value	Method/Reference
Fe²⁺ Ground State	Magnetic doublet	Spin-Orbit + Crystal Field Calculations[2]
Excited State Energy	Excited singlet at ΔE = 2.8 meV above ground state	Spin-Orbit + Crystal Field Calculations[2]
Total Magnetic Moment	4.4 µ_B	Spin-Orbit + Crystal Field Calculations[2]
Orbital Magnetic Moment	0.74 - 0.78 µ_B	Relativistic DFT, Quasiatomic Calculations[2][9]
Spin-Up Fe-3d States	Located between -10 eV and -6.5 eV	Relativistic DFT (LSDA)[9]
Spin-Down Fe-3d States	Located between -0.5 eV and 3 eV	Relativistic DFT (LSDA)[9]

Discrepancies with Experimental Data

A crucial aspect of the ongoing research into FeBr₂ is the discrepancy between some theoretical predictions and experimental observations.

• Metallic vs. Insulating Nature: Some DFT calculations predict FeBr₂ to be metallic.[1]

• Experimental Evidence: In contrast, ARPES experiments on FeBr₂ films show that it is an insulator, with the top of the Fe 3d valence band located approximately 2.2 eV below the Fermi level.[1]

This disagreement highlights the challenges that modern electronic structure theories face in accurately capturing electron correlation effects in materials like FeBr₂ and underscores the need for advanced methods, such as DFT+U or multireference approaches, for a more precise description.

Caption: Relationships between theoretical models for FeBr₂.

Conclusion

Theoretical studies have been instrumental in building our understanding of the electronic structure of FeBr₂. The key takeaways for researchers are:

• The electronic properties are dictated by the 3d⁶ configuration of Fe²⁺ ions in a trigonally distorted octahedral environment.

• First-principles calculations, particularly DFT, require the inclusion of both spin polarization and spin-orbit coupling to capture the essential physics.[8]

• A significant and theoretically robust finding is the large, unquenched orbital magnetic moment, which is a departure from simpler models and contributes significantly to the material's magnetic properties.[2]

• A notable challenge remains in reconciling DFT predictions of a metallic state with experimental evidence of an insulating ground state, pointing to the importance of strong electron correlation effects that may require more advanced theoretical treatments.[1]

Future theoretical work will likely focus on employing higher-level computational methods to resolve these discrepancies and to provide a fully quantitative and predictive model of the electronic and magnetic properties of monolayer and bulk FeBr₂.

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. [cond-mat/0005502] Electronic and Magnetic Properties of Febr2 [arxiv.org]
• 3. quora.com [quora.com]
• 4. Crystal Field Theory [users.highland.edu]
• 5. Ligand field theory - Wikipedia [en.wikipedia.org]
• 6. Crystal Field Theory [chemed.chem.purdue.edu]
• 7. fiveable.me [fiveable.me]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Theoretical Investigation of the Electronic Structure of Fe(II) Complexes at Spin-State Transitions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Theoretical Investigation of the Electronic Structure of Fe(II) Complexes at Spin-State Transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Multireference methods | Sharma Research Group | University of Colorado Boulder [colorado.edu]
• 13. barbatti.org [barbatti.org]

In-Depth Technical Guide to the Physical and Chemical Properties of Ferrous Bromide Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of ferrous bromide tetrahydrate (FeBr₂·4H₂O). The information is presented to support research, development, and application of this compound in various scientific fields.

Physical Properties

Ferrous bromide tetrahydrate is a hydrated inorganic salt of iron in the +2 oxidation state. It is a pale-colored solid that is sensitive to air and moisture.[1] The physical characteristics are crucial for its handling, storage, and application in experimental settings.

Summary of Physical Properties

The key physical properties of ferrous bromide tetrahydrate and its anhydrous form are summarized in the table below for easy comparison.

Property	Ferrous Bromide Tetrahydrate	Ferrous Bromide (Anhydrous)
Molecular Formula	FeBr₂·4H₂O	FeBr₂
Molecular Weight	287.71 g/mol	215.65 g/mol [1]
Appearance	Pale colored solid[1]	Yellow or brownish-colored paramagnetic solid[1]
Melting Point	Decomposes upon heating	684 °C[1]
Boiling Point	Not applicable	934 °C[1]
Solubility in Water	117 g/100 mL (for anhydrous FeBr₂)[1]	117 g/100 mL at 20 °C[1]
Solubility in Other Solvents	Soluble in ethanol (B145695), methanol, and THF[1]	Soluble in ethanol, methanol, and THF[1]
Density	Data not readily available	4.63 g/cm³[1]
Crystal Structure	Octahedral geometry with mutually trans halides[1]	Rhombohedral, CdI₂ structure[1]
Magnetic Susceptibility (χ)	Paramagnetic	+13,600·10⁻⁶ cm³/mol[1]

Experimental Protocols for Physical Property Determination

Objective: To determine the number of water molecules of hydration in a sample of ferrous bromide hydrate.

Methodology:

• Calibrate the thermogravimetric analyzer according to the manufacturer's instructions.

• Accurately weigh approximately 10-15 mg of ferrous bromide tetrahydrate into a tared TGA sample pan.

• Place the sample pan in the TGA furnace.

• Heat the sample from ambient temperature to approximately 200 °C at a controlled heating rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Record the mass loss as a function of temperature.

• The mass loss corresponding to the dehydration steps is used to calculate the number of water molecules. The expected mass loss for four water molecules can be calculated from the molecular weights.

Objective: To determine the precise three-dimensional atomic and molecular structure of ferrous bromide tetrahydrate.

Methodology:

• A suitable single crystal of ferrous bromide tetrahydrate is selected and mounted on a goniometer head.

• The crystal is placed in a diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.

• A monochromatic X-ray beam is directed at the crystal.

• The crystal is rotated, and the diffraction pattern of X-rays is collected on a detector.[2][3]

• The collected data is processed to determine the unit cell dimensions and the symmetry of the crystal.

• The crystal structure is solved and refined using specialized software to yield atomic coordinates, bond lengths, and bond angles.[2][3]

Objective: To determine the magnetic susceptibility of ferrous bromide tetrahydrate in solution, confirming its paramagnetic nature.

Methodology:

• Prepare a solution of known concentration of ferrous bromide tetrahydrate in a suitable deuterated solvent (e.g., D₂O).

• A small amount of an inert reference compound (e.g., tert-butanol) is added to the solution.

• A coaxial NMR tube is used, with the solution containing the paramagnetic sample in the inner tube and the pure solvent with the reference in the outer tube (or vice versa).

• The ¹H NMR spectrum is acquired.

• The chemical shift difference (Δδ) of the reference compound's signal between the two solutions is measured.

• The molar magnetic susceptibility (χₘ) is calculated using the Evans equation, which relates Δδ to the concentration of the paramagnetic species and the magnetic field strength of the NMR spectrometer.[4][5]

Chemical Properties

Ferrous bromide is a typical iron(II) salt, and its chemistry is dominated by the +2 oxidation state. It is a reducing agent and is readily oxidized to iron(III) by air and other oxidizing agents.

Reactivity and Stability

• Air and Light Sensitivity: Ferrous bromide and its hydrates are sensitive to air and light. The iron(II) ion is susceptible to oxidation to iron(III), especially in the presence of moisture.[6] Therefore, it should be stored in a cool, dark place under an inert atmosphere.[7]

• Hygroscopic Nature: The anhydrous form is hygroscopic and will readily absorb moisture from the air to form hydrates.[6]

• Thermal Decomposition: Upon heating, ferrous bromide tetrahydrate loses its water of hydration. Further heating of the anhydrous salt in air can lead to oxidation and the formation of iron oxides and bromine.

Key Chemical Reactions

Ferrous bromide tetrahydrate participates in several important chemical reactions, primarily involving the iron(II) center.

The Fe²⁺ ion in ferrous bromide is readily oxidized to the more stable Fe³⁺ ion.

• Reaction with Oxidizing Agents: Strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) in acidic solution will oxidize Fe²⁺ to Fe³⁺. The deep purple permanganate ion is reduced to the colorless Mn²⁺ ion, providing a clear endpoint for titrations.

  • Reaction Equation: 5Fe²⁺(aq) + MnO₄⁻(aq) + 8H⁺(aq) → 5Fe³⁺(aq) + Mn²⁺(aq) + 4H₂O(l)

• Reaction with Potassium Ferricyanide (B76249): The reaction with potassium ferricyanide (K₃[Fe(CN)₆]) is a characteristic test for Fe²⁺ ions, forming a dark blue precipitate known as Turnbull's blue.

  • Reaction Equation: 3Fe²⁺(aq) + 2[Fe(CN)₆]³⁻(aq) → Fe₃[Fe(CN)₆]₂(s)[8]

As a source of Fe²⁺ ions, ferrous bromide is a useful precursor for the synthesis of various iron(II) coordination complexes. The water ligands in the tetrahydrate can be displaced by other ligands.

• Synthesis of Tetrahedral Iron(II) Complexes: Ferrous bromide reacts with two equivalents of tetraethylammonium (B1195904) bromide to form a tetrahedral complex.[1]

  • Reaction Equation: FeBr₂(s) + 2(C₂H₅)₄NBr(s) → [(C₂H₅)₄N]₂--INVALID-LINK--[1]

Experimental Protocols for Chemical Property Determination

Objective: To quantify the amount of Fe²⁺ in a sample of ferrous bromide tetrahydrate.

Methodology:

• Accurately weigh a sample of ferrous bromide tetrahydrate and dissolve it in deionized water.

• Acidify the solution with dilute sulfuric acid (e.g., 1 M H₂SO₄) to provide the necessary H⁺ ions for the reaction.[9]

• Titrate the ferrous bromide solution with a standardized solution of potassium permanganate (e.g., 0.02 M KMnO₄).[10][11][12]

• The endpoint is reached when the first persistent faint pink color appears in the solution, indicating an excess of permanganate ions.[9]

• The concentration of Fe²⁺ can be calculated from the volume of KMnO₄ solution used and the stoichiometry of the reaction.

Objective: To demonstrate the use of an iron(II) salt as a precursor in the synthesis of an iron(III) coordination complex. Although this synthesis starts with an iron(II) salt, it involves an in-situ oxidation to iron(III).

Methodology:

• Dissolve a weighed amount of an iron(II) salt (ferrous bromide can be used as the source of Fe²⁺) in water.

• Add a solution of oxalic acid to precipitate yellow iron(II) oxalate (B1200264).

• Separate the iron(II) oxalate precipitate and then react it with a saturated solution of potassium oxalate.

• Heat the mixture to approximately 40°C and slowly add a 3-5% hydrogen peroxide solution to oxidize the Fe²⁺ to Fe³⁺.[13]

• After the oxidation is complete, heat the solution to boiling and then add more oxalic acid.

• Cool the solution and add ethanol to precipitate the green crystals of potassium tris(oxalato)ferrate(III) trihydrate.[13]

• The crystals can be collected by vacuum filtration, washed with an ethanol-water mixture and then acetone, and air-dried.

Visualizations

Logical Workflow for Characterization

Caption: Workflow for the physical and chemical characterization of ferrous bromide tetrahydrate.

Signaling Pathway for Redox Reactions of Fe(II)

References

• 1. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 2. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 3. fenix.ciencias.ulisboa.pt [fenix.ciencias.ulisboa.pt]
• 4. pubs.acs.org [pubs.acs.org]
• 5. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 6. researchgate.net [researchgate.net]
• 7. molan.wdfiles.com [molan.wdfiles.com]
• 8. you-iggy.com [you-iggy.com]
• 9. Permanganate Titrations [staff.buffalostate.edu]
• 10. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 11. analyticalchem.community.uaf.edu [analyticalchem.community.uaf.edu]
• 12. lms.durgapurgovtcollege.ac.in [lms.durgapurgovtcollege.ac.in]
• 13. cerritos.edu [cerritos.edu]

Solubility of Ferrous Bromide in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of ferrous bromide (FeBr₂) in a range of common organic solvents. Ferrous bromide is a versatile reagent and catalyst in various chemical syntheses, including those relevant to pharmaceutical and materials science. A thorough understanding of its solubility is critical for reaction optimization, process development, and the formulation of novel therapeutics and materials. This document consolidates available qualitative and quantitative solubility data, outlines general experimental protocols for solubility determination, and presents logical workflows for solubility studies.

Introduction

Iron(II) bromide, also known as ferrous bromide, is an inorganic compound with the formula FeBr₂. It is a yellow to brownish paramagnetic solid that is hygroscopic.[1] The anhydrous form is often used as a precursor in the synthesis of other iron compounds and as a catalyst in organic reactions.[2] The solubility of a catalyst or reagent is a fundamental parameter that dictates its utility in a given solvent system. It influences reaction kinetics, mass transfer, and the overall homogeneity of the reaction mixture. In the context of drug development, the choice of solvent can impact crystallization processes, formulation stability, and bioavailability. This guide aims to provide a detailed technical resource on the solubility of ferrous bromide in key organic solvents frequently employed in research and industrial settings.

Solubility Data

Table 1: Qualitative and Quantitative Solubility of Ferrous Bromide in Select Organic Solvents

Solvent	Chemical Formula	Type	Solubility	Notes
Ethanol	C₂H₅OH	Polar Protic	Very Soluble[2][3]	-
Methanol (B129727)	CH₃OH	Polar Protic	Soluble[3][4]	FeBr₂ can be synthesized in methanol, forming a methanol solvate [Fe(MeOH)₆]Br₂.[1]
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic	Soluble[3][4]	-
Diethyl Ether	(C₂H₅)₂O	Polar Aprotic	Soluble[2][5]	Some sources indicate low solubility for hydrated forms.[6]
Acetone	(CH₃)₂CO	Polar Aprotic	Data not available	-
Acetonitrile	CH₃CN	Polar Aprotic	Soluble[2]	-
Benzene	C₆H₆	Non-polar	Soluble[5]	Solubility is generally low in non-polar solvents.[6]
Pyridine	C₅H₅N	Polar Aprotic	0.49 g / 100 g (25 °C)[5]	The only specific quantitative data point readily available.

It is important to note that the anhydrous form of ferrous bromide exhibits greater solubility in less polar solvents compared to its hydrated forms.[6] The presence of water in hydrated ferrous bromide significantly increases its polarity, thereby reducing its solubility in non-polar organic solvents.

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of ferrous bromide in the aforementioned organic solvents are not extensively documented in readily available literature, a general methodology based on standard practices for inorganic salt solubility determination can be employed.[7]

3.1. General Isothermal Equilibrium Method

This method involves preparing a saturated solution of ferrous bromide in the solvent of interest at a constant temperature and then determining the concentration of the dissolved salt.

Materials and Equipment:

• Anhydrous ferrous bromide (FeBr₂)

• High-purity organic solvent (e.g., ethanol, methanol, THF)

• Temperature-controlled shaker or water bath

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (chemically compatible with the solvent)

• Analytical instrumentation for concentration measurement (e.g., ICP-OES for iron concentration, or gravimetric analysis)

Procedure:

• Sample Preparation: An excess amount of anhydrous ferrous bromide is added to a known volume or mass of the organic solvent in a sealed container.

• Equilibration: The container is placed in a temperature-controlled shaker or water bath and agitated for a sufficient period to ensure that equilibrium is reached (e.g., 24-48 hours). The temperature should be maintained within ±0.1 °C.

• Phase Separation: After equilibration, the suspension is allowed to settle. A clear aliquot of the supernatant is then carefully withdrawn. To ensure the removal of all solid particles, the aliquot should be centrifuged and/or filtered through a syringe filter that is pre-saturated with the solution to avoid loss of solute due to adsorption.

• Concentration Determination: The concentration of ferrous bromide in the clear, saturated solution is determined using a suitable analytical technique.

  • Gravimetric Analysis: A known volume of the saturated solution is transferred to a pre-weighed container. The solvent is then carefully evaporated under reduced pressure or gentle heating. The mass of the remaining solid ferrous bromide is determined, and the solubility is calculated.

  • Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): A precisely diluted aliquot of the saturated solution is analyzed for its iron content. The concentration of ferrous bromide is then calculated based on the stoichiometry.

• Data Reporting: The solubility is typically reported in grams of solute per 100 grams of solvent ( g/100 g) or moles of solute per liter of solution (mol/L) at the specified temperature.

3.2. Health and Safety Precautions

Ferrous bromide is hygroscopic and can cause skin and eye irritation.[2] All manipulations should be carried out in a fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. The organic solvents used are often flammable and may have their own specific hazards. Refer to the Safety Data Sheets (SDS) for all chemicals before use.

Visualizing Experimental and Logical Workflows

The following diagrams, generated using Graphviz, illustrate the logical workflow for determining and analyzing the solubility of ferrous bromide.

References

• 1. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 2. IRON (II) BROMIDE CAS#: 7789-46-0 [m.chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. Iron(II) bromide [air.unimi.it]
• 5. iron(II) bromide [chemister.ru]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Lewis Structure of Iron(II) Bromide

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive examination of the Lewis structure of iron(II) bromide (FeBr₂), detailing the underlying principles of its formation, the distribution of valence electrons, and the resulting ionic nature of the compound.

Introduction: The Nature of Bonding in Iron(II) Bromide

Iron(II) bromide, also known as ferrous bromide, is an inorganic compound with the chemical formula FeBr₂.[1] Understanding its Lewis structure is fundamental to comprehending its chemical properties and reactivity. The interaction between iron, a transition metal, and bromine, a halogen, results in the formation of an ionic bond. This occurs due to the significant difference in electronegativity between the two elements, leading to a complete transfer of electrons rather than sharing.[2][3] The resulting Lewis structure is a representation of this electron transfer and the formation of stable ions.

The anhydrous form of iron(II) bromide is a yellow or brownish-colored paramagnetic solid.[1] Its physical properties, such as a high melting point of 684 °C and solubility in water, are characteristic of an ionic compound.[3][4][5]

Methodology: Determination of the Lewis Structure

The protocol for determining the Lewis structure of an ionic compound like FeBr₂ involves a systematic approach based on the valence electron configurations of the constituent atoms.

Experimental Protocol / Logical Derivation:

• Valence Electron Count: The first step is to determine the number of valence electrons for each atom.

  • Iron (Fe): As a transition metal with the electron configuration [Ar] 3d⁶ 4s², iron typically loses its two 4s electrons to achieve a more stable state, particularly when forming a +2 ion.[6][7][8] For the purpose of forming the iron(II) ion, we consider its two valence electrons that will be transferred.[2]

  • Bromine (Br): Located in Group 17 of the periodic table, bromine is a halogen and has seven valence electrons.[9][10][11][12] It requires one additional electron to complete its outer shell and achieve a stable octet, resembling the electron configuration of a noble gas.[9]

• Electron Transfer Analysis: Given the metallic nature of iron and the non-metallic nature of bromine, electron transfer is the favored mechanism for bond formation.

  • The iron atom donates its two valence electrons, one to each of the two bromine atoms.[2]

  • This loss of two negatively charged electrons results in the formation of a dipositive iron cation (Fe²⁺).

  • Each bromine atom accepts one electron, completing its octet. This gain of a negatively charged electron results in the formation of a mononegative bromide anion (Br⁻).[2]

• Final Structure Representation: The Lewis structure is drawn to reflect this ionic arrangement.

  • The iron cation (Fe²⁺) is shown without any valence dots, as it has lost its valence electrons. Its +2 charge is explicitly indicated.

  • Each bromide anion (Br⁻) is depicted with a complete octet of eight valence electrons (represented as four pairs of dots) enclosed in square brackets. The -1 charge is shown outside the brackets.

  • The overall formula unit consists of one Fe²⁺ ion and two Br⁻ ions, resulting in a neutrally charged compound.[13]

Data Presentation: Atomic and Ionic Properties

The quantitative data pertaining to the formation of iron(II) bromide from its constituent atoms are summarized below.

Parameter	Iron (Fe)	Bromine (Br)
Atomic Symbol	Fe	Br
Group Number	8	17
Initial Valence Electrons	2[6][14]	7[10][11][15]
Electrons Transferred	Loses 2	Gains 1 (per atom)
Resulting Ion	Fe²⁺	Br⁻
Final Valence Electrons	0 (in outer shell)	8
Ionic Charge	+2	-1

Visualization of Electron Transfer

The logical workflow of electron transfer from the iron atom to the two bromine atoms can be visualized as a signaling pathway, illustrating the cause-and-effect relationship that leads to the formation of the ionic compound.

Caption: Electron transfer pathway for the formation of ionic Iron(II) Bromide.

Conclusion

The Lewis structure of iron(II) bromide (FeBr₂) is definitively ionic, characterized by the transfer of two valence electrons from a single iron atom to two separate bromine atoms. This process results in the formation of one Fe²⁺ cation and two Br⁻ anions. These ions are held together by strong electrostatic forces, which account for the compound's solid, crystalline structure and high melting point.[1] The representation of FeBr₂ as discrete ions provides a chemically accurate model essential for predicting its behavior in various chemical systems, a critical consideration for researchers in materials science and drug development.

References

• 1. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. iron(II) bromide [chemister.ru]
• 5. IRON (II) BROMIDE | 7789-46-0 [chemicalbook.com]
• 6. ck12.org [ck12.org]
• 7. youtube.com [youtube.com]
• 8. byjus.com [byjus.com]
• 9. Valence Electrons in Bromine Atom - Oreate AI Blog [oreateai.com]
• 10. ck12.org [ck12.org]
• 11. quora.com [quora.com]
• 12. m.youtube.com [m.youtube.com]
• 13. ck12.org [ck12.org]
• 14. quora.com [quora.com]
• 15. How many valence electrons does bromine have class 11 chemistry CBSE [vedantu.com]

Ferrous Bromide: A Technical Overview of Key Identifiers

For researchers, scientists, and professionals engaged in drug development, precise identification of chemical compounds is paramount. This technical guide provides essential information on Ferrous Bromide (FeBr₂), focusing on its Chemical Abstracts Service (CAS) number and molecular weight.

Core Chemical Data

The fundamental identifiers for anhydrous ferrous bromide are summarized in the table below. This data is critical for accurate substance registration, safety data sheet (SDS) management, and experimental design.

Identifier	Value	Citations
CAS Number	7789-46-0	[1][2][3][4][5]
Molecular Weight	215.65 g/mol	[2][5][6]

It is important to note that hydrated forms of ferrous bromide will have different CAS numbers and molecular weights. For instance, the tetrahydrate of iron(II) bromide has a CAS number of 20049-61-0[1]. The anhydrous form, a yellow or brownish-colored paramagnetic solid, is a common precursor to other iron compounds[1].

References

• 1. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. CAS 7789-46-0: Ferrous bromide | CymitQuimica [cymitquimica.com]
• 4. Page loading... [guidechem.com]
• 5. 溴化铁(II) 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Ferrous bromide | Br2Fe | CID 82240 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Ferrous Bromide as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Ferrous bromide (FeBr₂), an inexpensive and readily available iron(II) salt, has emerged as a versatile and effective catalyst in a variety of organic transformations. Its low toxicity and environmental friendliness make it an attractive alternative to precious metal catalysts. These application notes provide a comprehensive overview of the use of ferrous bromide in key organic reactions, complete with detailed experimental protocols, quantitative data, and mechanistic diagrams.

Intramolecular C-H Bond Amination and Indole (B1671886) Synthesis

Ferrous bromide uniquely catalyzes the transformation of ortho-substituted aryl azides into valuable 2,3-disubstituted indoles through a tandem ethereal C–H bond amination–[1][2]-shift reaction. This method is highly selective and provides a direct route to functionalized indole scaffolds, which are prevalent in pharmaceuticals and natural products.

Quantitative Data

Substrate (Aryl Azide)	Product (Indole)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1-azido-2-(1-ethoxy-2-methylpropan-2-yl)benzene	2,3-dimethylindole	20	Toluene (B28343)	140	12	95	[1][2]
1-azido-2-(1-ethoxy-2-phenylethyl)benzene	3-methyl-2-phenylindole	20	Toluene	140	12	85	[1][2]
1-azido-2-(1-ethoxy-2,2-dimethylpropyl)benzene	3,3-dimethyl-2-ethyl-3H-indole	20	Toluene	140	12	70	[1][2]
1-azido-2-(cyclopropyl(ethoxy)methyl)benzene	2-cyclopropyl-3-methylindole	20	Toluene	140	12	65	[1][2]

Experimental Protocol: Synthesis of 2,3-dimethylindole

Materials:

• 1-azido-2-(1-ethoxy-2-methylpropan-2-yl)benzene (1.0 equiv)

• Ferrous bromide (FeBr₂) (0.20 equiv)

• Anhydrous toluene

• Schlenk tube or sealed reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add ferrous bromide (0.20 equiv).

• Add anhydrous toluene to the tube.

• Add the aryl azide (B81097) substrate (1.0 equiv) to the reaction mixture.

• Seal the Schlenk tube and place it in a preheated oil bath at 140 °C.

• Stir the reaction mixture for 12 hours.

• After cooling to room temperature, the reaction mixture is concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 2,3-dimethylindole.[1][2]

Proposed Mechanistic Pathway

The reaction is thought to proceed through an initial C-H amination to form an indoline (B122111) intermediate, which is not isolated. Subsequent elimination of the alkoxy group and a selective[1][2]-shift of the substituent furnishes the final indole product.[1]

Caption: Workflow for FeBr₂-catalyzed indole synthesis.

Atom Transfer Radical Polymerization (ATRP)

Ferrous bromide is an effective catalyst for Atom Transfer Radical Polymerization (ATRP), a controlled/"living" radical polymerization technique that allows for the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions. FeBr₂-based systems are often used in conjunction with ligands, such as phosphines or amines, or even in polar solvents that can act as ligands.

Quantitative Data

Monomer	Initiator	Ligand/Solvent	[M]:[I]:[FeBr₂]	Temperature (°C)	Time (h)	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)	Reference
Methyl Methacrylate (B99206) (MMA)	Ethyl 2-bromoisobutyrate	P(nBu)₃	200:1:1	80	4	18,500	1.35	[3]
Methyl Methacrylate (MMA)	p-toluenesulfonyl chloride	N(nBu)₃	300:1:1	80	6	25,000	1.20	[3]
Styrene	1-phenylethyl bromide	N(nBu)₃	100:1:1	110	8	9,500	1.15	[4]
Methyl Methacrylate (MMA)	Ethyl 2-bromo-2-phenylacetate	NMP (solvent)	100:1:1	60	8	-	< 1.3	[5][6]

Experimental Protocol: ATRP of Methyl Methacrylate (MMA)

Materials:

• Methyl methacrylate (MMA) (monomer)

• p-toluenesulfonyl chloride (initiator)

• Ferrous bromide (FeBr₂) (catalyst)

• Tri-n-butylamine (N(nBu)₃) (ligand)

• Anhydrous o-xylene (B151617) (solvent)

• Schlenk flask

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask purged with argon, add FeBr₂ (0.16 mmol) and deaerated MMA (46.7 mmol).

• Add anhydrous o-xylene (4.0 mL) and N(nBu)₃ (0.47 mmol) to the flask.

• Stir the solution for 10 minutes at room temperature to form the catalyst complex.

• Add p-toluenesulfonyl chloride (0.16 mmol) dissolved in o-xylene (1.0 mL) to initiate the polymerization.

• Place the flask in a thermostatically controlled oil bath at 80 °C.

• Samples can be taken periodically to monitor monomer conversion and polymer molecular weight by gas chromatography (GC) and gel permeation chromatography (GPC), respectively.

• After the desired time, the polymerization is quenched by cooling and exposing the mixture to air.

• The polymer is precipitated in methanol, filtered, and dried under vacuum.[3]

ATRP Catalytic Cycle

The mechanism of ATRP involves a reversible halogen atom transfer between a dormant polymer chain and the transition metal catalyst. The Fe(II) complex activates a dormant chain by abstracting a bromine atom, forming a propagating radical and the Fe(III) complex. The Fe(III) species then deactivates the propagating radical to reform the dormant species and the Fe(II) catalyst. This dynamic equilibrium maintains a low concentration of active radicals, minimizing termination reactions.

Caption: Catalytic cycle of FeBr₂-mediated ATRP.

Reductive Coupling of Alkyl Halides and Alkynes

Ferrous bromide catalyzes the Z-selective reductive cross-coupling of alkyl halides with terminal arylalkynes to produce 1,2-disubstituted olefins. This reaction is notable for its use of an inexpensive catalyst and reductant (zinc powder), broad substrate scope, and high stereoselectivity, providing a valuable alternative to traditional methods for Z-olefin synthesis.[7][8]

Quantitative Data

Alkyne	Alkyl Halide	Catalyst (mol%)	Reductant	Solvent	Yield (%)	Z:E ratio	Reference
Ethynylbenzene	Iodocyclohexane (B1584034)	FeBr₂ (10)	Zn (1.5 equiv)	DMA	91	>13:1	[7][8]
4-Ethynyltoluene	Iodocyclohexane	FeBr₂ (10)	Zn (1.5 equiv)	DMA	88	>20:1	[7][8]
Ethynylbenzene	1-Iodoadamantane	FeBr₂ (10)	Zn (1.5 equiv)	DMA	85	>20:1	[7][8]
4-Ethynylbenzonitrile	Iodocyclohexane	FeBr₂ (10)	Zn (1.5 equiv)	DMA	75	>20:1	[7][8]

Experimental Protocol: Z-Selective Synthesis of (2-cyclohexylvinyl)benzene

Materials:

• Ethynylbenzene (1.0 equiv)

• Iodocyclohexane (1.5 equiv)

• Ferrous bromide (FeBr₂) (0.10 equiv)

• Zinc powder (activated) (1.5 equiv)

• Iodine (I₂) (0.02 equiv, for Zn activation)

• N,N-dimethylacetamide (DMA)

• Reaction vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a reaction vial under an inert atmosphere, add zinc powder (1.5 equiv) and iodine (0.02 equiv).

• Add the solvent, N,N-dimethylacetamide (DMA).

• To this suspension, add ferrous bromide (0.10 equiv), followed by ethynylbenzene (1.0 equiv) and iodocyclohexane (1.5 equiv).

• Stir the reaction mixture at room temperature for 16 hours.

• Upon completion, the reaction is quenched with aqueous HCl (1 M).

• The mixture is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by flash column chromatography to yield the Z-olefin.[7][8]

Proposed Reaction Pathway

The reaction is proposed to proceed via an iron-catalyzed anti-selective carbozincation of the alkyne. The alkyl halide is first reduced by zinc in the presence of the iron catalyst to generate an alkyl radical. This radical then adds to the alkyne, and the resulting vinyl radical is trapped by a zinc species. Subsequent protonolysis yields the Z-olefin as the major product.

Caption: Workflow for Z-olefin synthesis.

Cross-Coupling Reactions

While other iron salts like FeCl₃ and Fe(acac)₃ are more commonly cited, ferrous bromide is also a competent catalyst for cross-coupling reactions, particularly for the coupling of Grignard reagents with alkyl and aryl halides. These reactions benefit from the addition of ligands or additives such as N,N,N',N'-tetramethylethylenediamine (TMEDA) to improve yields and suppress side reactions.

General Experimental Protocol: Iron-Catalyzed Cross-Coupling

Note: This is a general procedure adaptable for FeBr₂. Optimal conditions may vary.

Materials:

• Alkyl or Aryl Halide (1.0 equiv)

• Grignard Reagent (1.3 equiv)

• Ferrous Bromide (FeBr₂) (0.05 equiv)

• TMEDA (1.3 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask and dropping funnel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, charge a dry Schlenk flask with the alkyl/aryl halide (1.0 equiv) and FeBr₂ (0.05 equiv).

• Add anhydrous THF to the flask and cool the mixture to -5 °C using an ice-salt bath.

• In a separate dry flask, mix the Grignard reagent (1.3 equiv) with anhydrous TMEDA (1.3 equiv).

• Transfer the Grignard/TMEDA mixture to a dropping funnel and add it slowly to the stirred solution of the halide and catalyst, maintaining the internal temperature at -5 °C.

• Stir the reaction mixture at -5 °C for 30 minutes after the addition is complete.

• Quench the reaction by the slow addition of 1 M HCl at 0 °C.

• Extract the mixture with an appropriate organic solvent (e.g., toluene or ether).

• Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield the cross-coupled product.[9]

Mechanistic Considerations

The mechanism of iron-catalyzed cross-coupling is complex and thought to involve low-valent iron species. The Fe(II) precatalyst is likely reduced in situ by the Grignard reagent to a more active Fe(0) or Fe(-II) species. The catalytic cycle is generally believed to proceed through oxidative addition of the organic halide to the low-valent iron center, followed by transmetalation with the Grignard reagent, and finally reductive elimination to form the C-C bond and regenerate the active iron catalyst.[10][11]

Caption: General catalytic cycle for cross-coupling.

References

• 1. Iron(II) Bromide-Catalyzed Intramolecular C–H Bond Amination–[1,2]-shift Tandem Reactions of Aryl Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iron(II) bromide-catalyzed intramolecular C-H bond amination [1,2]-shift tandem reactions of aryl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. Development of Environmentally Friendly Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Atom Transfer Radical Polymerization - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 7. infoscience.epfl.ch [infoscience.epfl.ch]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. Development and Evolution of Mechanistic Understanding in Iron-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Intermediates and Mechanism in Iron-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Mechanism of Ferrous Bromide Catalyzed Cross-Coupling Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: Iron-catalyzed cross-coupling reactions have become a significant area of research, offering a cost-effective, abundant, and less toxic alternative to methods using precious metals like palladium.[1] Pioneered by Kochi in the 1970s, these reactions are effective for forming a wide variety of carbon-carbon bonds.[2] However, the precise mechanisms are often complex and challenging to elucidate due to the tendency of iron to form paramagnetic species, which complicates characterization by standard techniques like NMR spectroscopy.[1] This document provides an overview of the proposed mechanisms for ferrous bromide (FeBr₂) and other iron salt-catalyzed cross-coupling reactions, summarizes key quantitative data, and offers detailed experimental protocols for researchers.

Mechanistic Principles

The mechanism of iron-catalyzed cross-coupling is not universally agreed upon and can vary significantly based on the substrates, ligands, and additives used. Several catalytic cycles have been proposed, primarily involving Fe(I)/Fe(III) or Fe(0)/Fe(II) redox pathways. Unlike the well-defined cycles in palladium catalysis, iron-based systems are often more complex, with the active catalytic species formed in situ.

Proposed Catalytic Cycles

The catalytic cycle for iron-catalyzed cross-coupling reactions is thought to involve several key steps analogous to other transition metal-catalyzed couplings: oxidative addition, transmetalation, and reductive elimination. However, the sequence and the oxidation states of the iron intermediates are subjects of ongoing research. Radical pathways are also frequently implicated.[3]

A commonly proposed cycle involves Fe(I) and Fe(III) intermediates, particularly in cross-electrophile coupling reactions.

Caption: Proposed Fe(I)/Fe(III) catalytic cycle for cross-coupling reactions.

In other systems, particularly with Grignard reagents, an Fe(0)/Fe(II) cycle or pathways involving iron 'ate' complexes like [Fe(MgX)₂] have been suggested.[4] The reaction of the iron salt with the Grignard reagent reduces the iron center to a low-valent state, which is believed to be the active catalyst.[5]

Role of Additives

Additives such as N,N,N′,N′-tetramethylethylenediamine (TMEDA) and N-methylpyrrolidone (NMP) are often crucial for high yields and selectivity.[6][7] Their role is complex; rather than directly coordinating to the iron center, they can influence the reaction by:

• Stabilizing Reactive Species: NMP has been shown to stabilize the active iron species, preventing decomposition and broadening the substrate scope.[1]

• Altering Cation Speciation: TMEDA can coordinate to the magnesium cation of the Grignard reagent, modifying the structure and reactivity of the organometallic species in solution.[2][7]

• Controlling Grignard Formation: In domino reactions, the concentration of TMEDA can influence the rate of Grignard reagent formation, thereby affecting selectivity.[8]

Formation of Radical Intermediates

Many iron-catalyzed cross-couplings are proposed to proceed via single-electron transfer (SET) mechanisms, leading to the formation of radical intermediates.[3] Evidence for this includes radical clock experiments, where substrates designed to undergo rapid, characteristic rearrangements are used. If the rearranged product is observed, it strongly suggests the intermediacy of a radical.[9] This mechanistic feature distinguishes iron catalysis from many classical palladium-catalyzed reactions and opens up unique reactivity pathways.

Data Presentation: Performance in Cross-Coupling Reactions

The efficiency of ferrous bromide and other iron catalysts is highly dependent on the reaction type, substrates, and conditions. Below are tables summarizing representative quantitative data from the literature.

Table 1: FeBr₂-Catalyzed Cross-Electrophile Coupling of Aryl Chlorides with Alkyl Chlorides [10] Reaction Conditions: FeBr₂ (7 mol%), B₂pin₂ (2.5 equiv), LiOMe (5.5 equiv), NaI (1.35 equiv), TMEDA (42 mol%), MTBE (0.3 mL), 80°C, 15 h.

Aryl Chloride (ArCl)	Alkyl Chloride (RCl)	Product Yield (%)
4-Phenylchlorobenzene	1-Chlorooctane	81
4-Chlorobiphenyl	1-Chlorohexane	75
1-Chloro-4-(trifluoromethyl)benzene	1-Chlorooctane	72
2-Chloronaphthalene	1-Chlorooctane	78
3-Chloropyridine	1-Chlorooctane	65

Table 2: Effect of Solvent and Addition Rate on FeBr₂(SciOPP)-Catalyzed Kumada Coupling [11] Reaction: Cycloheptyl Bromide + TIPS-CC-MgBr. Catalyst: FeBr₂(SciOPP).

Solvent	Grignard Addition Rate	Time (h)	Product Yield (%)	Cycloheptene (%)
1:1 THF/2-MeTHF	As reported	2	83	10
Toluene	As reported	2	75	15
1:1 THF/2-MeTHF	Slow Addition	2	90	5
Toluene	Slow Addition	2	85	8

Experimental Protocols

The following protocols provide detailed methodologies for conducting ferrous bromide-catalyzed cross-coupling reactions. Standard Schlenk techniques and an inert atmosphere (Argon or Nitrogen) are required for all procedures.

Protocol 1: Iron-Catalyzed Cross-Electrophile Coupling of Aryl Chlorides with Unactivated Alkyl Chlorides

This protocol is adapted from Zhang et al. (2023) and describes a procedure for coupling (hetero)aryl chlorides with unactivated alkyl chlorides using a ferrous bromide/B₂pin₂ catalytic system.[10]

Materials:

• Ferrous bromide (FeBr₂)

• Bis(pinacolato)diboron (B₂pin₂)

• Lithium methoxide (B1231860) (LiOMe)

• Sodium iodide (NaI)

• N,N,N′,N′-tetramethylethylenediamine (TMEDA)

• Aryl chloride (1.0 equiv)

• Alkyl chloride (1.75 equiv)

• Methyl tert-butyl ether (MTBE), freshly distilled

• Magnetic stir bar

• 8 mL glass vial with PTFE-lined septum cap

Workflow Diagram:

Caption: Experimental workflow for FeBr₂-catalyzed cross-electrophile coupling.

Procedure:

• Reaction Setup (in a nitrogen-filled glovebox): a. To an 8 mL glass vial equipped with a magnetic stir bar, add FeBr₂ (3.1 mg, 0.014 mmol, 7 mol%). b. Add B₂pin₂ (126.9 mg, 0.5 mmol, 2.5 equiv), LiOMe (41.8 mg, 1.1 mmol, 5.5 equiv), and NaI (40.5 mg, 0.27 mmol, 1.35 equiv). c. Add the aryl chloride (0.2 mmol, 1.0 equiv) and the alkyl chloride (0.35 mmol, 1.75 equiv). d. Add TMEDA (9.7 mg, 0.084 mmol, 42 mol%) followed by freshly distilled MTBE (0.3 mL). e. Seal the glass vial tightly with a cap containing a PTFE-lined silicone septum.

• Reaction Execution: a. Move the sealed vial out of the glovebox. b. Place the vial in a pre-heated heating module or oil bath at 80°C. c. Stir the reaction mixture for 15 hours.

• Work-up and Purification: a. After 15 hours, remove the vial from the heat source and allow it to cool to room temperature. b. Quench the reaction by carefully adding water (5 mL). c. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL). d. Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate. e. Filter the mixture and concentrate the solvent under reduced pressure. f. Purify the crude residue by flash column chromatography on silica (B1680970) gel to yield the desired alkylated product.

Protocol 2: General Procedure for Iron-Catalyzed Kumada-Type Coupling of an Alkyl Halide with a Grignard Reagent

This protocol provides a general framework for the coupling of alkyl halides with aryl Grignard reagents, a common transformation in iron catalysis. Slow addition of the Grignard reagent is often critical to suppress side reactions like homocoupling.[11]

Materials:

• Iron(II) bromide (FeBr₂) or Iron(III) acetylacetonate (B107027) (Fe(acac)₃) (5 mol%)

• Alkyl halide (e.g., Alkyl bromide) (1.0 equiv)

• Aryl Grignard reagent (e.g., Phenylmagnesium bromide) (1.2 equiv)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Syringe pump (recommended for slow addition)

• Standard Schlenk line equipment

Procedure:

• Reaction Setup: a. To a dry, argon-flushed Schlenk flask equipped with a magnetic stir bar, add the iron catalyst (e.g., FeBr₂, 5 mol%). b. Add the alkyl halide (1.0 mmol, 1.0 equiv). c. Add anhydrous THF (5 mL) via syringe. d. Cool the flask to 0°C in an ice-water bath.

• Grignard Addition: a. Draw the aryl Grignard reagent (1.2 mmol, 1.2 equiv, e.g., 1.2 mL of a 1.0 M solution in THF) into a syringe. b. Place the syringe on a syringe pump. c. Add the Grignard reagent to the reaction mixture dropwise over a period of 1-2 hours while stirring vigorously at 0°C.

• Reaction Monitoring: a. After the addition is complete, allow the reaction to stir at 0°C or room temperature. b. Monitor the reaction progress by TLC or GC-MS until the starting material is consumed (typically 1-4 hours).

• Work-up and Purification: a. Upon completion, cool the reaction mixture back to 0°C. b. Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) (10 mL). c. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 20 mL). d. Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate. e. Filter and remove the solvent under reduced pressure. f. Purify the crude product by flash column chromatography on silica gel.

References

• 1. Development and Evolution of Mechanistic Understanding in Iron-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intermediates and Mechanism in Iron-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Additive and Counterion Effects in Iron-Catalyzed Reactions Relevant to C–C Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for iron-catalyzed cross-electrophile coupling of aryl chlorides with unactivated alkyl chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Intermediates and Reactivity in Iron-Catalyzed Cross-Couplings of Alkynyl Grignards with Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FeBr₂ in Atom Transfer Radical Polymerization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ferrous bromide (FeBr₂) as a catalyst in Atom Transfer Radical Polymerization (ATRP). FeBr₂ offers a less toxic and more economical alternative to commonly used copper-based catalysts, making it an attractive option for the synthesis of well-defined polymers for various applications, including in the biomedical and pharmaceutical fields.

Introduction to FeBr₂-Catalyzed ATRP

Atom Transfer Radical Polymerization (ATRP) is a robust controlled/"living" radical polymerization technique that allows for the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions (low polydispersity index, PDI), and complex architectures.[1][2] The key to ATRP is a reversible equilibrium between active propagating radicals and dormant species, mediated by a transition metal catalyst.[1]

Iron-based catalysts, particularly FeBr₂, have gained attention due to their low cost, low toxicity, and environmental friendliness compared to other transition metal catalysts.[3][4] FeBr₂ can effectively catalyze the polymerization of a variety of monomers, most notably methacrylates and styrenes.[5][6] A significant advantage of FeBr₂ is its ability to catalyze ATRP in the absence of traditional ligands, using polar solvents to stabilize the catalytic complex.[5][7] This simplifies the purification of the final polymer product.

Applications

FeBr₂-catalyzed ATRP is a versatile tool for creating a wide range of polymeric materials. Key applications include:

• Synthesis of Well-Defined Homopolymers: Production of polymers like poly(methyl methacrylate) (PMMA) and polystyrene (PS) with controlled molecular weights and low polydispersity.[5][8]

• Block Copolymer Synthesis: The "living" nature of FeBr₂-catalyzed ATRP allows for the sequential addition of different monomers to create block copolymers, which are crucial for applications such as drug delivery and nanotechnology.[8]

• Surface Modification: Initiating polymerization from surfaces to create polymer brushes, which can alter the surface properties of materials for biomedical implants or chromatography.

• Bioconjugation: The synthesis of polymers with functional end groups that can be conjugated to biological molecules like proteins or peptides.

Quantitative Data Summary

The following tables summarize quantitative data from representative FeBr₂-catalyzed ATRP experiments.

Table 1: Ligandless FeBr₂-Catalyzed ATRP of Methyl Methacrylate (B99206) (MMA) in Various Polar Solvents [5]

Solvent	Reaction Time (h)	Conversion (%)	M_n (experimental)	M_n (theoretical)	PDI (M_w/M_n)	Initiator Efficiency (%)
NMP	4	55.2	5,900	5,500	1.28	83
NMP	8	68.4	7,100	6,800	1.26	-
DMF	8	41.4	4,800	4,100	1.35	-
MeCN	8	34.2	4,200	3,400	1.41	-
DMSO	8	36.4	4,500	3,600	2.16	-

Reaction Conditions: [MMA]:[EBrPA]:[FeBr₂] = 100:1:1, MMA/solvent = 2/1 (v/v), Temperature = 60°C. EBrPA = ethyl 2-bromo-2-phenylacetate.[5]

Table 2: FeBr₂-Catalyzed Bulk ATRP of Methyl Methacrylate (MMA) Promoted by Inorganic Salts

Promoter Salt	Reaction Time (h)	Conversion (%)	M_n (experimental)	PDI (M_w/M_n)
KBr	2	85	18,500	1.15
KCl	4	78	17,200	1.18
KI	6	65	15,300	1.22

Reaction Conditions: Bulk polymerization of MMA at 70°C with ethyl 2-bromo-phenylacetate as the initiator and FeBr₂ as the catalyst in the presence of the promoter salt.

Experimental Protocols

Protocol 1: Ligandless FeBr₂-Catalyzed ATRP of Methyl Methacrylate (MMA) in N-Methyl-2-pyrrolidone (NMP)[5]

This protocol describes the synthesis of poly(methyl methacrylate) using FeBr₂ as a catalyst without any additional ligand.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Ethyl 2-bromo-2-phenylacetate (EBrPA), initiator

• Ferrous bromide (FeBr₂), catalyst

• Nitrogen or Argon gas for deoxygenation

• Schlenk flask and other standard glassware for air-sensitive reactions

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add FeBr₂ (e.g., 0.0216 g, 0.1 mmol).

• Seal the flask and deoxygenate by three cycles of vacuum and backfilling with nitrogen.

• Under a nitrogen atmosphere, add NMP (e.g., 5 mL) to the flask.

• In a separate, sealed flask, prepare a solution of MMA (e.g., 10 mL, 93.6 mmol) and EBrPA (e.g., 0.18 mL, 1 mmol). Deoxygenate this solution by bubbling with nitrogen for at least 30 minutes.

• Using a nitrogen-purged syringe, transfer the MMA/EBrPA solution to the Schlenk flask containing the FeBr₂/NMP mixture.

• Place the sealed Schlenk flask in a preheated oil bath at 60°C and stir.

• Monitor the reaction progress by taking samples periodically via a degassed syringe for analysis by nuclear magnetic resonance (NMR) spectroscopy (for conversion) and gel permeation chromatography (GPC) (for molecular weight and PDI).

• To quench the polymerization, open the flask to air and dilute the mixture with a suitable solvent like tetrahydrofuran (B95107) (THF).

• Purify the polymer by precipitating it in a non-solvent such as cold methanol (B129727) or hexane.

• Dry the resulting polymer under vacuum to a constant weight.

Visualizations

Mechanism of FeBr₂-Catalyzed ATRP

The following diagram illustrates the fundamental mechanism of Atom Transfer Radical Polymerization catalyzed by FeBr₂. The process involves the reversible activation of a dormant species (alkyl halide initiator, R-X) by the Fe(II)Br₂ catalyst to form a propagating radical (R•) and the oxidized Fe(III)Br₃ species. This equilibrium is heavily shifted towards the dormant species, which keeps the radical concentration low and minimizes termination reactions.

Caption: General mechanism of FeBr₂-catalyzed ATRP.

Experimental Workflow for Ligandless FeBr₂-Catalyzed ATRP

This diagram outlines the key steps in setting up and running a typical ligandless FeBr₂-catalyzed ATRP experiment.

Caption: Experimental workflow for ligandless FeBr₂ ATRP.

References

• 1. researchgate.net [researchgate.net]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. Iron-catalyzed atom transfer radical polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development of Environmentally Friendly Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Atom Transfer Radical Polymerization - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 8. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes and Protocols: Ferrous Bromide Mediate Intramolecular C-H Bond Amination

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of efficient and selective methods for the construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and drug development where nitrogen-containing heterocycles are prevalent structural motifs. Intramolecular C-H bond amination has emerged as a powerful strategy for the synthesis of these valuable compounds, offering an atom-economical approach that avoids the need for pre-functionalized starting materials. Among the various catalysts employed for this transformation, earth-abundant and low-cost iron salts have garnered significant attention. This document provides detailed application notes and protocols for ferrous bromide (FeBr₂)-mediated intramolecular C-H bond amination, a versatile method for the synthesis of N-heterocycles such as 2,3-disubstituted indoles and imidazolinones.

Reaction Principle

The ferrous bromide-mediated intramolecular C-H amination typically proceeds via the in situ formation of a reactive iron-nitrene intermediate from an organic azide (B81097). This intermediate then undergoes an intramolecular C-H insertion to form the desired heterocyclic product. In the case of certain aryl azide precursors, the initial C-H amination can trigger a subsequent[1][2]-shift, leading to a tandem reaction that rapidly builds molecular complexity.[2] The reaction is sensitive to the nature of the iron salt, with FeBr₂ often showing unique reactivity compared to other iron sources or transition metal catalysts.[2]

Applications in Heterocycle Synthesis

Ferrous bromide has proven to be an effective catalyst for the intramolecular C-H amination of various substrates, leading to the formation of important nitrogen-containing heterocycles.

Synthesis of 2,3-Disubstituted Indoles

A notable application of FeBr₂ is in the synthesis of 2,3-disubstituted indoles from ortho-substituted aryl azides. This transformation proceeds through a tandem ethereal C-H bond amination followed by a[1][2]-shift.[2][3][4][5] The reaction exhibits a predictable migratory aptitude, with the preference for the migrating group being Me < 1° < 2° < Ph.[2][4][5]

Table 1: Ferrous Bromide-Catalyzed Synthesis of 2,3-Disubstituted Indoles from Aryl Azides [2]

Entry	Aryl Azide Substrate	Migrating Group (R)	Product	Yield (%)
1	1-azido-2-(1-methoxy-2-methylpropan-2-yl)benzene	Methyl	2,3-Dimethylindole	75
2	1-azido-4-fluoro-2-(1-methoxy-2-methylpropan-2-yl)benzene	Methyl	5-Fluoro-2,3-dimethylindole	72
3	1-azido-4-chloro-2-(1-methoxy-2-methylpropan-2-yl)benzene	Methyl	5-Chloro-2,3-dimethylindole	78
4	1-azido-4-methoxy-2-(1-methoxy-2-methylpropan-2-yl)benzene	Methyl	5-Methoxy-2,3-dimethylindole	70
5	1-azido-2-(1-methoxy-2-phenylethan-2-yl)benzene	Phenyl	2-Methyl-3-phenylindole	85
6	1-azido-2-(1-methoxy-2-propylpentan-2-yl)benzene	Propyl	2-Butyl-3-propylindole	65

Synthesis of Imidazolinones

FeBr₂ can also catalyze the intramolecular C(sp³)–H amination of primary alkyl azides to afford imidazolinones. This ligand-free iron catalysis provides a straightforward route to these valuable heterocyclic structures.

Table 2: Ferrous Bromide-Catalyzed Synthesis of Imidazolinones from Alkyl Azides [6]

Entry	Alkyl Azide Substrate	Product	Yield (%)
1	2-azido-N,2-diphenylacetamide	1,5-Diphenylimidazolidin-4-one	60
2	2-azido-N-(4-methoxyphenyl)-2-phenylacetamide	5-(4-Methoxyphenyl)-1-phenylimidazolidin-4-one	55
3	2-azido-N-(4-chlorophenyl)-2-phenylacetamide	5-(4-Chlorophenyl)-1-phenylimidazolidin-4-one	47
4	2-azido-N-(4-fluorophenyl)-2-phenylacetamide	5-(4-Fluorophenyl)-1-phenylimidazolidin-4-one	52
5	2-azido-2-phenyl-N-(pyridin-2-yl)acetamide	1-Phenyl-5-(pyridin-2-yl)imidazolidin-4-one	75

Experimental Protocols

General Procedure for the FeBr₂-Catalyzed Synthesis of 2,3-Disubstituted Indoles

Materials:

• Appropriate ortho-substituted aryl azide (1.0 equiv)

• Anhydrous Iron(II) bromide (FeBr₂) (20 mol%)

• Anhydrous toluene (B28343)

• Schlenk tube or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk tube or reaction vial under an inert atmosphere, add the aryl azide (typically 0.2 mmol, 1.0 equiv) and anhydrous Iron(II) bromide (0.04 mmol, 20 mol%).

• Add anhydrous toluene (to achieve a concentration of ~0.1 M) via syringe.

• Seal the reaction vessel and heat the mixture to 140 °C in a preheated oil bath.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the iron catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired 2,3-disubstituted indole (B1671886).

General Procedure for the FeBr₂-Catalyzed Synthesis of Imidazolinones

Materials:

• Appropriate α-azidyl amide (1.0 equiv)

• Anhydrous Iron(II) bromide (FeBr₂) (10 mol%)

• Anhydrous solvent (e.g., 1,2-dichloroethane)

• Schlenk tube or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add the α-azidyl amide (1.0 equiv) and anhydrous Iron(II) bromide (10 mol%) to an oven-dried Schlenk tube.

• Add anhydrous 1,2-dichloroethane (B1671644) to the tube.

• Seal the tube and heat the reaction mixture at the desired temperature (e.g., 80 °C) for the specified time.

• After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the pure imidazolinone product.

Reaction Mechanism and Workflow

The proposed mechanism for the FeBr₂-catalyzed tandem C-H amination-[1][2]-shift reaction to form 2,3-disubstituted indoles involves several key steps. DFT studies suggest the catalytic cycle includes the extrusion of N₂ to form an iron nitrene, followed by C-H bond amination to form an indoline (B122111) intermediate. Subsequent iminium ion formation and a[1][2]-shift of a substituent lead to the final indole product.[1]

Caption: Proposed mechanism for FeBr₂-catalyzed indole synthesis.

The general experimental workflow for these reactions is straightforward and can be adapted for parallel synthesis and library generation in drug discovery programs.

Caption: General experimental workflow for FeBr₂-catalyzed C-H amination.

Conclusion

Ferrous bromide-mediated intramolecular C-H amination represents a cost-effective and versatile synthetic tool for the preparation of valuable nitrogen-containing heterocycles. The operational simplicity of the protocols, coupled with the ready availability of the catalyst, makes this methodology highly attractive for applications in both academic research and industrial drug development. The ability to engage in tandem reactions further enhances the synthetic utility of this transformation by enabling the rapid construction of complex molecular architectures from simple starting materials. Further exploration of the substrate scope and mechanistic intricacies of this reaction is expected to lead to even more powerful synthetic applications in the future.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Iron(II) Bromide-Catalyzed Intramolecular C–H Bond Amination–[1,2]-shift Tandem Reactions of Aryl Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Iron(II) bromide-catalyzed intramolecular C-H bond amination [1,2]-shift tandem reactions of aryl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Iron(II) bromide-catalyzed intramolecular C-H bond amination [1,2]-shift tandem reactions of aryl azides. | Semantic Scholar [semanticscholar.org]
• 6. Iron-catalysed intramolecular C(sp 3 )–H amination of alkyl azides - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC04169K [pubs.rsc.org]

Application Notes and Protocols: Ferrous Bromide in Benzimidazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of benzimidazoles utilizing ferrous bromide (FeBr₂) as a catalyst. The synthesis proceeds via a Lewis acid-catalyzed reaction of aryl azides, offering a valuable methodology for the preparation of this important heterocyclic scaffold.

Overview and Key Features

The use of ferrous bromide presents a cost-effective and efficient method for the synthesis of 2-substituted benzimidazoles. The reaction is predicated on the interaction of an ortho-azidoarylimine with FeBr₂, which acts as a Lewis acid to facilitate the cyclization and formation of the benzimidazole (B57391) ring system.[1][2][3] Key advantages of this methodology include:

• Good to excellent yields: A range of benzimidazole derivatives can be synthesized in high yields.

• Lewis Acid Catalysis: The reaction avoids the use of more expensive or toxic transition metal catalysts often employed in similar transformations.[2]

• Two-Step, One-Pot Potential: The synthesis can be performed as a two-step procedure starting from the corresponding ortho-azidoanilines and aldehydes, which form the imine intermediate in situ.[2]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the synthesis of various 2-substituted benzimidazoles using ferrous bromide. The data is compiled from the seminal report by Shen and Driver in Organic Letters.[4]

Entry	Aldehyde (ArCHO)	Aniline (Ar'NH₂)	Product	Time (h)	Yield (%)
1	4-Nitrobenzaldehyde	2-Azidoaniline	2-(4-Nitrophenyl)-1H-benzo[d]imidazole	12	85
2	4-Chlorobenzaldehyde	2-Azidoaniline	2-(4-Chlorophenyl)-1H-benzo[d]imidazole	12	78
3	4-Bromobenzaldehyde	2-Azidoaniline	2-(4-Bromophenyl)-1H-benzo[d]imidazole	12	75
4	Benzaldehyde	2-Azidoaniline	2-Phenyl-1H-benzo[d]imidazole	12	65
5	4-Methylbenzaldehyde	2-Azidoaniline	2-(p-Tolyl)-1H-benzo[d]imidazole	12	60
6	4-Methoxybenzaldehyde	2-Azidoaniline	2-(4-Methoxyphenyl)-1H-benzo[d]imidazole	12	55
7	4-Nitrobenzaldehyde	2-Azido-4-chloroaniline	5-Chloro-2-(4-nitrophenyl)-1H-benzo[d]imidazole	12	88
8	4-Nitrobenzaldehyde	2-Azido-4-methylaniline	5-Methyl-2-(4-nitrophenyl)-1H-benzo[d]imidazole	12	70

Reaction Mechanism and Experimental Workflow

The ferrous bromide-catalyzed synthesis of benzimidazoles from aryl azides proceeds through a proposed Lewis acid mechanism. The experimental workflow involves a two-step, one-pot procedure.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scite.ai [scite.ai]
• 3. Iron(II) bromide-catalyzed synthesis of benzimidazoles from aryl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Ferrous Bromide as a Precursor for Advanced Iron Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of ferrous bromide (FeBr₂) as a versatile precursor for the synthesis of a variety of iron-based compounds, including coordination complexes, nanoparticles, and other inorganic salts. Detailed experimental protocols, quantitative data, and visualizations of relevant biological pathways and experimental workflows are provided to support research and development in materials science, catalysis, and drug development.

Synthesis of Iron(II) Coordination Complexes

Ferrous bromide is an excellent starting material for the synthesis of novel iron(II) coordination complexes, which are of interest for their potential applications in catalysis, materials science, and as therapeutic agents.

Synthesis of a Quinaldate-Based Iron(II) Complex: Na[Fe(qn)₂Br]·DMF

This protocol details the synthesis of a coordinatively unsaturated mononuclear iron(II) quinaldate (B1226512) complex, which has potential applications in studying metabolic pathways and environmental remediation.[1]

Experimental Protocol:

• Ligand Preparation: In a flask, add quinaldic acid (Hqn) (0.346 g, 2.00 mmol) and sodium hydride (NaH) (0.0480 g, 2.00 mmol) to 10 mL of tetrahydrofuran (B95107) (THF). Stir the suspension until gas evolution ceases, indicating the formation of sodium quinaldate.

• Complexation: To the sodium quinaldate suspension, add ferrous bromide (FeBr₂) (0.216 g, 1.00 mmol). Rinse the vial with an additional 5 mL of THF to ensure complete transfer.

• Reaction: Stir the resulting purple solution overnight at room temperature.

• Isolation: Evaporate the solvent in vacuo. Extract the resulting solid with N,N-dimethylformamide (DMF).

• Crystallization: Grow purple block-like crystals suitable for X-ray diffraction by vapor diffusion of diethyl ether into a dilute DMF solution of the product over 3 days.

Quantitative Data:

Parameter	Value	Reference
Product	Na[Fe(qn)₂Br]·DMF	[1]
Yield	87% (0.501 g)	[1]
Appearance	Purple blocks	[1]
IR (KBr, cm⁻¹)	1677 (C=O)DMF, 1632 (COO)as, 1393 (COO)s	[1]
ESI/MS (DMF, m/z)	496 [M-Br]⁺, 423 [M-Br-DMF]⁺	[1]

Synthesis of an Iron(II)-TMEDA Complex: FeBr₂(TMEDA)

The N,N,N',N'-tetramethylethylenediamine (TMEDA) ligand can be used to stabilize ferrous bromide, creating a complex that is a useful precursor in catalytic cross-coupling reactions.[2][3][4][5]

Experimental Protocol (Conceptual):

• Reaction Setup: In a glovebox under an inert atmosphere, dissolve anhydrous ferrous bromide (FeBr₂) in a suitable anhydrous solvent such as tetrahydrofuran (THF).

• Ligand Addition: To the stirred solution, add one equivalent of N,N,N',N'-tetramethylethylenediamine (TMEDA).

• Reaction: Allow the reaction to stir at room temperature for several hours.

• Isolation: The product, FeBr₂(TMEDA), can be isolated by removing the solvent under vacuum or by crystallization.

Quantitative Data:

Specific yield and characterization data for this direct synthesis were not available in the searched literature. However, the formation and utility of this complex as an intermediate in catalysis are well-documented.[2][3][4]

Synthesis of Iron-Based Nanoparticles

Ferrous bromide serves as a valuable iron source for the synthesis of various iron-based nanoparticles with applications in catalysis, electronics, and medicine.

Synthesis of Iron Pyrite (B73398) (FeS₂) Nanocrystals

This protocol describes a hot-injection method for the synthesis of stable, phase-pure, and highly crystalline cubic iron pyrite (FeS₂) nanocrystals, which have shown potential in cancer therapy.[6][7]

Experimental Protocol:

• Iron Precursor Preparation: In a three-neck flask under a nitrogen atmosphere, mix ferrous bromide (FeBr₂) (1.49 mmol, 321 mg) and trioctylphosphine (B1581425) oxide (TOPO) (3 mmol, 1.16 g) in 30 mL of oleylamine (B85491) (OLA).

• Heating: Heat the mixture to 170°C for 2.5 hours with constant stirring.

• Sulfur Precursor Preparation: During the heating of the iron precursor, dissolve elemental sulfur (8.98 mmol, 288 mg) in 15 mL of OLA. Use ultrasonication for 10 minutes to aid dissolution. Keep the sulfur solution in a hot water bath at 90°C.

• Hot Injection: After 2.5 hours, increase the temperature of the iron precursor solution to 220°C. Once the temperature is above 216°C, rapidly inject the hot sulfur solution.

• Nanocrystal Growth: Maintain the reaction temperature at 220°C for two hours to allow for nanocrystal growth.

• Cooling and Washing: Allow the solution to cool to room temperature with continued stirring under nitrogen. Wash the nanocrystals at least three times using methanol (B129727) as a non-solvent and toluene (B28343) or chloroform (B151607) as a solvent.

Quantitative Data:

Parameter	Value	Reference
Product	Iron Pyrite (FeS₂) Nanocrystals
Size	~70 to 150 nm
Crystal Phase	Cubic
Application	Photothermal/Chemodynamic Cancer Therapy	[6][7]

Synthesis of Other Iron Compounds

Synthesis of Iron(II) Sulfide (B99878) (FeS)

Iron(II) sulfide can be prepared by a precipitation reaction between aqueous solutions of ferrous bromide and sodium sulfide.[8][9][10]

Experimental Protocol (Conceptual):

• Solution Preparation: Prepare an aqueous solution of ferrous bromide (FeBr₂). In a separate beaker, prepare an aqueous solution of sodium sulfide (Na₂S).

• Precipitation: Slowly add the sodium sulfide solution to the ferrous bromide solution with constant stirring. A black precipitate of iron(II) sulfide (FeS) will form.

• Washing and Isolation: Allow the precipitate to settle. Decant the supernatant liquid. Wash the precipitate several times with deionized water to remove any soluble impurities. The solid FeS can then be collected by filtration and dried.

Reaction: FeBr₂(aq) + Na₂S(aq) → FeS(s) + 2NaBr(aq)[9][10]

Visualizations

Iron Metabolism and Cancer Signaling Pathway

The following diagram illustrates the cellular iron metabolism pathway and highlights key proteins involved. Dysregulation of this pathway is implicated in various diseases, including cancer. Iron-based compounds can modulate these pathways, for example, by inducing ferroptosis, an iron-dependent form of programmed cell death.[6][7]

Caption: Cellular iron metabolism and its link to ferroptosis, a therapeutic target in cancer.

Experimental Workflow: Synthesis of Iron Pyrite (FeS₂) Nanocrystals

The following diagram outlines the key steps in the hot-injection synthesis of iron pyrite nanocrystals from ferrous bromide.

Caption: Workflow for the hot-injection synthesis of FeS₂ nanocrystals.

Logical Relationship: Ferrous Bromide as a Precursor

This diagram illustrates the role of ferrous bromide as a central precursor for the synthesis of various classes of iron compounds.

Caption: Ferrous bromide as a versatile precursor for various iron compounds.

References

• 1. Synthesis and Characterization of Iron(II) Quinaldate Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Effect of TMEDA on Iron-Catalyzed Coupling Reactions of ArMgX with Alkyl Halides [ouci.dntb.gov.ua]
• 6. High-performance pyrite nano-catalyst driven photothermal/chemodynamic synergistic therapy for Osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Near-Infrared Phototheranostic Iron Pyrite Nanocrystals Simultaneously Induce Dual Cell Death Pathways via Enhanced Fenton Reactions in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Solved: Consider the reaction when aqueous solutions of iron(III) bromide and sodium sulfide are c [Chemistry] [gauthmath.com]
• 9. you-iggy.com [you-iggy.com]
• 10. webqc.org [webqc.org]

Application Notes and Protocols: Iron(II) Bromide in the Synthesis of Complex Organic Molecules

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of iron(II) bromide (FeBr₂) as an efficient and economical catalyst in the synthesis of complex organic molecules. The following sections highlight its application in key synthetic transformations, offering step-by-step experimental procedures, quantitative data, and mechanistic insights.

Iron-Catalyzed Kumada Cross-Coupling of Alkyl Halides with Aryl Grignard Reagents

Iron(II) bromide is a highly effective catalyst for the cross-coupling of unactivated primary and secondary alkyl halides with aryl Grignard reagents. This method provides a valuable alternative to more expensive palladium- or nickel-based catalysts, offering high yields under mild conditions. The addition of N,N,N',N'-tetramethylethylenediamine (TMEDA) is crucial for suppressing side reactions and achieving high selectivity.

Experimental Protocol: General Procedure for Iron-Catalyzed Cross-Coupling

This protocol is adapted from the work of Nakamura, M., Matsuo, K., Ito, S., & Nakamura, E. (2004) in the Journal of the American Chemical Society.

Materials:

• Anhydrous iron(III) chloride (FeCl₃) or iron(II) bromide (FeBr₂)

• Alkyl halide (e.g., cyclohexyl bromide)

• Aryl Grignard reagent (e.g., phenylmagnesium bromide in THF)

• N,N,N',N'-tetramethylethylenediamine (TMEDA)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 1 M Hydrochloric acid (HCl)

• Toluene (B28343)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a dried flask under an inert atmosphere (e.g., argon or nitrogen), add the alkyl halide (1.0 equiv) and a solution of the iron catalyst (e.g., 0.05 M FeCl₃ in THF, 5 mol%).

• Cool the mixture to the specified reaction temperature (e.g., -5 °C).

• In a separate flask, prepare a mixture of the aryl Grignard reagent (1.3 equiv) and TMEDA (1.3 equiv) in anhydrous THF.

• Slowly add the Grignard reagent/TMEDA mixture to the alkyl halide/iron catalyst solution via syringe pump over a period of 30 minutes, maintaining the reaction temperature.

• After the addition is complete, stir the reaction mixture for the specified time (e.g., 30 minutes).

• Quench the reaction by adding 1 M HCl.

• Extract the aqueous layer with toluene (3 x 15 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired cross-coupled product.

Quantitative Data:

Entry	Alkyl Halide	Aryl Grignard Reagent	Catalyst (mol%)	Additive (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	n-Dodecyl bromide	Phenylmagnesium bromide	FeCl₃ (5)	TMEDA (1.3)	THF	-5	0.5	92
2	Cyclohexyl bromide	Phenylmagnesium bromide	FeCl₃ (5)	TMEDA (1.3)	THF	0	0.5	99
3	Cycloheptyl bromide	Phenylmagnesium bromide	FeCl₃ (5)	TMEDA (1.3)	THF	0	0.5	90
4	1-Bromoadamantane	Phenylmagnesium bromide	FeCl₃ (5)	TMEDA (1.3)	THF	25	1	85

Experimental Workflow

Caption: Workflow for Iron-Catalyzed Kumada Cross-Coupling.

Iron(II) Bromide-Catalyzed Synthesis of Benzimidazoles from Aryl Azides

Iron(II) bromide serves as an effective Lewis acid catalyst for the synthesis of benzimidazoles from 2-azidoarylimines, which are formed in situ from 2-azidoanilines and aldehydes.[1] This reaction proceeds through a Lewis acid-mediated cyclization.

Experimental Protocol: General Procedure for Benzimidazole (B57391) Synthesis

This protocol is based on the work of Shen, M., & Driver, T. G. (2008) in Organic Letters.

Materials:

• 2-Azidoaniline (B3070643) derivative

• Aldehyde

• Anhydrous iron(II) bromide (FeBr₂)

• 4 Å Molecular sieves (powdered)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE)

• Silica gel

Procedure:

• To a flame-dried flask, add the 2-azidoaniline (1.0 equiv), aldehyde (1.1 equiv), and anhydrous 1,2-dichloroethane.

• Stir the mixture at room temperature for 30 minutes to form the corresponding imine.

• Add anhydrous iron(II) bromide (30 mol%) and powdered 4 Å molecular sieves to the reaction mixture.

• Heat the reaction mixture at the specified temperature (e.g., 80 °C) until the starting material is consumed (monitored by TLC).

• Cool the reaction to room temperature and filter through a pad of silica gel, eluting with ethyl acetate (B1210297).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the benzimidazole.

Quantitative Data:

Entry	2-Azidoaniline Substituent	Aldehyde	Catalyst (mol%)	Temp (°C)	Time (h)	Yield (%)
1	H	Benzaldehyde	FeBr₂ (30)	80	12	85
2	4-Me	Benzaldehyde	FeBr₂ (30)	80	12	82
3	4-Cl	Benzaldehyde	FeBr₂ (30)	80	12	78
4	H	4-Methoxybenzaldehyde	FeBr₂ (30)	80	12	88

Proposed Reaction Pathway

Caption: Proposed pathway for FeBr₂-catalyzed benzimidazole synthesis.

Iron(II) Bromide-Catalyzed Tandem C-H Amination/1,2-Shift for Indole Synthesis

Iron(II) bromide catalyzes a tandem reaction of ortho-substituted aryl azides to form 2,3-disubstituted indoles.[2] This transformation involves an initial C-H bond amination followed by a selective 1,2-shift.

Experimental Protocol: General Procedure for Indole Synthesis

This protocol is based on the work of Nguyen, Q., Nguyen, T., & Driver, T. G. (2013) in the Journal of the American Chemical Society.

Materials:

• ortho-Substituted aryl azide (B81097)

• Anhydrous iron(II) bromide (FeBr₂)

• Anhydrous toluene

• Silica gel

Procedure:

• In a glovebox, add the aryl azide (1.0 equiv) and anhydrous toluene to a reaction vessel.

• Add anhydrous iron(II) bromide (10 mol%).

• Seal the vessel and heat the reaction mixture at the specified temperature (e.g., 110 °C) for the indicated time.

• After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the 2,3-disubstituted indole.

Quantitative Data:

Entry	Aryl Azide Substituent (ortho)	Migrating Group	Catalyst (mol%)	Temp (°C)	Time (h)	Yield (%)
1	Isopropyl	Methyl	FeBr₂ (10)	110	12	85
2	sec-Butyl	Ethyl	FeBr₂ (10)	110	12	80
3	Cyclopentyl	- (Ring expansion)	FeBr₂ (10)	110	12	75
4	Benzhydryl	Phenyl	FeBr₂ (10)	110	12	90

Mechanistic Pathway Overview

Caption: Mechanistic overview of tandem C-H amination/1,2-shift.

Application in Drug Synthesis: Synthesis of Naftifine (B1207962)

An iron-catalyzed cross-coupling reaction is a key step in an efficient synthesis of Naftifine, an antifungal agent. This demonstrates the utility of iron catalysis in the pharmaceutical industry. A Russian patent describes a method for obtaining Naftifine by an Fe-catalyzed combination of (2E)-3-chloro-N-methyl-N-(naphthalen-1-ylmethyl)prop-2-ene-1-amine with phenylmagnesium bromide.[3]

Experimental Protocol: Synthesis of Naftifine

Materials:

• (2E)-3-chloro-N-methyl-N-(naphthalen-1-ylmethyl)prop-2-en-1-amine

• Phenylmagnesium bromide (PhMgBr) in THF

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃)

• Anhydrous Tetrahydrofuran (THF)

• N-Methyl-2-pyrrolidone (NMP)

Procedure:

• To a solution of (2E)-3-chloro-N-methyl-N-(naphthalen-1-ylmethyl)prop-2-en-1-amine (1.3 mmol) and Fe(acac)₃ (1 mol%) in a mixture of THF (2 mL) and NMP (0.1 mL) at 0 °C under an argon atmosphere, slowly add a 1 M solution of PhMgBr in THF (2.1 mL).

• Stir the reaction mixture at room temperature for 1.5 hours.

• Quench the reaction with water (5 mL) and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with saturated NaCl solution, dry over Na₂SO₄, and concentrate under reduced pressure to afford Naftifine.

Reaction Data:

Catalyst Loading (mol%)	Solvent System	Temperature	Time (h)	Yield (%)
1	THF/NMP (20:1)	0 °C to RT	1.5	89
1.5	THF/NMP (20:1)	0 °C to RT	1.5	87

References

• 1. Iron(II) bromide-catalyzed synthesis of benzimidazoles from aryl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Iron(II) bromide-catalyzed intramolecular C-H bond amination [1,2]-shift tandem reactions of aryl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. RU2539654C1 - Method of obtaining naftifine - Google Patents [patents.google.com]

Application Notes and Protocols: FeBr₂ Catalyzed Cyclization Reactions for Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing iron(II) bromide (FeBr₂) as an efficient and economical catalyst. The following sections summarize key reactions, present quantitative data in tabular format for easy comparison, provide step-by-step experimental procedures for key transformations, and include visualizations of reaction mechanisms and workflows.

Introduction

Iron catalysis has emerged as a sustainable and cost-effective alternative to methods relying on precious metals for the synthesis of complex organic molecules. Iron(II) bromide (FeBr₂), in particular, has demonstrated significant utility in catalyzing a variety of cyclization reactions to produce structurally diverse heterocyclic scaffolds. These motifs are of great interest in medicinal chemistry and drug development. This document highlights the application of FeBr₂ in the synthesis of nitrogen-containing polycycles, spiro[indoline-3,2'-pyrrolidine] derivatives, and indoles.

Cascade Synthesis of Nitrogen Polycycles from Alkynoic Acids and Amines

The FeBr₂-catalyzed cascade reaction between alkynoic acids and functionalized amines provides a direct route to complex nitrogen-containing polycycles, such as quinazoline (B50416) alkaloids. This one-pot reaction proceeds through a sequence of cycloisomerization, amide formation, and intramolecular cyclocondensation.

Quantitative Data Summary

Entry	Amine	Alkynoic Acid	Product	Yield (%)
1	2-Aminobenzylamine	4-Pentynoic acid	6,7,8,9-Tetrahydro-11H-pyrrolo[2,1-b]quinazoline	99
2	(2-Aminophenyl)methanol	4-Pentynoic acid	2,3,4,5-Tetrahydrooxazolo[2,3-b]quinazoline	85
3	2-Amino-N-methylbenzylamine	4-Pentynoic acid	7-Methyl-6,7,8,9-tetrahydro-11H-pyrrolo[2,1-b]quinazoline	75
4	2-Aminobenzylamine	5-Hexynoic acid	7,8,9,10-Tetrahydro-6H,12H-pyrido[2,1-b]quinazoline	92
5	2-Aminobenzylamine	2-Ethynylbenzoic acid	Isoindolo[2,1-a]quinazolin-11(6aH)-one	60

Experimental Protocols

General Procedure A (Toluene):

• To a screw-capped tube, add the amine (0.50 mmol), alkynoic acid (0.75 mmol), FeBr₂ (0.05 mmol, 10 mol%), pyridine (B92270) (0.20 mmol), and toluene (B28343) (1 mL).

• Seal the tube and heat the reaction mixture to 150 °C for 24 hours.

• Allow the mixture to cool to room temperature.

• Purify the crude product by silica (B1680970) gel flash column chromatography to obtain the desired polycyclic compound.[1]

General Procedure B (Solvent-Free):

• To a screw-capped tube, add the amine (0.50 mmol), alkynoic acid (0.75 mmol), FeBr₂ (0.05 mmol, 10 mol%), and pyridine (0.20 mmol).

• Seal the tube and heat the reaction mixture to 100 °C for 24 hours.

• Allow the mixture to cool to room temperature.

• Purify the crude product by silica gel flash column chromatography to afford the corresponding product.[1]

Reaction Workflow and Proposed Mechanism

Caption: Workflow and proposed mechanism for the FeBr₂-catalyzed synthesis of nitrogen polycycles.

Synthesis of Spiro[indoline-3,2'-pyrrolidine] Derivatives

This synthetic strategy involves a two-step sequence, commencing with the reaction of 2-arylindoles with α,β-unsaturated ketones, followed by an Fe(II)-catalyzed spirocyclization of the resulting oxime acetates.[2][3] This method provides access to complex spirocyclic frameworks.

Quantitative Data Summary

Entry	2-Arylindole	α,β-Unsaturated Ketone	Oxime Acetate (B1210297) Intermediate	Spirocyclic Product	Yield (%)
1	2-Phenylindole	Chalcone	4-(1-(2-acetoxyimino)-2-phenylethyl)-2-phenyl-1H-indole	2',5'-Diphenyl-1'H-spiro[indole-3,3'-pyrrolidine]	70
2	2-(p-Tolyl)indole	Chalcone	4-(1-(2-acetoxyimino)-2-phenylethyl)-2-(p-tolyl)-1H-indole	5'-(p-Tolyl)-2'-phenyl-1'H-spiro[indole-3,3'-pyrrolidine]	65
3	2-Phenylindole	4'-Methylchalcone	4-(1-(2-acetoxyimino)-2-(p-tolyl)ethyl)-2-phenyl-1H-indole	2'-(p-Tolyl)-5'-phenyl-1'H-spiro[indole-3,3'-pyrrolidine]	72
4	2-(4-Chlorophenyl)indole	Chalcone	4-(1-(2-acetoxyimino)-2-phenylethyl)-2-(4-chlorophenyl)-1H-indole	5'-(4-Chlorophenyl)-2'-phenyl-1'H-spiro[indole-3,3'-pyrrolidine]	68

Experimental Protocol

Step 1: Synthesis of β-3-Indolyl Ketone Oxime Acetates (General Procedure)

• Synthesize the β-3-indolyl ketone intermediate by reacting the appropriate 2-arylindole with an α,β-unsaturated ketone.

• Convert the resulting ketone to the corresponding oxime acetate using a suitable oximation and acetylation procedure.[2]

Step 2: Fe(II)-Catalyzed Spirocyclization

• Dissolve the β-3-indolyl ketone oxime acetate in acetonitrile.

• Add FeCl₂ (typically 10-20 mol%) to the solution at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitor by TLC).

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Purify the crude product by column chromatography on silica gel to yield the spiro[indoline-3,2'-pyrrolidine] derivative.[2]

Proposed Reaction Mechanism

Caption: Proposed mechanism for the Fe(II)-catalyzed spirocyclization.

Synthesis of 2,3-Disubstituted Indoles

FeBr₂ can also catalyze the synthesis of 2,3-disubstituted indoles through a tandem C-H bond amination and[1][4]-shift reaction of ortho-substituted aryl azides. This method provides a direct route to functionalized indoles from readily available starting materials.

Quantitative Data Summary

Entry	Aryl Azide (B81097) Substrate	Product	Yield (%)
1	1-Azido-2-(1-methoxy-1-methylethyl)benzene	2,2-Dimethyl-2,3-dihydro-1H-indole	85
2	1-Azido-2-(1-methoxy-1-phenylethyl)benzene	2-Methyl-2-phenyl-2,3-dihydro-1H-indole	78
3	1-Azido-2-(1-methoxycyclopentyl)benzene	Spiro[cyclopentane-1,2'-indoline]	90
4	1-Azido-2-(1-methoxy-1,2-diphenylethyl)benzene	2,3-Diphenyl-2-methyl-2,3-dihydro-1H-indole	72

Experimental Protocol

General Procedure:

• To a solution of the ortho-substituted aryl azide in a suitable solvent (e.g., dichloroethane), add FeBr₂ (typically 10 mol%).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a specified temperature (e.g., 80-120 °C) until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the 2,3-disubstituted indole.

Logical Relationship Diagram

Caption: Key steps in the FeBr₂-catalyzed tandem amination-[1][4]-shift reaction.

Conclusion

The protocols and data presented herein demonstrate the versatility of FeBr₂ as a catalyst for the synthesis of a range of valuable heterocyclic compounds. These iron-catalyzed methods offer several advantages, including the use of an inexpensive and abundant metal, operational simplicity, and the ability to construct complex molecular architectures in a single step. These reactions are valuable additions to the synthetic chemist's toolbox for applications in drug discovery and development.

References

• 1. An Fe(II)-catalyzed synthesis of spiro[indoline-3,2'-pyrrolidine] derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. [PDF] An Fe(II)-catalyzed synthesis of spiro[indoline-3,2'-pyrrolidine] derivatives | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Ferrous Bromide in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferrous bromide (FeBr₂), an inorganic compound of iron in the +2 oxidation state, has emerged as a versatile and cost-effective catalyst in organic synthesis. Its application in the construction of complex molecular architectures found in natural products is a growing area of interest. This document provides detailed application notes and protocols for the use of ferrous bromide in key synthetic transformations relevant to natural product synthesis, including hydrobromination of alkenes, tandem C-H amination/[1][2]-shift reactions for indole (B1671886) synthesis, and its potential role in the synthesis of cannabinoids.

Key Applications of Ferrous Bromide in Natural Product Synthesis

Ferrous bromide has demonstrated utility in several critical reaction types for the synthesis of natural products, offering advantages in terms of cost, reactivity, and selectivity.

Markovnikov Hydrobromination of Alkenes

A notable application of ferrous bromide is in the regioselective hydrobromination of alkenes, yielding the Markovnikov product. This transformation is crucial for the introduction of bromine atoms at the more substituted carbon of a double bond, a common strategic step in the synthesis of various natural products.

Table 1: Ferrous Bromide-Catalyzed Markovnikov Hydrobromination of Alkenes

Entry	Alkene Substrate	Product	Yield (%)	Reference
1	Styrene	1-Bromo-1-phenylethane	95	[1][2]
2	1-Octene	2-Bromooctane	92	[1][2]
3	Cyclohexene	Bromocyclohexane	85	[1][2]

Experimental Protocol: General Procedure for Markovnikov Hydrobromination

• To a solution of the alkene (1.0 equiv) in anhydrous dichloromethane (B109758) (0.1 M), add ferrous bromide (FeBr₂) (0.3 equiv).

• Stir the mixture at room temperature for 5 minutes.

• Add trimethylsilyl (B98337) bromide (TMSBr) (3.0 equiv) dropwise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired alkyl bromide.[1][2]

Logical Workflow for FeBr₂-Catalyzed Markovnikov Hydrobromination

Caption: General workflow for ferrous bromide-catalyzed Markovnikov hydrobromination.

Tandem C-H Amination/[1][2]-Shift for Indole Synthesis

Ferrous bromide catalyzes a powerful tandem reaction involving the intramolecular C-H bond amination of aryl azides followed by a[1][2]-shift to construct 2,3-disubstituted indoles.[1][3] This methodology is highly valuable for the synthesis of indole alkaloids, a large and diverse family of natural products with significant biological activities.

Table 2: FeBr₂-Catalyzed Synthesis of 2,3-Disubstituted Indoles

Entry	Aryl Azide (B81097) Substrate	Product	Yield (%)	Reference
1	1-(2-azidophenyl)ethan-1-one	2-methylindole	85	[1][3]
2	2-(2-azidophenyl)-1-phenylethan-1-one	2-benzyl-3-phenylindole	78	[1][3]
3	1-(2-azidophenyl)propan-1-one	2-ethylindole	82	[1][3]

Experimental Protocol: General Procedure for Indole Synthesis

• To a flame-dried Schlenk tube, add the aryl azide (1.0 equiv) and ferrous bromide (FeBr₂) (10 mol%).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous tetrahydrofuran (B95107) (THF) (0.1 M) via syringe.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the corresponding indole derivative.[1]

Proposed Signaling Pathway for Indole Synthesis

Caption: Proposed mechanism for FeBr₂-catalyzed indole synthesis.

Potential Application in Cannabinoid Synthesis

While direct protocols specifying ferrous bromide for the synthesis of cannabigerol (B157186) (CBG) are not prevalent in peer-reviewed literature, patents suggest the use of iron salts, such as ferrous chloride, in related transformations.[4] This indicates a strong potential for FeBr₂ to act as a Lewis acid catalyst in the Friedel-Crafts type alkylation of olivetol (B132274) with geraniol, a key step in CBG synthesis. Further research is warranted to optimize this transformation using ferrous bromide.

Hypothetical Reaction Scheme for CBG Synthesis

Caption: Plausible role of FeBr₂ in cannabigerol synthesis.

Conclusion

Ferrous bromide is a promising and under-explored catalyst in the field of natural product synthesis. Its ability to mediate key transformations such as regioselective hydrobromination and complex tandem reactions for heterocycle formation highlights its potential. The protocols and data presented herein provide a foundation for researchers to explore the utility of this inexpensive and readily available iron salt in the synthesis of diverse and biologically significant natural products. Further investigations into its catalytic activity in other C-C and C-heteroatom bond-forming reactions are encouraged to expand its synthetic repertoire.

References

• 1. Iron(II) bromide-catalyzed intramolecular C-H bond amination [1,2]-shift tandem reactions of aryl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Reaction Development Utilizing the Features of Chemical Elements and Synthesis of Marine Natural Products] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Iron(II) bromide-catalyzed intramolecular C-H bond amination [1,2]-shift tandem reactions of aryl azides. | Semantic Scholar [semanticscholar.org]
• 4. WO2020077153A1 - Synthesis of cannabigerol - Google Patents [patents.google.com]

Green Chemistry Applications of Ferrous Bromide Catalysts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The utilization of earth-abundant, inexpensive, and less toxic metal catalysts is a cornerstone of green chemistry. Ferrous bromide (FeBr₂) and its ferric counterpart (FeBr₃) have emerged as versatile and sustainable catalysts for a range of organic transformations, offering efficient and selective pathways to valuable chemical entities. These iron-based catalysts often replace more expensive and toxic heavy metals like palladium, rhodium, and iridium, contributing to more economical and environmentally benign synthetic processes.

This document provides detailed application notes and experimental protocols for key organic reactions catalyzed by ferrous bromide, highlighting its role in promoting green chemistry principles.

Application Note 1: Z-Selective Olefin Synthesis via Reductive Coupling

Introduction

The stereoselective synthesis of olefins is of paramount importance in organic chemistry, particularly in the synthesis of pharmaceuticals and biologically active molecules where the geometric isomerism of a double bond can significantly impact biological activity. This application note describes an iron-catalyzed reductive coupling of alkyl halides with terminal arylalkynes for the highly Z-selective synthesis of 1,2-disubstituted olefins. This method utilizes the inexpensive and non-toxic ferrous bromide as a catalyst and zinc metal as a reductant, avoiding the need for pre-formed organometallic reagents and minimizing the generation of stoichiometric byproducts.

Key Features:

• High Z-Selectivity: The reaction proceeds with excellent stereoselectivity, favoring the formation of the Z-isomer.

• Broad Substrate Scope: The protocol is applicable to a wide range of primary, secondary, and tertiary alkyl halides and various terminal arylalkynes.

• Mild Reaction Conditions: The reaction is typically carried out at room temperature.

• Green Chemistry Principles: Employs an earth-abundant and non-toxic iron catalyst, avoids pyrophoric organometallic reagents, and uses a recyclable reductant (zinc).

Quantitative Data

Entry	Alkyne	Alkyl Halide	Product	Yield (%)[1]	Z:E Ratio[1]
1	Phenylacetylene	Iodocyclohexane	(Z)-(2-cyclohexylvinyl)benzene	91 (GC)	>13:1
2	4-Methylphenylacetylene	Iodocyclohexane	(Z)-1-(2-cyclohexylvinyl)-4-methylbenzene	85	>20:1
3	4-Methoxyphenylacetylene	Iodocyclohexane	(Z)-1-(2-cyclohexylvinyl)-4-methoxybenzene	82	>20:1
4	4-Chlorophenylacetylene	Iodocyclohexane	(Z)-1-chloro-4-(2-cyclohexylvinyl)benzene	78	>20:1
5	Phenylacetylene	1-Iodoadamantane	(Z)-1-(2-adamantylvinyl)benzene	88	>20:1

Experimental Protocol: General Procedure for the Iron-Catalyzed Z-Selective Reductive Coupling[1]

Materials:

• Ferrous bromide (FeBr₂, anhydrous, 98%)

• Zinc powder (<10 µm, 98%)

• Iodine (I₂, 99.8%)

• N,N-Dimethylacetamide (DMA, anhydrous, 99.8%)

• Terminal arylalkyne

• Alkyl halide

• Standard glassware for anhydrous reactions (Schlenk flask, magnetic stirrer, etc.)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add zinc powder (1.5 mmol, 1.5 equiv).

• The flask is evacuated and backfilled with an inert atmosphere (e.g., nitrogen) three times.

• Anhydrous N,N-dimethylacetamide (DMA) (2.0 mL) is added, followed by iodine (0.02 mmol, 0.02 equiv). The mixture is stirred at room temperature for 10 minutes to activate the zinc.

• To this suspension, add ferrous bromide (0.1 mmol, 0.1 equiv), the terminal arylalkyne (1.0 mmol, 1.0 equiv), and the alkyl halide (1.5 mmol, 1.5 equiv).

• The reaction mixture is stirred at room temperature for 16-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction is quenched by the addition of 1 M aqueous HCl (5 mL).

• The mixture is extracted with diethyl ether (3 x 10 mL).

• The combined organic layers are washed with brine (10 mL), dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired Z-olefin.

Experimental Workflow

References

• 1. Z-Selective Olefin Synthesis via Iron-Catalyzed Reductive Coupling of Alkyl Halides with Terminal Arylalkynes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ferrous Bromide in Stereoselective and Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the emerging use of ferrous bromide (FeBr₂) and related iron(II) species in stereoselective and asymmetric synthesis. Iron, as an earth-abundant, inexpensive, and low-toxicity metal, presents a sustainable alternative to precious metal catalysts. The development of chiral iron catalysts has opened new avenues for the efficient synthesis of enantiomerically enriched molecules, which are crucial for the pharmaceutical and fine chemical industries.

Introduction to Iron(II)-Catalyzed Asymmetric Synthesis

Iron(II) complexes, typically featuring accessible coordination sites, can act as effective Lewis acids to activate substrates towards nucleophilic attack. When combined with chiral ligands, the resulting iron complexes create a chiral environment that can discriminate between enantiotopic faces or groups, leading to the preferential formation of one enantiomer or diastereomer.

Common iron(II) precursors include ferrous halides like ferrous bromide (FeBr₂) and ferrous chloride (FeCl₂), as well as iron(II) triflate (Fe(OTf)₂). While specific applications detailing ferrous bromide are still emerging, its analogous reactivity to the more commonly cited ferrous chloride makes many iron(II)-based protocols adaptable. Furthermore, active iron(II) species can be generated in situ from stable and readily available iron(III) precursors like ferric bromide (FeBr₃) in the presence of a reducing agent or a specific ligand system.

This guide focuses on key applications where ferrous bromide or its direct analogues are employed to achieve high levels of stereocontrol.

Key Applications and Experimental Protocols

Asymmetric Aza-Diels-Alder Reaction

A powerful strategy for synthesizing chiral nitrogen-containing heterocycles involves the asymmetric aza-Diels-Alder reaction. A highly active catalytic system for this transformation can be generated in situ from ferric bromide (FeBr₃) and a chiral phosphoric acid. Mechanistic studies suggest the formation of an ion-paired Lewis acid species, [FeBr₂]⁺[FeBr₄]⁻, which acts in concert with the chiral Brønsted acid to promote the reaction with high turnover and enantioselectivity.[1]

Reaction Scheme: Diene + Imine → Chiral Tetrahydropyridine

Quantitative Data Summary

Entry	Diene	Imine	Loading (mol%)	Yield (%)	ee (%)	Ref
1	2,3-Dimethyl-1,3-butadiene	N-Benzylidene-4-methylbenzenesulfonamide	5	95	92	[1]
2	Isoprene	N-Benzylidene-4-methylbenzenesulfonamide	5	91	88	[1]
3	Cyclopentadiene	N-Benzylidene-4-methylbenzenesulfonamide	5	99	96	[1]

Detailed Experimental Protocol: Asymmetric Aza-Diels-Alder Reaction[1]

• Catalyst Preparation: To a flame-dried Schlenk tube under an argon atmosphere, add FeBr₃ (0.02 mmol, 5 mol%) and the chiral phosphoric acid ((R)-TRIP, 0.02 mmol, 5 mol%).

• Add anhydrous toluene (B28343) (1.0 mL) and stir the mixture at room temperature for 30 minutes to pre-form the catalyst.

• Reaction Execution: Cool the catalyst mixture to the specified reaction temperature (e.g., -20 °C).

• Add the imine (0.40 mmol, 1.0 equiv) to the solution.

• Slowly add the diene (1.20 mmol, 3.0 equiv) via syringe pump over 4 hours.

• Stir the reaction mixture at -20 °C and monitor its progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the chiral tetrahydropyridine.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Asymmetric Hydrosilylation of Alkenes

The enantioselective hydrosilylation of alkenes is a fundamental transformation that provides access to valuable chiral silanes. Iron(II) chloride, a close analogue of ferrous bromide, in combination with chiral oxazolineiminopyridine ligands, has proven to be an effective catalyst system for the Markovnikov-selective hydrosilylation of unactivated terminal alkenes.[2] The protocol is notable for its high regioselectivity and excellent enantiocontrol.

Reaction Scheme: Alkene + Silane (B1218182) → Chiral Alkylsilane

Quantitative Data Summary

Entry	Alkene	Silane	Catalyst System	Yield (%)	b:l ratio	ee (%)	Ref
1	Styrene	Phenylsilane	L3·FeCl₂	91	>96:4	98	[2]
2	4-Methylstyrene	Phenylsilane	L3·FeCl₂	85	>96:4	99	[2]
3	1-Octene	Phenylsilane	L3·FeCl₂	88	>96:4	97	[2]
(L3 = Chiral Oxazolineiminopyridine Ligand; b:l = branched:linear ratio)

Detailed Experimental Protocol: Asymmetric Hydrosilylation[2]

• Catalyst Preparation: In a glovebox, add the chiral oxazolineiminopyridine ligand (0.015 mmol, 15 mol%) and FeCl₂ (0.015 mmol, 15 mol%) to a vial.

• Add anhydrous THF (0.5 mL) and stir the mixture at room temperature for 1 hour.

• Reaction Execution: To the prepared catalyst solution, add the alkene (0.10 mmol, 1.0 equiv).

• Add the silane (0.12 mmol, 1.2 equiv) dropwise to the mixture.

• Seal the vial and stir the reaction at room temperature for the specified time (typically 12-24 hours).

• Work-up and Purification: After the reaction is complete, remove the solvent under reduced pressure.

• Purify the residue directly by flash column chromatography on silica gel (eluting with hexanes/ethyl acetate) to yield the chiral alkylsilane.

• Determine the enantiomeric excess by chiral HPLC or GC analysis after conversion to a suitable derivative if necessary.

Asymmetric Intramolecular Olefin Aminochlorination

Iron(II) chloride has also been successfully employed in the enantioselective and diastereoselective intramolecular aminochlorination of olefins.[3] This method provides a direct route to valuable vicinal amino chlorides, which are important chiral building blocks in synthesis. The use of a functionalized hydroxylamine (B1172632) as the nitrogen source and a chloride ion source are key to the reaction's success. Given the similarity in Lewis acidity and coordination chemistry, FeBr₂ is a logical candidate for exploration in this transformation.

Reaction Scheme: Unsaturated N-alkoxyamide → Chiral Cyclic Amino Chloride

Quantitative Data Summary

| Entry | Substrate | Catalyst System | Yield (%) | dr | ee (%) | Ref | | :---- | :---- | :---- | :--- | :--- | :--- | :--- | :--- | | 1 | (E)-N-Methoxy-N-methyl-2-styrylbenzamide | FeCl₂-L5 | 75 | 15:1 | 91 |[3] | | 2 | (E)-N-Methoxy-N-methyl-2-(4-methylstyryl)benzamide | FeCl₂-L5 | 81 | 12:1 | 89 |[3] | | 3 | (E)-N-Methoxy-N-methyl-2-(prop-1-en-1-yl)benzamide | FeCl₂-L5 | 68 | 10:1 | 86 |[3] | (L5 = Chiral Pyridine-based Ligand; dr = diastereomeric ratio)

Detailed Experimental Protocol: Asymmetric Aminochlorination[3]

• Catalyst Preparation: In a glovebox, charge a vial with FeCl₂ (0.015 mmol, 15 mol%) and the chiral ligand L5 (0.015 mmol, 15 mol%).

• Add anhydrous chloroform (B151607) (CHCl₃, 1.0 mL) and stir for 30 minutes at room temperature.

• Reaction Execution: Cool the catalyst solution to -60 °C.

• Add a solution of the olefin substrate (0.10 mmol, 1.0 equiv) and tetrabutylammonium (B224687) chloride (TBAC, 0.15 mmol, 1.5 equiv) in CHCl₃ (0.5 mL).

• Stir the reaction at -60 °C for 12 hours.

• Work-up and Purification: Quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃.

• Allow the mixture to warm to room temperature and extract with CH₂Cl₂ (3 x 10 mL).

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product via flash chromatography on silica gel to obtain the desired amino chloride.

• Determine the diastereomeric ratio by ¹H NMR analysis and the enantiomeric excess by chiral HPLC analysis.

Visualizations

Diagram 1: General Workflow for Fe(II)-Catalyzed Asymmetric Synthesis

General workflow for iron-catalyzed asymmetric reactions.

Diagram 2: Proposed Catalytic Cycle for Aza-Diels-Alder Reaction

Catalytic cycle for the iron-catalyzed asymmetric aza-Diels-Alder reaction.

Conclusion and Outlook

The use of ferrous bromide and other iron(II) salts as catalysts in stereoselective and asymmetric synthesis is a rapidly advancing field. These catalysts offer a cost-effective and environmentally benign alternative to traditional precious metal systems. While the number of protocols explicitly using FeBr₂ is still growing, the successful application of the analogous FeCl₂ in a variety of transformations—including hydrosilylations, aminochlorinations, and cross-coupling reactions—demonstrates the immense potential of iron(II) halides. The development of novel chiral ligands tailored for iron catalysis will undoubtedly expand the scope and efficiency of these reactions, paving the way for their broader adoption in academic and industrial settings for the synthesis of complex chiral molecules.

References

• 1. Asymmetric Aza-Diels-Alder Reaction with Ion-Paired-Iron Lewis Acid-Brønsted Acid Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Iron(ii)-catalyzed asymmetric intramolecular olefin aminochlorination using chloride ion - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ferrous Bromide in Friedel-Crafts Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to aromatic rings through alkylation and acylation.[1] The choice of a Lewis acid catalyst is crucial for the success of these reactions. While aluminum chloride (AlCl₃) is a traditional catalyst, there is growing interest in alternatives that may offer different reactivity profiles or improved environmental credentials.[2] Iron salts, being inexpensive and less toxic than many alternatives, are attractive options.[2] Ferric chloride (FeCl₃) is a commonly used iron-based Lewis acid in this context.[1][3]

This document provides a detailed experimental protocol for the use of ferrous bromide (FeBr₂) in Friedel-Crafts acylation. It is important to note that while ferric (Iron(III)) salts are well-documented catalysts for this reaction, specific protocols for ferrous bromide are not widely reported in the scientific literature. Therefore, the following protocol is an adapted procedure based on established methods for related iron-based Lewis acids and should be considered a starting point for optimization.

Reaction Principle and Mechanism

Friedel-Crafts acylation involves the reaction of an aromatic compound with an acylating agent, such as an acyl halide or anhydride (B1165640), in the presence of a Lewis acid catalyst.[4] The Lewis acid activates the acylating agent, generating a highly electrophilic acylium ion.[5] The aromatic ring then acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate (an arenium ion).[6] Finally, deprotonation of the arenium ion restores the aromaticity of the ring and yields the acylated product, typically an aryl ketone.[6]

Caption: General mechanism of Friedel-Crafts Acylation.

Experimental Protocol: Acylation of Anisole (B1667542) with Acetic Anhydride using Ferrous Bromide

This protocol describes the acylation of anisole to produce 4-methoxyacetophenone. This procedure is adapted from established Friedel-Crafts acylation protocols using other metal halide catalysts.[7][8]

Materials:

• Anisole (Reagent Grade)

• Acetic Anhydride (Reagent Grade)

• Anhydrous Ferrous Bromide (FeBr₂)

• Anhydrous Dichloromethane (B109758) (DCM)

• Hydrochloric Acid (HCl), concentrated

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ice

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Nitrogen or Argon inlet

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas outlet, and a dropping funnel. Ensure all glassware is thoroughly dried to prevent deactivation of the Lewis acid catalyst.

  • Place the flask under an inert atmosphere of nitrogen or argon.

• Catalyst Suspension:

  • In the reaction flask, place anhydrous ferrous bromide (FeBr₂) (1.1 equivalents relative to the limiting reagent, anisole).

  • Add anhydrous dichloromethane (DCM) to the flask to create a suspension.

• Addition of Acylating Agent:

  • In the dropping funnel, place acetic anhydride (1.2 equivalents) dissolved in a small amount of anhydrous DCM.

  • Cool the reaction flask containing the FeBr₂ suspension to 0 °C using an ice bath.

  • Slowly add the acetic anhydride solution dropwise to the stirred suspension over 20-30 minutes.

• Addition of Aromatic Substrate:

  • After the addition of acetic anhydride is complete, add a solution of anisole (1.0 equivalent) in anhydrous DCM to the dropping funnel.

  • Add the anisole solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction:

  • After the addition of anisole is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Upon completion, cool the reaction mixture again in an ice bath.

  • Slowly and carefully quench the reaction by pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid.[7] This step should be performed in a fume hood as HCl gas may be evolved.

  • Transfer the mixture to a separatory funnel.

• Extraction and Washing:

  • Separate the organic layer.

  • Extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and brine.[7]

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator to yield the crude product.

• Purification:

  • The crude product can be purified by recrystallization or column chromatography to obtain the pure 4-methoxyacetophenone.

Caption: Experimental workflow for Friedel-Crafts acylation.

Data Presentation

As previously mentioned, specific quantitative data for Friedel-Crafts reactions catalyzed by ferrous bromide is scarce. The following table provides representative yields for the acylation of anisole with acetic anhydride using other common Lewis acid catalysts to serve as a benchmark. The yield with ferrous bromide would need to be determined experimentally and is expected to be influenced by factors such as catalyst purity and reaction conditions.

Catalyst	Stoichiometry (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield of 4-methoxyacetophenone (%)
AlCl₃	1.1 - 2.5	Dichloromethane or Nitrobenzene	0 to RT	1 - 4	85 - 95
FeCl₃	1.0 - 1.5	Dichloromethane	RT	2 - 6	70 - 85
FeBr₂ (Expected)	1.1 - 2.0	Dichloromethane	0 to RT	2 - 8	To be determined experimentally

Note: The data for AlCl₃ and FeCl₃ are compiled from typical literature values and may vary. The expected performance of FeBr₂ is hypothetical and requires experimental validation.

Concluding Remarks

The use of ferrous bromide as a catalyst in Friedel-Crafts reactions represents an area for further investigation. The provided protocol offers a solid foundation for researchers to explore its potential. Key considerations for optimizing reactions with ferrous bromide would include the anhydrous nature of the catalyst and solvent, the reaction temperature, and the stoichiometry of the catalyst. Researchers in drug development may find that ferrous bromide offers a unique catalytic activity or selectivity profile for complex aromatic substrates, warranting further study.

References

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solven ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03638K [pubs.rsc.org]
• 3. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 6. byjus.com [byjus.com]
• 7. websites.umich.edu [websites.umich.edu]
• 8. odp.library.tamu.edu [odp.library.tamu.edu]

Technical Notes & Optimization

Technical Support Center: Anhydrous Ferrous Bromide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and storage of anhydrous ferrous bromide (FeBr₂).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with anhydrous ferrous bromide?

A1: Anhydrous ferrous bromide is a hazardous chemical that presents several risks.[1][2] It is corrosive and can cause severe skin burns and serious eye damage.[1][2] Ingestion is harmful and can lead to a strong caustic effect on the mouth and throat.[2] It is also hygroscopic and air-sensitive, meaning it readily absorbs moisture from the air, which can alter its chemical properties.[1][2][3]

Q2: What are the visible signs of decomposition or hydration of anhydrous ferrous bromide?

A2: Anhydrous ferrous bromide should be a yellow or brownish-colored solid.[4][5] A change in color, such as the appearance of a reddish-brown hue, may indicate oxidation or hydration.[6] Clumping of the powder is another sign of moisture absorption.

Q3: What are the consequences of using hydrated ferrous bromide in an experiment requiring anhydrous conditions?

A3: Using hydrated ferrous bromide in a moisture-sensitive reaction can lead to a variety of issues, including reduced yield, formation of byproducts, or complete failure of the reaction. The presence of water can react with other reagents or quench catalysts, thereby compromising the experimental outcome.

Q4: How should I properly store anhydrous ferrous bromide?

A4: To maintain its integrity, anhydrous ferrous bromide must be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1][7] It is crucial to store it under an inert atmosphere, such as argon or nitrogen, to prevent contact with moisture and air.[1][3] The storage area should be designated for corrosive materials.[1]

Q5: What materials are incompatible with anhydrous ferrous bromide?

A5: Anhydrous ferrous bromide is incompatible with strong oxidizing agents and strong acids.[1] Contact with these substances should be strictly avoided to prevent vigorous and potentially hazardous reactions.

Troubleshooting Guides

Issue 1: Unexpected Reaction Outcome (e.g., low yield, no reaction)

• Possible Cause: The anhydrous ferrous bromide may have been compromised by exposure to air or moisture.

• Troubleshooting Steps:

  • Verify the integrity of the stored compound. Check for any discoloration or clumping.

  • If the material appears compromised, consider using a fresh, unopened container of anhydrous ferrous bromide.

  • Ensure that all glassware was properly dried and that the reaction was conducted under a rigorously inert atmosphere.

  • Review the experimental protocol to confirm that all reagents were added in the correct order and under the appropriate conditions.

Issue 2: Inconsistent Results Between Batches

• Possible Cause: Variability in the quality of the anhydrous ferrous bromide used.

• Troubleshooting Steps:

  • Document the lot number of each batch of ferrous bromide used.

  • If you suspect a quality issue, contact the supplier for a certificate of analysis for the specific lot.

  • Before use in a large-scale experiment, consider running a small test reaction to qualify a new bottle of the reagent.

Issue 3: Accidental Spill

• Procedure:

  • Evacuate the immediate area and ensure adequate ventilation.

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1]

  • For small spills, carefully sweep or vacuum the solid material and place it into a suitable, labeled container for disposal.[1] Avoid generating dust.[1]

  • Do not add water to the spill.[7]

  • Dispose of the waste according to federal, state, and local regulations.

Data Presentation

Table 1: Physical and Chemical Properties of Anhydrous Ferrous Bromide

Property	Value
Chemical Formula	FeBr₂
Molar Mass	215.65 g/mol [8]
Appearance	Yellow to brownish solid[4][5]
Melting Point	684 °C (lit.)[9]
Boiling Point	934 °C (lit.)[9]
Solubility	Soluble in water, methanol, ethanol, and tetrahydrofuran[10]
Density	4.63 g/mL at 25 °C (lit.)[9]

Table 2: Hazard Identification

Hazard	Classification
Skin Corrosion/Irritation	Category 1C: Causes severe skin burns and eye damage[1]
Serious Eye Damage/Eye Irritation	Category 1: Causes serious eye damage[1]
Acute Toxicity, Oral	Harmful if swallowed[2]

Experimental Protocols

Protocol 1: General Handling of Anhydrous Ferrous Bromide in an Inert Atmosphere Glovebox

• Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm O₂, <1 ppm H₂O). Place all necessary equipment, including a balance, spatulas, weighing boats, and reaction vessels, inside the glovebox.

• Equilibration: Allow the sealed container of anhydrous ferrous bromide to equilibrate to the glovebox temperature before opening to prevent condensation.

• Dispensing: Inside the glovebox, carefully open the container. Use a clean, dry spatula to weigh the desired amount of the powder into a pre-tared container.

• Sealing: Tightly reseal the original container of ferrous bromide. It is good practice to further seal the container with paraffin (B1166041) film before removing it from the glovebox.

• Reaction Setup: Add the weighed ferrous bromide to the reaction vessel within the glovebox. Seal the reaction vessel before removing it from the glovebox.

Protocol 2: First Aid Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[1] If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Visualizations

References

• 1. fishersci.com [fishersci.com]
• 2. dl.iranchembook.ir [dl.iranchembook.ir]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 5. Iron(II) bromide - Wikiwand [wikiwand.com]
• 6. CAS 7789-46-0: Ferrous bromide | CymitQuimica [cymitquimica.com]
• 7. Ferrous Bromide (iron (II) bromide) MSDS [exporterlabchemicals.com]
• 8. Ferrous bromide | Br2Fe | CID 82240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Iron(II) bromide anhydrous, beads, -10mesh, 99.999 trace metals 7789-46-0 [sigmaaldrich.com]
• 10. Iron(II) bromide, anhydrous, 98% min | Fisher Scientific [fishersci.ca]

Technical Support Center: Ferrous Bromide Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the oxidation of ferrous bromide (FeBr₂) in solution.

Frequently Asked Questions (FAQs)

Q1: Why is my ferrous bromide solution turning yellow/brown?

A1: A yellow or brown discoloration in your ferrous bromide solution is a common indicator of oxidation. Ferrous iron (Fe²⁺), which is typically pale green in solution, is being oxidized to ferric iron (Fe³⁺), which forms yellow/brown complexes in aqueous solutions. This oxidation is primarily caused by dissolved oxygen.

Q2: What are the main factors that accelerate the oxidation of ferrous bromide?

A2: The primary factors that accelerate oxidation are:

• Presence of Oxygen: Dissolved oxygen in the solvent is the main oxidizing agent.

• pH of the Solution: The rate of oxidation increases significantly with an increase in pH. Solutions that are neutral or alkaline are particularly susceptible.[1]

• Exposure to Air: Direct contact of the solution with the atmosphere allows for continuous dissolution of oxygen.

• Light and Temperature: Exposure to light and elevated temperatures can also increase the rate of oxidation.[2][3]

Q3: How can I prepare a stable ferrous bromide solution?

A3: To prepare a stable solution, you should:

• Deoxygenate your solvent by purging it with an inert gas (e.g., argon or nitrogen) for an extended period.[1]

• Dissolve the ferrous bromide solid in the deoxygenated solvent under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

• Acidify the solution to a pH of 5.5 or lower to inhibit the oxidation process.[1]

• Store the final solution in a tightly sealed, amber-colored vial or bottle under an inert atmosphere to protect it from air and light.[2][3]

Q4: Are there any chemical additives that can prevent the oxidation of ferrous bromide?

A4: Yes, several additives can help stabilize ferrous bromide solutions:

• Reducing Agents: Adding a small amount of a reducing agent like ascorbic acid can help maintain the iron in the ferrous (Fe²⁺) state.[4] Metallic iron (in the form of a clean iron wire or powder) can also be added to the solution to reduce any Fe³⁺ that forms back to Fe²⁺.[5][6]

• Chelating Agents: Chelating agents such as citric acid or EDTA can form stable complexes with the ferrous ions, which can help protect them from oxidation.[6][7][8]

Q5: What is the best way to store a ferrous bromide solution?

A5: Ferrous bromide solutions are air-sensitive and should be stored with care.[3][9] The ideal storage conditions are in a tightly sealed container, such as a Sure/Seal™ bottle, under an inert atmosphere (argon or nitrogen).[10][11] The solution should be kept in a cool, dark place to minimize light- and temperature-induced degradation.[2][3]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution(s)
Solution rapidly turns yellow/brown upon preparation.	1. Solvent was not adequately deoxygenated.2. Preparation was performed in the presence of air.	1. Purge the solvent with an inert gas (argon or nitrogen) for at least 30-60 minutes before use.2. Prepare the solution inside a glovebox or using Schlenk line techniques.
Solution is initially stable but discolors over a short period of storage.	1. Improper storage container allowing air to leak in.2. Headspace in the storage container contains oxygen.3. Storage in a bright or warm location.	1. Use a storage container with a secure, airtight seal (e.g., a septum-sealed bottle).2. After preparing the solution, flush the headspace of the container with an inert gas before sealing.3. Store the solution in a dark, refrigerated environment.
A precipitate forms in the solution over time.	1. Oxidation has led to the formation of insoluble ferric hydroxide (B78521) or oxide-hydroxides.2. The pH of the solution is too high.	1. Filter the solution under inert conditions to remove the precipitate. Consider adding a reducing agent to the filtered solution.2. Ensure the solution is acidified to a pH below 5.5.[1]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Ferrous Bromide Solution

Objective: To prepare a ferrous bromide solution with enhanced stability against oxidation.

Materials:

• Ferrous bromide (FeBr₂), anhydrous

• High-purity water (or other desired solvent)

• Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄), dilute solution

• Inert gas (Argon or Nitrogen)

• Schlenk flask or a flask inside a glovebox

• Magnetic stirrer and stir bar

• Gas-tight syringe and septa

Procedure:

• Solvent Deoxygenation: Place the desired volume of solvent into a Schlenk flask. Seal the flask and purge with an inert gas for 30-60 minutes while stirring to remove dissolved oxygen.

• Acidification: Using a gas-tight syringe, add a sufficient amount of dilute acid to the solvent to bring the pH to approximately 3-4.

• Dissolution: While maintaining a positive pressure of inert gas, carefully add the pre-weighed anhydrous ferrous bromide to the deoxygenated, acidified solvent.

• Mixing: Stir the solution until the ferrous bromide is completely dissolved.

• Storage: Transfer the solution via cannula or a gas-tight syringe to a clean, dry, amber-colored storage vessel that has been flushed with inert gas. Seal the vessel tightly.

Protocol 2: Stabilization of Ferrous Bromide Solution with a Reducing Agent

Objective: To stabilize a ferrous bromide solution by adding metallic iron.

Materials:

• Prepared ferrous bromide solution (from Protocol 1)

• High-purity iron wire or powder

• Storage vessel flushed with inert gas

Procedure:

• Prepare the ferrous bromide solution according to Protocol 1.

• Before sealing the final storage vessel, add a small amount of high-purity iron wire or powder to the solution.[5][6]

• Seal the storage vessel under a positive pressure of inert gas. The iron metal will act as a continuous reducing agent for any ferric ions that may form.

Data Presentation

Table 1: Illustrative Stability of 0.1 M Ferrous Bromide Solutions under Different Conditions

Condition	Initial Appearance	Appearance after 24 hours	Appearance after 1 week
In air, neutral pH	Pale green	Yellow	Brown with precipitate
In air, pH 3	Pale green	Pale yellow	Yellow
Under Nitrogen, neutral pH	Pale green	Pale green	Light yellow
Under Nitrogen, pH 3	Pale green	Pale green	Pale green
Under Nitrogen, pH 3, with iron wire	Pale green	Pale green	Pale green

This table presents illustrative data based on established chemical principles to demonstrate the relative effects of different preventative measures.

Visualizations

Caption: Figure 1: Oxidation Pathway of Ferrous Bromide

Caption: Figure 2: Troubleshooting Workflow for FeBr₂ Oxidation

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ossila.com [ossila.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. reddit.com [reddit.com]
• 7. Iron Stabilizer - Chemtex Speciality Limited [chemtexltd.com]
• 8. iron stabilizer | Energy Glossary [glossary.slb.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. web.mit.edu [web.mit.edu]
• 11. ehs.umich.edu [ehs.umich.edu]

Technical Support Center: Optimizing FeBr₂ Catalyst Loading in Organic Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Iron(II) Bromide (FeBr₂) as a catalyst in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using FeBr₂ as a catalyst?

A1: Iron is an attractive alternative to precious metal catalysts (like palladium) due to its low cost, high natural abundance, and lower toxicity. FeBr₂ specifically can act as a versatile Lewis acid and a catalyst in a variety of transformations including cross-coupling reactions, etherifications, and polymerizations.

Q2: How should anhydrous FeBr₂ be handled and stored?

A2: Anhydrous FeBr₂ is hygroscopic and sensitive to air, which can lead to the formation of iron oxides and hydroxides, thereby deactivating the catalyst. All handling should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques). It should be stored in a tightly sealed container in a desiccator or glovebox.

Q3: What are common impurities in FeBr₂ and how do they affect its catalytic activity?

A3: Common impurities include ferric iron (Fe³⁺) species and water. Fe³⁺ can alter the catalytic cycle and lead to different reactivity or catalyst deactivation. Water will hydrolyze the FeBr₂, rendering it inactive. It is crucial to use high-purity, anhydrous FeBr₂ for reproducible results.

Q4: Can hydrated forms of Iron(II) Bromide be used as a catalyst?

A4: While anhydrous FeBr₂ is preferred for most applications to avoid unwanted side reactions with water, hydrated forms can sometimes be used, particularly in aqueous media. However, the presence of water can significantly impact the reaction mechanism and efficiency. It is essential to consult literature for the specific reaction of interest. Heating hydrated FeBr₂ to produce the anhydrous form can lead to the formation of iron oxides if not done under a stream of hydrogen bromide gas.

Q5: What are some common side reactions observed in FeBr₂-catalyzed cross-coupling reactions?

A5: A prevalent side reaction is the homocoupling of the organometallic reagent (e.g., Grignard reagents). Other potential side reactions include β-hydride elimination and reduction of the organic halide.

Troubleshooting Guides

Issue 1: Low or No Conversion/Yield

Q: My FeBr₂-catalyzed reaction shows low or no conversion of the starting material. What are the potential causes and how can I troubleshoot this?

A: Low conversion is a common issue that can often be traced back to catalyst inactivity or suboptimal reaction conditions. Below is a systematic guide to address this problem.

Troubleshooting Workflow for Low Conversion

Effect of solvent polarity on ferrous bromide catalyzed reactions

Welcome to the technical support center for ferrous bromide (FeBr₂) catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the experimental application of FeBr₂ catalysis, with a specific focus on the critical role of solvent polarity.

Troubleshooting Guides

This section addresses common issues encountered during ferrous bromide catalyzed reactions in a question-and-answer format.

Q1: My FeBr₂ catalyzed reaction is showing low to no conversion of my starting material. What are the likely causes and how can I troubleshoot this?

A1: Low or no conversion in an FeBr₂ catalyzed reaction can stem from several factors, often related to the catalyst's activity and the reaction environment.

Possible Causes & Troubleshooting Steps:

• Catalyst Inactivity:

  • Anhydrous Conditions: Ferrous bromide is hygroscopic, and the presence of water can deactivate the catalyst. Ensure that your FeBr₂ is anhydrous and that all solvents and reagents are rigorously dried. Consider drying the FeBr₂ under high vacuum before use.

  • Catalyst Quality: The purity of the FeBr₂ is crucial. Use a high-purity grade of anhydrous ferrous bromide. Impurities can interfere with the catalytic cycle.

• Sub-optimal Reaction Conditions:

  • Temperature: Many iron-catalyzed reactions require elevated temperatures to proceed efficiently. If you are running the reaction at room temperature, consider gradually increasing the temperature. For instance, some FeBr₂-catalyzed C-H amination reactions proceed optimally at temperatures as high as 140 °C in toluene[1].

  • Reaction Time: The reaction may be slow. Monitor the reaction over a longer period to see if any product formation occurs.

• Solvent Choice:

  • Poor Catalyst Solubility: Ferrous bromide has low solubility in many non-polar organic solvents[2]. If the catalyst is not sufficiently soluble, its activity will be limited. While non-polar solvents are often preferred for selectivity, a co-solvent might be necessary to improve solubility.

  • Solvent Polarity Mismatch: The polarity of the solvent can significantly impact the reaction mechanism and the stability of intermediates. If you are using a highly polar solvent, consider switching to a less polar one, or vice versa, depending on the specific reaction.

A general workflow for troubleshooting low conversion is illustrated below:

Caption: Troubleshooting workflow for low-yield reactions.

Q2: My reaction is producing a mixture of products with low selectivity. How can solvent polarity influence this, and what can I do to improve it?

A2: Poor selectivity is a common challenge, and solvent polarity is a key parameter to investigate.

Influence of Solvent Polarity on Selectivity:

• Stabilization of Intermediates: Polar solvents can stabilize charged or polar intermediates and transition states, potentially favoring one reaction pathway over another. Conversely, non-polar solvents may favor pathways that proceed through less polar intermediates.

• Catalyst Speciation: In polar solvents, iron catalysts can form different active species, including anionic and cationic iron species, which may exhibit different catalytic activities and selectivities[3].

• Radical vs. Ionic Pathways: The polarity of the solvent can influence whether a reaction proceeds through a radical or an ionic mechanism, which can lead to different product distributions.

Troubleshooting Steps for Poor Selectivity:

• Solvent Screening: Conduct a systematic screen of solvents with varying polarities. Start with a non-polar solvent like toluene (B28343) or hexane (B92381) and move towards more polar aprotic solvents like THF or dioxane, and in some cases, polar aprotic solvents like acetonitrile. It has been observed in some iron-catalyzed polymerizations that decreasing the polarity of the reaction medium improves control and reduces dispersity[3].

• Temperature Adjustment: Lowering the reaction temperature can sometimes enhance selectivity by favoring the pathway with the lower activation energy.

Frequently Asked Questions (FAQs)

Q1: Why is anhydrous ferrous bromide specified for my reaction? Can I use the hydrated form?

A1: It is critical to use anhydrous ferrous bromide for most organic reactions. Water can act as a competing ligand, poison the catalyst, or react with sensitive reagents, leading to low yields or complete reaction failure. If you only have hydrated ferrous bromide, it should be rigorously dried before use, for example, by heating under high vacuum.

Q2: In what solvents is ferrous bromide soluble?

A2: Ferrous bromide is moderately soluble in water and also shows solubility in polar organic solvents like methanol, ethanol, and tetrahydrofuran (B95107) (THF). It has very low solubility in non-polar organic solvents[2].

Q3: How does the choice between a polar protic and a polar aprotic solvent affect my FeBr₂ catalyzed reaction?

A3: Polar protic solvents (e.g., alcohols) can hydrogen bond with and solvate both anions and cations. This can be beneficial for stabilizing charged intermediates. However, they can also act as a proton source, which may be detrimental to certain reactions. Polar aprotic solvents (e.g., THF, acetonitrile) are good at solvating cations but not anions. This can leave certain anionic reagents more reactive. The choice between them depends heavily on the specific reaction mechanism.

Q4: Can I use ferrous chloride (FeCl₂) or ferrous iodide (FeI₂) instead of ferrous bromide?

A4: While other ferrous halides can also act as catalysts, the nature of the halide can influence the catalytic activity and selectivity. Bromide is often a good leaving group and can participate effectively in the catalytic cycle. In some iron-catalyzed atom transfer radical polymerizations, it has been shown that bromide can be exchanged with higher efficiency than chloride, leading to better control over the reaction[3]. Therefore, direct substitution may not yield the same results, and re-optimization of the reaction conditions would be necessary.

Data Presentation

The following table summarizes the effect of solvent on the yield of an FeBr₂-catalyzed intramolecular C–H bond amination–[1][4]-shift tandem reaction of an aryl azide (B81097).

Entry	Solvent	Dielectric Constant (ε) at 20°C	Yield (%)
1	Toluene	2.4	75
2	Benzene	2.3	70
3	Dioxane	2.2	55
4	Tetrahydrofuran (THF)	7.6	40
5	Acetonitrile (MeCN)	37.5	<5

Data adapted from a study on FeBr₂-catalyzed tandem reactions, where toluene was identified as the optimal solvent[1]. The dielectric constants are standard literature values.

This data suggests that for this particular reaction, non-polar, aromatic solvents provide the highest yields, while more polar solvents are detrimental to the reaction's efficiency.

Experimental Protocols

Representative Protocol for FeBr₂-Catalyzed Intramolecular C–H Bond Amination–[1][4]-Shift Tandem Reaction

This protocol is based on the work of Jones and colleagues[1].

Materials:

• Anhydrous ferrous bromide (FeBr₂)

• Ortho-substituted aryl azide

• Anhydrous toluene

• Schlenk tube or other suitable reaction vessel for inert atmosphere

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the ortho-substituted aryl azide (1.0 equiv) and anhydrous ferrous bromide (0.2 equiv).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous and degassed toluene via syringe to achieve a desired concentration (e.g., 0.1 M).

• Heating and Monitoring: Place the sealed tube in a preheated oil bath set to 140 °C. Stir the reaction mixture vigorously. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica (B1680970) gel to yield the final 2,3-disubstituted indole (B1671886) product.

Caption: Experimental workflow for the FeBr₂-catalyzed reaction.

Signaling Pathways and Logical Relationships

The following diagram illustrates the proposed mechanistic pathway for the FeBr₂-catalyzed intramolecular C–H bond amination–[1][4]-shift tandem reaction, highlighting the dual role of FeBr₂ as both an N-atom transfer catalyst and a Lewis acid[1].

Caption: Proposed mechanism for the FeBr₂-catalyzed tandem reaction.

References

• 1. Iron(II) bromide-catalyzed intramolecular C-H bond amination [1,2]-shift tandem reactions of aryl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocol for iron-catalyzed cross-electrophile coupling of aryl chlorides with unactivated alkyl chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Ferrous Bromide Mediated Bromination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing ferrous bromide (FeBr₂) in bromination reactions. Our focus is on identifying and mitigating common side reactions to improve yield and selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the active catalytic species in ferrous bromide (FeBr₂) mediated bromination of aromatic compounds?

In the presence of bromine (Br₂), ferrous bromide (FeBr₂) is readily oxidized to ferric bromide (FeBr₃). FeBr₃ then acts as a Lewis acid, polarizing the Br-Br bond and generating a highly electrophilic bromine species that is attacked by the aromatic ring. Therefore, while you may start with ferrous bromide, the active catalyst responsible for electrophilic aromatic substitution is typically ferric bromide.

Q2: What are the most common side reactions observed in this type of bromination?

The most prevalent side reactions include:

• Polybromination: The introduction of more than one bromine atom onto the aromatic ring. This is especially common with highly activated substrates like phenols and anilines.[1][2][3][4][5]

• Formation of undesired isomers: A mixture of ortho, meta, and para substituted products can be formed. The ratio of these isomers is dependent on the electronic and steric properties of the substituents on the starting material.[6][7][8][9][10][11]

• Oxidation: In some cases, particularly with sensitive substrates or the presence of strong oxidizing conditions, oxidation of the starting material or product can occur as a side reaction.[12]

Q3: How does the choice of solvent affect the reaction?

The solvent can influence both the reaction rate and the selectivity. Non-polar solvents, such as carbon disulfide (CS₂) or dichloromethane (B109758) (CH₂Cl₂), can decrease the reaction rate and may improve selectivity for the monobrominated product.[1][13] Polar solvents can increase the reaction rate, which might lead to a higher incidence of polybrominated byproducts.[2][3][13]

Troubleshooting Guides

Issue 1: Excessive Polybromination

Symptom: The final product mixture contains significant amounts of di-, tri-, or even higher brominated species, reducing the yield of the desired monobrominated product. This is particularly problematic for electron-rich aromatic compounds.

Troubleshooting Steps:

Parameter	Recommendation	Rationale
Stoichiometry	Use a slight excess of the aromatic substrate relative to the brominating agent (e.g., 1.1 equivalents of substrate to 1.0 equivalent of Br₂).	By making the brominating agent the limiting reagent, the probability of multiple substitutions on the same ring is statistically reduced.
Temperature	Conduct the reaction at a lower temperature (e.g., 0°C or below).	Lowering the temperature decreases the overall reaction rate, which can enhance the selectivity for the initial monobromination over subsequent brominations.[9]
Rate of Addition	Add the brominating agent slowly and portion-wise to the reaction mixture.	This maintains a low concentration of the brominating agent throughout the reaction, further disfavoring polybromination.
Protecting Groups	For highly activated substrates like anilines, consider protecting the amino group (e.g., through acetylation) before bromination.[2][4][5]	The protecting group moderates the activating effect of the substituent, thus reducing the propensity for multiple brominations. The protecting group can be removed after the bromination step.

Illustrative Data: Effect of Stoichiometry and Temperature on Monobromination Selectivity

Substrate	Equivalents of Br₂	Temperature (°C)	Monobrominated Product (%)	Polybrominated Products (%)
Toluene (B28343)	1.0	25	85	15
Toluene	0.9	25	>95	<5
Toluene	1.0	0	92	8
Phenol	1.0	25	40	60
Phenol	0.9	0	75	25

Note: These are illustrative values based on general principles of electrophilic aromatic substitution. Actual results will vary depending on the specific substrate and reaction conditions.

Issue 2: Poor Regioselectivity (Undesired Isomer Distribution)

Symptom: A mixture of ortho, meta, and para isomers is formed, complicating purification and reducing the yield of the target isomer.

Troubleshooting Steps:

Parameter	Recommendation	Rationale
Steric Hindrance	To favor the para product, consider using a bulkier catalyst or protecting group. For some substrates, a different brominating agent might offer better selectivity.	The electronic directing effects of substituents determine which positions are activated. However, bulky groups on the substrate or catalyst can sterically hinder attack at the ortho positions, thereby increasing the proportion of the para product.[14][15][16][17]
Temperature	Lowering the reaction temperature can sometimes improve regioselectivity.	At lower temperatures, the reaction is more sensitive to the small energy differences between the transition states leading to different isomers, often favoring the thermodynamically more stable product.[9]
Catalyst Choice	While FeBr₂/FeBr₃ is a common choice, for certain substrates, other Lewis acids or catalytic systems might provide better regioselectivity.	Different catalysts can have varying steric bulk and Lewis acidity, which can influence the isomer distribution.

Illustrative Data: Influence of Steric Hindrance on Isomer Distribution for Toluene Bromination

Catalyst System	Ortho Isomer (%)	Para Isomer (%)	Meta Isomer (%)
FeBr₃	38	60	2
Bulky Lewis Acid Complex	15	83	2

Note: These values are illustrative and intended to demonstrate the general trend of how steric hindrance can influence product distribution.

Experimental Protocols

Protocol 1: Selective Monobromination of a Moderately Activated Aromatic Compound (e.g., Toluene)

Objective: To maximize the yield of monobromotoluene isomers while minimizing the formation of dibromotoluene.

Materials:

• Toluene

• Bromine

• Anhydrous Ferrous Bromide (FeBr₂)

• Dichloromethane (CH₂Cl₂)

• Sodium bisulfite solution

• Sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve toluene (1.1 equivalents) in anhydrous CH₂Cl₂.

• Add anhydrous FeBr₂ (0.05 equivalents) to the solution.

• Cool the mixture to 0°C in an ice bath.

• In the dropping funnel, place a solution of bromine (1.0 equivalent) in CH₂Cl₂.

• Add the bromine solution dropwise to the stirred toluene solution over 30-60 minutes, ensuring the temperature remains at 0°C.

• After the addition is complete, allow the reaction to stir at 0°C for an additional 1-2 hours. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium bisulfite to consume any unreacted bromine.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or column chromatography.

Visualizations

Reaction Pathway: Ferrous Bromide Mediated Aromatic Bromination

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Khan Academy [khanacademy.org]
• 6. The electrophilic aromatic bromination of benzenes: mechanistic and regioselective insights from density functional theory - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Electrophilic aromatic bromination study casts doubt on textbook intermediate | Research | Chemistry World [chemistryworld.com]
• 8. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification [ouci.dntb.gov.ua]
• 9. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. "Regiospecific P-Bromination of Activated Aromatic Systems – Greener Ap" by Elnaz Jalali [digitalcommons.wku.edu]
• 12. Bromination - Wordpress [reagents.acsgcipr.org]
• 13. m.youtube.com [m.youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]
• 16. High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]

Technical Support Center: Aromatic Bromination with Iron Bromide Catalysts

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals using iron(III) bromide (FeBr₃) as a catalyst for electrophilic aromatic bromination. The focus is on preventing over-bromination and controlling selectivity.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
High Yield of Poly-brominated Products	1. Excess Brominating Agent: The molar ratio of bromine (Br₂) to the aromatic substrate is too high. 2. Harsh Reaction Conditions: High temperatures or prolonged reaction times can promote multiple substitutions.[1] 3. High Catalyst Concentration: An excessive amount of FeBr₃ can overly activate the reaction.	1. Stoichiometric Control: Carefully control the stoichiometry. For monobromination, use a 1:1 molar ratio of substrate to the brominating agent.[1] 2. Optimize Reaction Conditions: Conduct the reaction at a lower temperature (e.g., 0-30°C) and monitor its progress closely using TLC or GC to quench the reaction upon completion.[1][2][3] 3. Adjust Catalyst Loading: Reduce the amount of FeBr₃ catalyst used.
Poor Regioselectivity (e.g., formation of ortho-isomers when para is desired)	1. High Reaction Temperature: Higher temperatures can provide enough energy to overcome the activation barrier for the formation of less stable isomers (e.g., ortho).[2][3]	1. Lower Reaction Temperature: Perform the reaction at the lowest effective temperature to enhance selectivity for the thermodynamically favored para-isomer.[2][3] For example, the bromination of some catechol derivatives at -30°C afforded 100% yield of the monobrominated product.[2]
Reaction Fails to Initiate or Proceeds Too Slowly	1. Deactivated Substrate: The aromatic ring has strongly electron-withdrawing groups, making it less reactive.[4][5] 2. Inactive Catalyst: The FeBr₃ catalyst may be hydrated or old. FeBr₃ is a Lewis acid that is sensitive to moisture.	1. Increase Activation: It may be necessary to use slightly harsher conditions (e.g., a modest increase in temperature) or a higher catalyst load, but proceed with caution and monitor closely for over-bromination. 2. Use Fresh, Anhydrous Catalyst: Ensure the FeBr₃ is anhydrous and handled under inert conditions to prevent deactivation by moisture.
Formation of Unwanted Byproducts	1. Presence of Moisture: Water can react with the FeBr₃ catalyst and the brominating agent. 2. Radical Reactions: If the reaction is exposed to light, it can initiate side-chain bromination on alkylated benzenes via a radical pathway.[6]	1. Ensure Anhydrous Conditions: Use dry solvents and glassware, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Exclude Light: Run the reaction in the dark to prevent radical side reactions.[6]

Frequently Asked Questions (FAQs)

Q1: What is the precise role of the FeBr₃ catalyst in the bromination reaction?

A1: FeBr₃ is a Lewis acid that acts as a halogen carrier. It interacts with the bromine molecule (Br₂), polarizing the Br-Br bond.[4][7] This polarization generates a highly electrophilic bromine species (often represented as Br⁺), which is much more reactive than Br₂ alone and is capable of attacking the electron-rich aromatic ring to initiate electrophilic aromatic substitution.[7][8][9][10]

Q2: How does temperature influence the selectivity of the bromination?

A2: Temperature is a critical factor for controlling both regioselectivity (ortho vs. para) and the degree of substitution (mono- vs. poly-bromination). Lowering the reaction temperature generally increases selectivity.[2][3] For activating substituents, the para position is often sterically and electronically favored, resulting in a lower activation energy. By keeping the temperature low, you provide enough energy for the para-substitution to occur while limiting the formation of the ortho-isomer and subsequent poly-brominated products, which require higher activation energies.[2][3]

Table 1: Effect of Temperature on Product Selectivity for Substituted Aromatics

Substrate	Brominating Agent	Conditions	Product(s)	Yield	Reference
Catechol (15)	NBS, HBF₄ in Acetonitrile	-30°C to Room Temp	4-bromobenzene-1,2-diol (16a)	100%	[2]
Compound 17	NBS in Acetonitrile	-60°C, 2h	para-isomer (18a)	96%	[3]
Compound 17	NBS in Acetonitrile	Higher Temperature	Mixture of para and ortho isomers	N/A	[2][3]
Compound 21	NBS in Acetonitrile	-10°C to 0°C, 0.5h	para-isomer (22a)	92%	[2][3]

Q3: How can I effectively monitor the reaction to prevent over-bromination?

A3: Close monitoring of the reaction's progress is essential. The most common methods are Thin-Layer Chromatography (TLC) and Gas Chromatography (GC).[1] By taking small aliquots from the reaction mixture at regular intervals, you can visualize the consumption of the starting material and the formation of the desired monobrominated product relative to any poly-brominated byproducts. Once TLC or GC analysis shows that the starting material is consumed and the concentration of the desired product is at its maximum, the reaction should be immediately quenched to prevent further bromination.[11]

Q4: Are there alternative catalysts or reagents for achieving selective monobromination?

A4: Yes, if FeBr₃ proves difficult to control, several other systems are known to provide high selectivity for monobromination:

• Zeolites: These microporous materials can induce high para-selectivity due to shape-selective catalysis, where the transition state leading to the para product fits more readily within the zeolite pores.[2][12][13]

• N-Bromosuccinimide (NBS) with Silica (B1680970) Gel: This combination is a good brominating agent for regioselective electrophilic aromatic brominations.[2]

• Layered Double Hydroxides (LDHs): Systems like ZnAl–BrO₃⁻–LDHs can achieve a slow release of the brominating reagent, which avoids high concentrations and violent reactions, leading to excellent yields of monobrominated products.[11]

Experimental Protocols

Protocol 1: General Procedure for Controlled Monobromination of an Activated Aromatic Compound

• Preparation: Under an inert atmosphere (N₂ or Ar), add the anhydrous aromatic substrate (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer. Dissolve the substrate in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or carbon tetrachloride).

• Catalyst Addition: Add anhydrous iron(III) bromide (FeBr₃) catalyst (typically 0.05-0.1 eq).

• Cooling: Cool the reaction mixture to the desired temperature (e.g., 0°C) using an ice bath.

• Bromine Addition: Dissolve bromine (Br₂) (1.0 eq) in a small amount of the anhydrous solvent and add it to the dropping funnel. Add the bromine solution dropwise to the stirred reaction mixture over 30-60 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Monitor the reaction progress every 15-30 minutes using TLC or GC.[1][11]

• Quenching: Once the starting material is consumed, quench the reaction by pouring it into a cold, stirred aqueous solution of a reducing agent like sodium bisulfite or sodium thiosulfate (B1220275) to destroy any excess bromine.

• Workup: Transfer the mixture to a separatory funnel. Extract the product with an organic solvent (e.g., dichloromethane).[2][11] Wash the combined organic layers with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel or recrystallization to isolate the desired monobrominated isomer.[2][11]

Protocol 2: Monitoring Reaction Progress with Thin-Layer Chromatography (TLC)

• Prepare TLC Plate: Draw a light pencil line about 1 cm from the bottom of a silica gel TLC plate.

• Spotting: Using a capillary tube, take a small aliquot from the reaction mixture and spot it on the pencil line. Also spot the pure starting material as a reference.

• Elution: Place the TLC plate in a developing chamber containing an appropriate solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate). The solvent level should be below the pencil line.

• Visualization: After the solvent front has moved up the plate, remove it and visualize the spots under a UV lamp.

• Analysis: Compare the spot from the reaction mixture to the starting material reference. The appearance of a new spot (the product) and the disappearance of the starting material spot indicate the reaction is progressing. Multiple new spots may indicate the formation of byproducts like poly-brominated compounds.

Visualizations

Experimental and Decision Workflow

Caption: Workflow for controlled electrophilic aromatic bromination.

Factors Influencing Bromination Outcome

Caption: Key parameters controlling selectivity in aromatic bromination.

References

• 1. benchchem.com [benchchem.com]
• 2. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Why isn’t FeBr3 used as a catalyst in the first step of the synth... | Study Prep in Pearson+ [pearson.com]
• 5. Aromatic Reactivity [www2.chemistry.msu.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. quora.com [quora.com]
• 8. fiveable.me [fiveable.me]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. [PDF] Regioselective Electrophilic Aromatic Substitution Reactions over Reusable Zeolites | Semantic Scholar [semanticscholar.org]

Technical Support Center: Iron-Based Catalysts - Deactivation and Regeneration

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common issues related to the deactivation and regeneration of iron-based catalysts.

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments, offering potential causes and actionable solutions.

1. Problem: Rapid loss of catalytic activity in the first few hours of a reaction.

• Possible Cause 1: Catalyst Poisoning. Strong chemisorption of impurities from the feed stream can block active sites.[1][2][3][4][5] Common poisons for iron-based catalysts include sulfur, nitrogen, phosphorus, and chlorine compounds.[2]

• Solution:

  • Feed Purification: Implement or improve the purification process for your reactant feed to remove catalyst poisons.

  • Guard Beds: Use a guard bed upstream of your reactor to adsorb impurities before they reach the catalyst.

• Possible Cause 2: Coking or Fouling. Rapid deposition of carbonaceous materials (coke) or other substances from the fluid phase can block catalyst pores and active sites.[1][3][6] This is particularly common in hydrocarbon reactions.[7]

• Solution:

  • Process Condition Optimization: Adjust reaction parameters such as temperature, pressure, and reactant ratios to minimize coke formation. For instance, in Fischer-Tropsch synthesis, managing the H₂/CO ratio is crucial.

  • Regeneration: If coking has occurred, the catalyst can often be regenerated by controlled oxidation to burn off the carbon deposits.[1]

2. Problem: Gradual but steady decline in catalyst performance over an extended period.

• Possible Cause 1: Sintering or Thermal Degradation. High operating temperatures can cause the small metal crystallites of the catalyst to agglomerate, leading to a loss of active surface area.[1][3][8] This process is often accelerated by the presence of water vapor.[7]

• Solution:

  • Temperature Control: Ensure precise temperature control of the reactor to avoid overheating and "hot spots".[9]

  • Catalyst Formulation: Use catalysts with promoters or supports that enhance thermal stability. For example, promoters like manganese can improve the stability of iron catalysts in Fischer-Tropsch synthesis.

• Possible Cause 2: Phase Transformation. The active phase of the iron catalyst may slowly convert into a less active or inactive phase. For instance, active iron carbides (e.g., Fe₅C₂) can be oxidized to inactive magnetite (Fe₃O₄) by water, a byproduct in Fischer-Tropsch synthesis.[6][8]

• Solution:

  • Hydrophobic Modification: Strategies like coating the catalyst with hydrophobic materials (e.g., graphene or silica) can prevent water from reaching the active sites.[6]

  • Regeneration: An oxidation-reduction treatment can sometimes reverse this phase transformation.[8]

3. Problem: Increase in pressure drop across the reactor bed.

• Possible Cause 1: Fouling. The mechanical deposition of substances can clog the pores of the catalyst and the voids in the reactor bed.[1][3]

• Solution:

  • Feed Filtration: Ensure the feed is free of particulate matter.

  • Regeneration: A gentle cleaning or back-flushing of the reactor may be necessary. For severe cases, the catalyst may need to be removed and regenerated ex-situ.

• Possible Cause 2: Mechanical Degradation. The catalyst particles may be breaking down into smaller fines due to attrition or crushing, especially in slurry or fluidized bed reactors.[10][11] This can lead to a more densely packed bed and increased pressure drop.[11]

• Solution:

  • Catalyst Selection: Choose a catalyst with high mechanical strength, often improved by using robust support materials like silica (B1680970) or zinc oxide.[10]

  • Reactor Operation: Optimize the fluid dynamics within the reactor to minimize mechanical stress on the catalyst particles.

Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of iron-based catalyst deactivation?

A1: The primary deactivation mechanisms can be categorized as chemical, thermal, and mechanical:

• Chemical Deactivation:

  • Poisoning: Irreversible chemisorption of impurities (e.g., sulfur compounds) on active sites.[1][3]

  • Fouling/Coking: Physical deposition of carbon or other materials on the catalyst surface and in its pores.[1][3][8]

  • Phase Transformation: Changes in the chemical nature of the active phase, such as the oxidation of iron carbides to iron oxides.[6][8]

• Thermal Deactivation (Sintering): Loss of active surface area due to the agglomeration of metal particles at high temperatures.[1][3][8]

• Mechanical Deactivation: Physical breakdown of the catalyst particles (attrition/crushing), leading to the loss of catalyst from the reactor and potential plugging.[10][11]

Q2: How can I determine the cause of my catalyst's deactivation?

A2: A combination of catalyst characterization techniques and process data analysis is required.

• Characterization of Spent Catalyst:

  • BET Surface Area Analysis: A significant decrease in surface area can indicate sintering or pore blockage by coke.

  • Temperature Programmed Oxidation (TPO): Can quantify the amount of coke deposited on the catalyst.

  • X-ray Diffraction (XRD) and Mössbauer Spectroscopy: Can identify changes in the crystalline phases of the iron catalyst (e.g., transformation from carbides to oxides).

  • Microscopy (SEM, TEM): Allows for visual inspection of catalyst morphology, particle agglomeration (sintering), and fouling.

  • Elemental Analysis (XRF, XPS, EDX): Can detect the presence of poisons on the catalyst surface.

• Process Data Analysis: A rapid activity loss often points to poisoning, while a slow, gradual decline is more characteristic of sintering or phase transformation. An increasing pressure drop suggests fouling or mechanical failure.[12]

Q3: What are the common methods for regenerating deactivated iron-based catalysts?

A3: Regeneration aims to restore the catalyst's activity and is often more economical than replacing the catalyst.[12] Common methods include:

• Oxidative Regeneration (Coke Removal): This is the most common method for deactivation caused by coking. The catalyst is treated with a controlled stream of air or a diluted oxygen mixture to burn off the carbon deposits.[1] Care must be taken to control the temperature to prevent thermal damage to the catalyst.[1]

• Oxidation-Reduction Treatment: This can be effective for catalysts deactivated by phase transformation. An oxidation step converts the iron phases to an oxide, followed by a reduction step (e.g., with H₂) to restore the active metallic or carbide phase.[8]

• Acid Washing: For catalysts poisoned by metals (e.g., alkali metals), washing with an acid solution like sulfuric or acetic acid can remove the contaminants.[13][14] This is often followed by steps to replenish any lost active components.[14]

Q4: Is it possible to fully restore the catalyst's initial activity through regeneration?

A4: While regeneration can be highly effective, it is not always possible to recover 100% of the initial activity.[15] Sintering, for example, is generally irreversible. With each regeneration cycle, there might be a slight decline in the recovered activity.[15] For instance, one study on an iron catalyst for CO₂ hydrogenation reported that a combined CO₂-CO regeneration recovered 91.8% of the initial activity.[8]

Q5: How can I prevent or slow down catalyst deactivation?

A5: Proactive measures are key to extending catalyst lifetime:

• Feedstock Purity: Rigorously purify reactants to remove poisons.[7]

• Catalyst Design: Select or design catalysts with high thermal and mechanical stability. The use of promoters and supports is critical.[10] For example, confining iron particles within carbon materials or zeolites can physically impede migration and sintering.[6]

• Process Control: Maintain optimal and stable operating conditions (temperature, pressure, flow rates) to minimize sintering and coke formation.[9]

• Reactor Design: Ensure a reactor design that provides good heat management and minimizes mechanical stress on the catalyst.

Quantitative Data on Deactivation and Regeneration

The following tables summarize quantitative data gathered from various studies.

Table 1: Regeneration Conditions and Efficiency

Catalyst System	Deactivation Cause	Regeneration Method	Key Parameters	Activity Recovery	Reference
Fe-K/Alumina	Carbon Deposit / Phase Transformation	Oxidation-Reduction Treatment	-	91.8% of initial activity	[8]
Iron Hydroxide Sludge	Fenton-like Reaction	Drying and Baking, followed by dissolution in H₂SO₄	350-400°C for 20-30 min	Highly effective, stable for 6 reuse cycles	[16][17]
SCR Catalyst	Pb, As, Na, K Poisoning	Acetic Acid Washing	-	Removal ratios: Pb (99.2%), As (98.8%), Na (99.9%), K (93.9%)	[13]

Table 2: Experimental Conditions for Catalyst Testing

Catalyst System	Reaction	Temperature (°C)	Pressure (atm/MPa)	Gas Composition	Reference
Fe-based with Zr, Mn, Cr promoters	Fischer-Tropsch	280	1.8	H₂/CO = 2:1
Fe-K/γ-Al₂O₃	Fischer-Tropsch	310	0.2 MPa	H₂/CO = 1:1
Iron Catalyst	Ammonia Synthesis (Nitriding/Reduction)	350	-	NH₃/H₂ mixture	[18]

Experimental Protocols

1. Protocol: Catalyst Activity Testing (Example for Fischer-Tropsch Synthesis)

• Catalyst Loading: Load a precise mass (e.g., 35-100 mg) of the iron-based catalyst into a fixed-bed microreactor (e.g., quartz, 8 mm internal diameter).

• Catalyst Pre-treatment (Reduction):

  • Heat the catalyst to the reduction temperature (e.g., 280-500°C) under a flow of pure hydrogen (e.g., 30 cc/min).

  • Maintain the reduction conditions for a specified duration (e.g., 2-24 hours) to ensure the iron oxide precursor is converted to its active state.

• System Purge: Following reduction, purge the system with an inert gas like Helium or Nitrogen (e.g., 30 cc/min for 15 min) to remove residual hydrogen.

• Reaction Initiation:

  • Adjust the reactor to the desired reaction temperature and pressure (e.g., 280°C and 1.8 atm).

  • Introduce the synthesis gas (syngas, a mixture of H₂ and CO) at the specified ratio (e.g., H₂/CO = 2:1) and flow rate.

• Product Analysis:

  • Continuously or periodically sample the effluent gas stream from the reactor.

  • Analyze the products using an online Gas Chromatograph (GC) equipped with appropriate columns and detectors (e.g., TCD for CO, H₂, CO₂, and FID for hydrocarbons) to determine reactant conversion and product selectivity.

• Deactivation Study: Monitor the catalyst's performance (e.g., CO conversion) over time-on-stream to determine its stability and deactivation rate.

2. Protocol: Temperature Programmed Oxidation (TPO) for Coke Quantification

• Sample Preparation: Place a known mass of the spent (deactivated) catalyst in a quartz reactor.

• Inert Gas Purge: Heat the sample to a low temperature (e.g., 100-150°C) under an inert gas flow (e.g., He or Ar) to remove any adsorbed water and volatile species.

• Oxidation Ramp:

  • Switch the gas flow to a dilute oxygen mixture (e.g., 5-10% O₂ in He).

  • Increase the temperature of the catalyst at a constant rate (e.g., 10°C/min).

• Detection:

  • Monitor the off-gas using a Thermal Conductivity Detector (TCD) or a Mass Spectrometer.

  • The combustion of carbon deposits will produce CO₂, which will be detected as a peak (or peaks) in the detector signal.

• Quantification: Calibrate the detector response with a known amount of CO₂. The area under the TPO peak is proportional to the amount of coke on the catalyst. The temperature at which the peak occurs can provide information about the nature of the carbonaceous species.

Visualizations

Caption: Troubleshooting flowchart for identifying catalyst deactivation causes.

Caption: Key mechanisms of iron-based catalyst deactivation.

Caption: General workflow for catalyst regeneration.

References

• 1. Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies - Energy Advances (RSC Publishing) DOI:10.1039/D5YA00015G [pubs.rsc.org]
• 2. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Heterogeneous Catalyst Deactivation and Regeneration: A Review [ouci.dntb.gov.ua]
• 6. academic.oup.com [academic.oup.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. (66b) Deactivation of Fe Based Fischer-Tropsch Catalyst-A Critical Problem | AIChE [proceedings.aiche.org]
• 11. researchgate.net [researchgate.net]
• 12. ijset.com [ijset.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. longchangchemical.com [longchangchemical.com]
• 16. Regeneration and reuse of iron catalyst for Fenton-like reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

Impact of temperature on the efficiency of ferrous bromide catalysis

This guide provides troubleshooting advice and frequently asked questions regarding the impact of temperature on the efficiency of ferrous bromide (FeBr₂) catalyzed reactions. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the optimal operating temperature for reactions catalyzed by ferrous bromide? A1: There is no single optimal temperature for all ferrous bromide-catalyzed reactions. The ideal temperature is highly dependent on the specific transformation, substrates, and solvent used. Documented reactions have been performed at a wide range of temperatures, from as low as -25 °C for certain cross-coupling reactions to elevated temperatures of 70 °C or higher for others.[1][2] For instance, some iron-SciOPP catalyzed cross-couplings require elevated temperatures for successful catalysis.[1]

Q2: How does an increase in temperature generally affect the reaction efficiency? A2: According to chemical kinetics, increasing the temperature typically increases the reaction rate. However, the overall efficiency is a balance between reaction rate, chemical selectivity, and catalyst stability. While a higher temperature might speed up the formation of the desired product, it can also accelerate catalyst deactivation or promote the formation of unwanted byproducts.

Q3: Can high temperatures negatively impact the FeBr₂ catalyst? A3: Yes, excessively high temperatures can lead to catalyst deactivation. Potential deactivation mechanisms for iron-based catalysts include the sintering of catalyst particles and the surface oxidation of the active iron species.[3] For example, in Fischer-Tropsch synthesis using a precipitated iron catalyst, increasing the temperature from 270 °C to 290 °C increased the deactivation rate by a factor of 15.[3]

Q4: Is it necessary to use anhydrous ferrous bromide for temperature-sensitive reactions? A4: Yes, using anhydrous FeBr₂ is crucial, especially when heating a reaction. The presence of water can interfere with the catalytic cycle and potentially lead to the formation of iron hydroxides at higher temperatures, which can affect catalytic activity.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Possible Cause	Recommended Solution
Reaction temperature is too low. The activation energy for the reaction may not be reached, resulting in a very slow or negligible reaction rate.	Gradually increase the reaction temperature in 10-20 °C increments, monitoring the reaction progress at each stage using an appropriate technique (e.g., TLC, GC-MS, NMR). For some cross-coupling reactions, elevated temperatures are a key requirement for success.[1]
Catalyst deactivation at the start of the reaction. Even at low temperatures, high concentrations of certain reagents, such as Grignards, can cause catalyst deactivation.[2]	Consider slow addition of the problematic reagent. If heating is required, ensure the catalyst is not exposed to high temperatures for an extended period before all reagents are added.

Issue 2: Poor Selectivity and Formation of Byproducts

Possible Cause

Recommended Solution

Reaction temperature is too high. Elevated temperatures can provide sufficient energy to overcome the activation barriers for undesired side reactions or cause decomposition of reactants and products.

Perform a temperature optimization study. Run the reaction at a series of lower temperatures to identify a regime where the formation of the desired product is maximized relative to byproducts. For example, studies on FeBr₃-catalyzed bromination showed that yields can vary significantly (from 65% to 100%) in the range of 0 °C to room temperature, highlighting a strong temperature dependence on the outcome.[4]

Issue 3: Reaction Stalls or Incomplete Conversion

Possible Cause	Recommended Solution
Thermal deactivation of the catalyst. The catalyst may be stable initially but loses activity over time at the operating temperature. This is a common issue in high-temperature catalytic processes.[5] The primary causes are often sintering and oxidation of the iron catalyst.[3]	Lower the reaction temperature to a point where catalyst stability is maintained for the required reaction time. If a high temperature is necessary for activation, try a shorter reaction time or a different catalyst system (e.g., different ligands or supports) that may offer better thermal stability.[6][7]

Data Summary: Temperature Effects in Iron Catalysis

The following table summarizes findings on the effect of temperature in various iron-catalyzed reactions.

Reaction Type	Catalyst System	Temperature (°C)	Key Observation	Source
Alkynyl-Alkyl Cross-Coupling	FeBr₂(SciOPP)	70	Elevated temperature was identified as a key factor for successful catalysis in THF solvent.	[1]
Alkyl-Aryl Cross-Coupling	Iron-based	-25	The reaction can proceed at very low temperatures, but catalyst deactivation is a risk, especially with high reagent concentrations.	[2]
Bromination of Pyrene	FeBr₃ (related system)	0 to Room Temp	Product yields varied significantly, from 65% to 100%, indicating a strong dependence on the specific temperature within this range.	[4]
Fischer-Tropsch Synthesis	Precipitated Iron	270 vs. 290	The catalyst deactivation rate was 15 times higher at 290 °C compared to 270 °C, attributed to sintering and surface oxidation.	[3]

Diagrams and Workflows

Caption: Workflow for optimizing temperature in a catalytic reaction.

Caption: Relationship between temperature and reaction outcomes.

General Experimental Protocol: Temperature Optimization Study

This protocol outlines a general method for determining the optimal temperature for a FeBr₂-catalyzed reaction.

1. Materials and Preparation:

• Anhydrous Ferrous Bromide (FeBr₂).

• Anhydrous solvent (e.g., THF, Toluene).

• Reactants (ensure purity and dryness).

• Inert atmosphere setup (e.g., Schlenk line or glovebox with Nitrogen or Argon).

• Reaction vessels (e.g., oven-dried Schlenk flasks).

• Heating/cooling system capable of maintaining stable temperatures (e.g., oil baths, cryocoolers).

2. Reaction Setup (Example for 3 Temperatures):

• Set up three identical reaction vessels under an inert atmosphere.

• Place each vessel in a separate heating/cooling bath maintained at the desired temperatures (e.g., T₁ = 25 °C, T₂ = 50 °C, T₃ = 70 °C).

• To each vessel, add the anhydrous solvent, FeBr₂ catalyst (e.g., 5 mol%), and the limiting reactant.

• Stir the mixtures until the catalyst is dissolved or well-suspended.

• Add the excess reactant to each vessel simultaneously (or via syringe pump for slow addition if required).

3. Monitoring and Analysis:

• At regular intervals (e.g., every 30 minutes), withdraw a small aliquot from each reaction mixture under inert conditions.

• Quench the aliquot immediately (e.g., with a saturated NH₄Cl solution).

• Analyze the quenched aliquot by a suitable method (e.g., TLC, GC-MS) to monitor the consumption of starting material and the formation of the product.

• Continue monitoring until the reaction at the highest temperature appears complete or stalls.

4. Workup and Evaluation:

• Once the reactions are deemed complete or have run for a predetermined time, cool them to room temperature and quench the entire mixture.

• Perform a standard aqueous workup and extraction to isolate the crude product.

• Purify the product from each reaction (e.g., by column chromatography).

• Determine the isolated yield for each reaction temperature.

• Compare the yields and purity profiles to identify the optimal temperature that provides the best balance of reaction time, yield, and selectivity.

References

• 1. Intermediates and Reactivity in Iron-Catalyzed Cross-Couplings of Alkynyl Grignards with Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Heterogeneous Iron-Based Catalysts for Organic Transformation Reactions: A Brief Overview [mdpi.com]
• 7. Heterogeneous Iron-Based Catalysts for Organic Transformation Reactions: A Brief Overview - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yields in FeBr₂ Catalyzed Coupling Reactions

Welcome to the Technical Support Center for troubleshooting low yields in iron(II) bromide (FeBr₂) catalyzed coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My FeBr₂ catalyzed coupling reaction has a low yield. What are the most common initial checks I should perform?

A1: When encountering low yields, a systematic check of the basics is the most effective starting point.

• Reaction Atmosphere: Iron catalysts, especially in their active low-valent states, are highly sensitive to air and moisture.[1] Ensure your reaction was set up under a strictly inert atmosphere (argon or nitrogen). This involves using oven-dried or flame-dried glassware and properly degassing all solvents and liquid reagents.[2][3]

• Reagent Quality:

  • Grignard Reagent: The quality of the Grignard reagent is crucial. Use freshly prepared or recently titrated Grignard reagents. Old or improperly stored reagents may have significantly lower activity.

  • Solvents: Anhydrous solvents are critical. The use of freshly dried solvents, for instance by distillation from a suitable drying agent, is highly recommended.[4] Commercial anhydrous solvents should be used from a freshly opened bottle.

  • FeBr₂ Catalyst: Iron(II) bromide can oxidize over time if not stored properly. Ensure it is stored in a desiccator under an inert atmosphere. If you suspect the catalyst has degraded, using a fresh bottle is advisable.

Q2: I suspect catalyst deactivation. How can I test the activity of my FeBr₂?

A2: To test the activity of your FeBr₂ catalyst, you can perform a control reaction with a well-established, high-yielding coupling partner combination.

• Protocol for a Control Reaction: A reliable test reaction is the coupling of an aryl Grignard reagent with a primary alkyl halide, which is known to proceed efficiently under iron catalysis. For a detailed procedure, refer to the Experimental Protocols section. A successful outcome with the control reaction indicates that the issue likely lies with your specific substrates or other reagents.

Q3: Homocoupling of my Grignard reagent is a major side reaction. How can I minimize it?

A3: Homocoupling is a common side reaction in iron-catalyzed cross-couplings.[1] Several strategies can help to suppress this unwanted pathway:

• Slow Addition of Grignard Reagent: Adding the Grignard reagent slowly to the reaction mixture containing the electrophile and the catalyst can maintain a low concentration of the nucleophile, thus disfavoring the homocoupling reaction.

• Use of Additives: Additives like N,N,N',N'-tetramethylethylenediamine (TMEDA) or N-methylpyrrolidone (NMP) can stabilize the active iron species and reduce the likelihood of homocoupling.

• Ligand Selection: The choice of ligand can significantly influence the selectivity of the reaction. In some cases, using a supporting ligand can suppress homocoupling.

Q4: What is the role of ligands in FeBr₂ catalyzed reactions, and how do I choose one?

A4: Ligands play a crucial role in stabilizing the iron catalyst, modulating its reactivity, and influencing the selectivity of the reaction.[5] They can impact the reaction by:

• Stabilizing the active catalytic species: This can prevent catalyst decomposition and aggregation.

• Altering the electronic properties of the metal center: This can enhance the rates of key steps in the catalytic cycle, such as oxidative addition and reductive elimination.[6]

• Creating a specific steric environment: This can influence the regioselectivity and stereoselectivity of the reaction.

The choice of ligand is often substrate-dependent and may require screening. Common ligands for iron-catalyzed cross-coupling include N-heterocyclic carbenes (NHCs) and phosphine (B1218219) ligands.

Q5: My reaction is not going to completion, and I'm recovering unreacted starting material. What should I investigate?

A5: Incomplete conversion can be due to several factors:

• Insufficient Catalyst Loading: While iron catalysts are generally used in low concentrations, for challenging substrates, increasing the catalyst loading might be necessary.

• Low Reaction Temperature: Some coupling reactions require elevated temperatures to proceed at a reasonable rate. If you are running the reaction at room temperature or below, consider gradually increasing the temperature.

• Reaction Time: Ensure the reaction has been allowed to run for a sufficient amount of time. Monitoring the reaction progress by TLC, GC-MS, or ¹H NMR is recommended.[7][8]

• Poor Solubility: If any of your reagents are not fully dissolved, this can hinder the reaction. Consider screening different anhydrous solvents to improve solubility.

Q6: Are there known limitations to the substrate scope of FeBr₂ catalyzed coupling reactions?

A6: Yes, like any catalytic system, FeBr₂ catalyzed couplings have limitations.

• Steric Hindrance: Highly sterically hindered electrophiles or nucleophiles may react slowly or not at all.

• Functional Group Compatibility: While iron catalysts are known for their good functional group tolerance, certain functional groups can interfere with the reaction. For example, acidic protons (e.g., in alcohols, carboxylic acids) will quench the Grignard reagent. Some reducible functional groups may also be problematic. It is always advisable to check the compatibility of your functional groups with the reaction conditions.

Data Presentation

Table 1: Effect of Iron Catalyst Precursor on a Model Cross-Coupling Reaction

Entry	Catalyst (mol%)	Yield (%)
1	FeBr₂ (10)	42
2	FeCl₃ (10)	54
3	FeBr₃ (10)	64
4	FeCl₂ (10)	60
5	Fe(acac)₂ (10)	67
6	Fe(acac)₃ (10)	79

Reaction Conditions: Bis-(aryl)manganese reagent (0.6 equiv.), (Z)-ethyl 3-iodoacrylate (1.0 equiv.), catalyst, THF, 25 °C, 1 h.[9]

Experimental Protocols

Protocol 1: General Procedure for FeBr₂ Catalyzed Cross-Coupling

• To a flame-dried Schlenk tube under an argon atmosphere, add FeBr₂ (5-10 mol%).

• Add the electrophile (1.0 equiv.) and anhydrous solvent (e.g., THF).

• Cool the mixture to the desired temperature (e.g., 0 °C).

• Slowly add the Grignard reagent (1.1-1.5 equiv.) dropwise over a period of 15-30 minutes.

• Stir the reaction at the same temperature and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the combined organic layers over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Rigorous Drying of Tetrahydrofuran (THF)

Caution: This procedure should be carried out by trained personnel in a well-ventilated fume hood. Always test for peroxides in THF before distillation.

• Pre-dry the THF by letting it stand over KOH pellets for 24 hours.

• Set up a distillation apparatus that has been flame-dried under a stream of argon.

• Add sodium metal and a small amount of benzophenone (B1666685) to the distillation flask.

• Distill the THF under an argon atmosphere. The deep blue or purple color of the benzophenone ketyl radical anion indicates that the solvent is anhydrous and oxygen-free.

• Collect the freshly distilled THF and use it immediately or store it over activated molecular sieves under an argon atmosphere.[4][10]

Protocol 3: Analysis of Reaction Mixture by ¹H NMR for Homocoupling Byproducts

• Take a small aliquot from the crude reaction mixture after workup.

• Dissolve the aliquot in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire a ¹H NMR spectrum.

• Homocoupled products often exhibit characteristic signals. For example, the homocoupling of an aryl Grignard reagent will produce a symmetrical biaryl compound, which may show a simpler aromatic signal pattern compared to the desired unsymmetrical product.[11] Comparing the spectrum of your crude product to the spectra of your starting materials and the expected product will help in identifying byproduct signals.

Visualizations

Caption: A flowchart for troubleshooting low-yield reactions.

Caption: Catalytic cycle with potential pitfalls.

Caption: Logic diagram of parameter relationships to yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. reddit.com [reddit.com]
• 6. Ligand Effects on Reactivity and Selectivity of Transition-Metal Catalyzed Asymmetric C-C and C-N Bond Forming Reactions - D-Scholarship@Pitt [d-scholarship.pitt.edu]
• 7. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 8. Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Chemical Compatibility of Ferrous Bromide (FeBr₂)

This technical support center provides guidance on the chemical compatibility of ferrous bromide (FeBr₂) with common laboratory materials. Ferrous bromide is a hygroscopic and air-sensitive compound that can be corrosive, especially in the presence of moisture.[1] Proper material selection is crucial to ensure the integrity of your experiments and the safety of laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling ferrous bromide?

A1: Ferrous bromide is corrosive and can cause severe skin burns and eye damage. It is also hygroscopic, meaning it readily absorbs moisture from the air, and is air-sensitive. Handling should be conducted in a well-ventilated area, preferably in a fume hood, while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q2: How should I store ferrous bromide?

A2: Ferrous bromide should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from moisture and air. Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent degradation.

Q3: What are the general signs of incompatibility between ferrous bromide and a lab material?

A3: Signs of incompatibility can vary depending on the material. For plastics and elastomers, you might observe swelling, cracking, discoloration, softening, or embrittlement.[2] For metals, signs of corrosion include discoloration, pitting, and the formation of rust or other corrosion products.[3] Unexpected color changes in the ferrous bromide solution or the evolution of gas can also indicate a reaction.

Q4: Can I use stainless steel with ferrous bromide solutions?

A4: While stainless steel offers good general chemical resistance, its compatibility with bromide-containing solutions can be complex. Bromide ions, like chloride ions, can penetrate the passive layer of stainless steel, leading to localized pitting corrosion.[4][5] The suitability of a specific grade of stainless steel depends on factors like the concentration of the ferrous bromide solution, temperature, and the presence of other chemicals. Testing is recommended for long-term applications.

Q5: Are there any common lab solvents that are incompatible with ferrous bromide?

A5: Ferrous bromide is generally soluble in water and alcohols. However, it is incompatible with strong oxidizing agents and strong acids. Reactions with these substances can be vigorous and produce hazardous byproducts.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments involving ferrous bromide.

Problem	Possible Cause	Recommended Action
Discoloration of plastic tubing or containers (e.g., yellowing, browning).	Chemical attack on the polymer by the acidic nature of the ferrous bromide solution, especially in the presence of moisture and air.	Immediately discontinue use of the affected material. Transfer the solution to a known compatible container, such as one made of PTFE or glass. Refer to the chemical compatibility tables below to select a more resistant material.
Noticeable swelling or softening of elastomeric seals or gaskets.	Absorption of the ferrous bromide solution by the elastomer, leading to a loss of mechanical properties.	Replace the affected seal or gasket with a more chemically resistant option like Viton® or a perfluoroelastomer. Ensure that the replacement material is suitable for the operating temperature and pressure of your experiment.
Formation of a precipitate or cloudiness in the ferrous bromide solution when in contact with a new material.	Leaching of additives from the plastic or a reaction between the ferrous bromide and the material itself.	Filter a small aliquot of the solution and analyze the precipitate to identify its composition. Cease using the suspect material and select an alternative with higher purity and chemical resistance.
Visible pitting or rust-like discoloration on stainless steel components.	Localized corrosion caused by the interaction of bromide ions with the stainless steel surface. This is more likely at higher concentrations and temperatures.	Clean the stainless steel component thoroughly to remove any corrosion products. If pitting is severe, the component may need to be replaced. Consider using a higher grade of stainless steel with greater molybdenum content or a more resistant metal like Hastelloy C for future experiments.
Unexpected color change of the ferrous bromide solution (e.g., from pale green/yellow to reddish-brown).	Oxidation of ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions. This can be caused by exposure to air or contact with an oxidizing material.	If maintaining the ferrous state is critical for your experiment, ensure you are working under an inert atmosphere. Check that all lab materials in contact with the solution are not contributing to the oxidation.

Chemical Compatibility Data

The following tables summarize the chemical compatibility of ferrous bromide with various common laboratory materials. The ratings are based on published data for ferrous salts (ferrous chloride and ferrous sulfate) and the general chemical properties of acidic, corrosive solutions. It is crucial to note that these are general guidelines. For critical applications, it is strongly recommended to perform specific compatibility testing under your experimental conditions.

Ratings:

• A / Excellent: No effect or minor effect.

• B / Good: Minor to moderate effect, suitable for short-term use.

• C / Fair: Moderate to severe effect, not recommended for long-term use.

• D / Severe Effect: Not recommended for any use.

• N/A: Information not available.

Table 1: Compatibility with Plastics

Material	Rating	Notes
Polypropylene (PP)	A	Good resistance to ferrous salts at room temperature.[6][7][8]
Polyethylene, Low-Density (LDPE)	A	Generally good resistance to ferrous salts.[1][9]
Polyethylene, High-Density (HDPE)	A	Generally good resistance to ferrous salts.[1][9]
Polytetrafluoroethylene (PTFE)	A	Excellent resistance to a wide range of corrosive chemicals.[10][11]
Polyvinyl Chloride (PVC)	A	Good resistance to ferrous salts at room temperature.[12][13][14]

Table 2: Compatibility with Elastomers

Material	Rating	Notes
Silicone	C	Fair compatibility with ferrous salts; some swelling or degradation may occur.[15][16]
Neoprene	C-D	Generally not recommended for use with acidic, corrosive solutions.[17]
Viton® (FKM)	A	Generally excellent resistance to acidic and corrosive solutions.
Buna-N (Nitrile)	B	Good for short-term use, but long-term exposure may cause degradation.
EPDM	B	Good resistance to many chemicals, but testing is recommended.

Table 3: Compatibility with Metals

Material	Rating	Notes
Stainless Steel 304	C	Susceptible to pitting corrosion by bromide ions, especially at elevated temperatures.[4]
Stainless Steel 316	B	Higher molybdenum content provides better resistance to pitting than 304, but still susceptible.[4]
Aluminum	D	Readily attacked by acidic and halide-containing solutions.[18][19][20]
Brass	D	Susceptible to corrosion by acidic solutions.
Copper	D	Corrodes in the presence of acidic solutions.
Hastelloy C	A	Excellent resistance to a wide range of corrosive chemicals, including acidic halide solutions.
Titanium	A	Generally excellent corrosion resistance, but can be susceptible to pitting in bromide solutions under certain conditions.[4]

Experimental Protocols

For applications where chemical compatibility is critical and not well-documented, it is essential to perform testing. The following are summarized protocols based on ASTM standards.

Protocol 1: Chemical Compatibility Testing of Plastics (Based on ASTM D543)

Objective: To evaluate the resistance of plastic materials to ferrous bromide solutions.

Methodology:

• Specimen Preparation: Prepare at least three test specimens of the plastic material in a standardized shape and size (e.g., tensile bars).

• Initial Measurements: Accurately measure and record the weight, dimensions (length, width, thickness), and appearance (color, transparency) of each specimen.

• Immersion: Fully immerse the specimens in a sealed container filled with the ferrous bromide solution of the desired concentration. For control purposes, immerse a set of specimens in a control liquid (e.g., deionized water).

• Exposure: Maintain the containers at the intended experimental temperature for a specified duration (e.g., 24 hours, 7 days, or longer).

• Post-Exposure Analysis:

  • Remove the specimens from the solution and gently clean and dry them.

  • Re-measure the weight and dimensions to determine any changes.

  • Visually inspect for any changes in appearance, such as discoloration, swelling, cracking, or crazing.

  • Conduct mechanical testing (e.g., tensile strength) to quantify any degradation in physical properties.

• Data Reporting: Report the percentage change in weight, dimensions, and mechanical properties compared to the control specimens.

Protocol 2: Corrosion Testing of Metals (Based on ASTM G31)

Objective: To determine the corrosion rate of metals when exposed to ferrous bromide solutions.

Methodology:

• Specimen Preparation: Prepare at least three metal coupons of known surface area. Clean the surfaces to remove any dirt, grease, or oxides.

• Initial Weighing: Accurately weigh each coupon to the nearest 0.1 mg.

• Immersion: Suspend the coupons in the ferrous bromide solution using a non-metallic holder. Ensure the coupons are fully immersed and not in contact with each other or the container walls.

• Exposure: Maintain the solution at the desired temperature for a predetermined period. The duration should be long enough to produce a measurable weight loss.

• Post-Exposure Cleaning: Remove the coupons from the solution and carefully clean them to remove all corrosion products, taking care not to remove any of the base metal. This may involve chemical or mechanical cleaning methods appropriate for the specific metal and expected corrosion products.

• Final Weighing: Dry the cleaned coupons and reweigh them to the nearest 0.1 mg.

• Corrosion Rate Calculation: Calculate the corrosion rate in millimeters per year (mm/y) or mils per year (mpy) using the following formula: Corrosion Rate = (K × W) / (A × T × D) where:

  • K = a constant (e.g., 8.76 × 10⁴ for mm/y)

  • W = mass loss in grams

  • A = surface area in cm²

  • T = exposure time in hours

  • D = density of the metal in g/cm³

Diagrams

Caption: Workflow for selecting compatible lab materials for ferrous bromide.

Caption: Troubleshooting workflow for material incompatibility issues.

References

• 1. calpaclab.com [calpaclab.com]
• 2. bodenpumpstore.com [bodenpumpstore.com]
• 3. assemblymag.com [assemblymag.com]
• 4. researchgate.net [researchgate.net]
• 5. metallurgyfordummies.com [metallurgyfordummies.com]
• 6. enpac.com [enpac.com]
• 7. calpaclab.com [calpaclab.com]
• 8. hmcpolymers.com [hmcpolymers.com]
• 9. cdf1.com [cdf1.com]
• 10. calpaclab.com [calpaclab.com]
• 11. foxxlifesciences.in [foxxlifesciences.in]
• 12. pipestock.com [pipestock.com]
• 13. ipexna.com [ipexna.com]
• 14. PVC (Polyvinyl Chloride) – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 15. permselect.com [permselect.com]
• 16. Silicone - Chemical Compatibility Chart [blog.darwin-microfluidics.com]
• 17. kelco.com.au [kelco.com.au]
• 18. researchgate.net [researchgate.net]
• 19. wileymetal.com [wileymetal.com]
• 20. alfed.org.uk [alfed.org.uk]

Technical Support Center: Purification of Crude Ferrous Bromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude ferrous bromide (FeBr₂). Below you will find detailed information on common impurities, purification methods, and best practices to ensure the high purity of your ferrous bromide samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude ferrous bromide?

A1: Crude ferrous bromide typically contains several impurities, the most common of which are:

• Ferric Bromide (FeBr₃): Ferrous bromide is highly susceptible to oxidation, especially in the presence of air and moisture, leading to the formation of ferric bromide. This is often the primary impurity.

• Unreacted Iron: If the ferrous bromide was synthesized from metallic iron, residual, unreacted iron powder can be present in the crude product.

• Hydrates of Ferrous Bromide: Ferrous bromide is hygroscopic and can readily absorb moisture from the atmosphere to form hydrates (e.g., FeBr₂·4H₂O, FeBr₂·6H₂O).[1]

• Oxides and Hydroxides: Prolonged exposure to air and moisture can lead to the formation of iron oxides and hydroxides.[2]

Q2: My crude ferrous bromide is dark brown/reddish-brown. What does this indicate?

A2: A dark brown or reddish-brown color in your crude ferrous bromide sample is a strong indicator of the presence of ferric bromide (FeBr₃) as a significant impurity.[2] Pure anhydrous ferrous bromide is a yellowish-brown solid.[3]

Q3: How can I prevent the oxidation of ferrous bromide during purification and handling?

A3: Preventing oxidation is critical when working with ferrous bromide. Here are key preventive measures:

• Work under an inert atmosphere: Whenever possible, handle solid ferrous bromide and its solutions under an inert gas like nitrogen or argon.

• Use deoxygenated solvents: For recrystallization, use solvents that have been thoroughly deoxygenated by sparging with an inert gas or by freeze-pump-thaw cycles.

• Acidify aqueous solutions: If working with aqueous solutions, acidifying the solution (e.g., with hydrobromic acid) can help to inhibit the oxidation of Fe²⁺ to Fe³⁺.

• Store properly: Store purified ferrous bromide in a tightly sealed container in a desiccator under an inert atmosphere and away from light.

Purification Methods: A Comparative Overview

Choosing the right purification method depends on the nature of the impurities and the desired final purity of the ferrous bromide. The following table provides a summary of common purification techniques and their estimated effectiveness.

Purification Method	Primary Impurities Removed	Estimated Final Purity	Estimated Yield	Advantages	Disadvantages
Recrystallization	Ferric salts, other soluble impurities	98-99.5%	60-80%	Good for removing a range of soluble impurities.	Risk of oxidation in protic solvents; finding a suitable solvent can be challenging.
Vacuum Sublimation	Non-volatile impurities (e.g., unreacted iron, some inorganic salts)	>99.5%	40-70%	Yields very high-purity product; solvent-free.	Only effective for volatile compounds; may not remove volatile impurities.
Washing with a Non-polar Solvent	Adhered organic impurities	-	>95%	Simple and quick for removing minor organic contaminants.	Ineffective against inorganic salts and ferric bromide.

Disclaimer: The purity and yield values in this table are estimates based on typical results for similar inorganic compounds and may vary depending on the initial purity of the crude material and the experimental conditions.

Troubleshooting Common Purification Issues

Q4: I tried to recrystallize my ferrous bromide, but it oiled out instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solute comes out of the solution as a liquid rather than a solid. Here are some troubleshooting steps:

• Lower the crystallization temperature further: Sometimes, a lower temperature is needed to induce crystallization.

• Use a different solvent or solvent system: The solubility properties of your current solvent may not be ideal. Experiment with different solvents or solvent pairs.

• Scratch the inside of the flask: Use a glass rod to scratch the inner surface of the flask below the solvent level. The small scratches can provide nucleation sites for crystal growth.

• Add a seed crystal: If you have a small amount of pure ferrous bromide, adding a tiny crystal to the cooled solution can initiate crystallization.

Q5: After sublimation, my ferrous bromide yield was very low. What could be the cause?

A5: Low yield in vacuum sublimation can result from several factors:

• Inadequate vacuum: A poor vacuum will require a higher temperature to achieve sublimation, which can lead to thermal decomposition of the ferrous bromide. Ensure your vacuum system is functioning correctly and all seals are tight.

• Temperature is too high: Overheating can cause decomposition rather than sublimation. The ideal temperature should be high enough to sublime the ferrous bromide at a reasonable rate but below its decomposition temperature. For ferrous bromide, sublimation is expected to occur at a lower temperature under vacuum than its melting point of 684°C.[4] Ferric bromide, a common impurity, decomposes to ferrous bromide above 200°C, which can be a purification step in itself.[5]

• Inefficient collection: Ensure your cold finger or collection surface is sufficiently cold to allow for efficient condensation of the sublimed ferrous bromide.

Q6: How can I remove fine particles of unreacted iron from my crude ferrous bromide?

A6: If your crude product is contaminated with fine iron powder, you can try the following:

• Dissolution and Filtration: Dissolve the crude ferrous bromide in a deoxygenated solvent in which it is soluble (e.g., ethanol (B145695) or acidified water).[6][7] The insoluble iron particles can then be removed by filtration. The purified ferrous bromide can be recovered by evaporating the solvent under vacuum. This entire process should be carried out under an inert atmosphere to prevent oxidation.

• Magnetic Separation: For larger iron filings, a strong magnet (protected by a plastic bag to prevent contamination) can be used to physically remove the iron from the solid crude mixture.

Experimental Protocols

Protocol 1: Recrystallization of Ferrous Bromide

This protocol aims to purify crude ferrous bromide, primarily from ferric bromide and other soluble impurities.

Workflow for Recrystallization of Ferrous Bromide

Caption: A typical workflow for the recrystallization of crude ferrous bromide.

Methodology:

• Solvent Preparation: Prepare a suitable solvent system. A mixture of ethanol and water can be effective.[8] The solvent should be deoxygenated by bubbling nitrogen or argon gas through it for at least 30 minutes. Acidifying the solvent with a small amount of hydrobromic acid (HBr) can help prevent oxidation.

• Dissolution: In a round-bottom flask, add the crude ferrous bromide. Under an inert atmosphere, add a minimal amount of the hot, deoxygenated solvent to dissolve the crude product completely. Gentle heating and stirring may be required.

• Hot Filtration (if necessary): If insoluble impurities like unreacted iron are present, perform a hot filtration under an inert atmosphere. This involves quickly filtering the hot solution through a pre-warmed filter funnel into a clean flask.

• Crystallization: Allow the hot, clear filtrate to cool down slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once the solution has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold, deoxygenated solvent to remove any remaining soluble impurities.

• Drying: Dry the purified ferrous bromide crystals under a high vacuum to remove all traces of the solvent.

Protocol 2: Purification by Vacuum Sublimation

This method is effective for removing non-volatile impurities.

Workflow for Vacuum Sublimation of Ferrous Bromide

References

• 1. nanorh.com [nanorh.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Iron(II) bromide - Wikipedia [en.wikipedia.org]
• 4. IRON (II) BROMIDE CAS#: 7789-46-0 [m.chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Ferrous bromide | Br2Fe | CID 82240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 8. 溴化铁(II) 98% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Ferrous Bromide vs. Ferric Bromide: A Comparative Guide to Lewis Acid Catalysis

For researchers, scientists, and drug development professionals, the selection of an appropriate Lewis acid catalyst is a critical decision in synthetic strategy. Both ferrous bromide (FeBr₂) and ferric bromide (FeBr₃) are utilized as Lewis acids in organic synthesis, yet their catalytic activities can differ significantly depending on the reaction type. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid in catalyst selection.

Introduction to Iron Bromides as Lewis Acids

Iron, being an abundant and low-toxicity metal, offers a sustainable alternative to precious metal catalysts. Both the +2 and +3 oxidation states of iron in ferrous bromide and ferric bromide, respectively, allow these compounds to function as Lewis acids by accepting electron pairs. Ferric bromide (FeBr₃) is a well-established and widely used Lewis acid catalyst, particularly in electrophilic aromatic substitution reactions.[1] Ferrous bromide (FeBr₂), while also a Lewis acid, is generally considered to be weaker and its catalytic applications are less commonly reported. However, specific cases highlight its unique and indispensable catalytic role.

The fundamental difference in their Lewis acidity stems from the higher charge density of the Fe³⁺ ion in FeBr₃ compared to the Fe²⁺ ion in FeBr₂. This greater positive charge polarization makes FeBr₃ a stronger electron acceptor and, consequently, a more potent Lewis acid in many contexts.

Performance in Key Organic Reactions

The catalytic efficacy of ferrous versus ferric bromide is highly dependent on the specific transformation. While FeBr₃ is the catalyst of choice for many classical Lewis acid-catalyzed reactions, there are notable instances where FeBr₂ exhibits superior or unique reactivity.

Electrophilic Aromatic Substitution: Bromination

In the quintessential electrophilic aromatic substitution reaction—the bromination of benzene—ferric bromide is the canonical catalyst. It functions by coordinating with molecular bromine, polarizing the Br-Br bond, and generating a more potent electrophile, which is then attacked by the aromatic ring. This mechanism is a cornerstone of introductory organic chemistry. While ferrous bromide can also catalyze this reaction, ferric bromide is generally more effective due to its stronger Lewis acidity.

Friedel-Crafts Reactions

Friedel-Crafts alkylation and acylation are fundamental C-C bond-forming reactions that rely on Lewis acid catalysis. Anhydrous ferric chloride is a commonly used catalyst in these reactions.[1] In Friedel-Crafts acylation, the Lewis acid activates the acyl halide, facilitating the formation of an acylium ion, which is the key electrophile.

Experimental data directly comparing FeBr₂ and FeBr₃ in Friedel-Crafts reactions is sparse in readily available literature. However, the established role of FeBr₃ as a potent catalyst for these transformations suggests its superiority in reactions where strong Lewis acidity is paramount. For instance, in the acylation of anisole (B1667542) with acetic anhydride, a yield of 85.7% has been reported using aluminum chloride, a Lewis acid of comparable strength to ferric bromide.[2]

Tandem C-H Amination/[2][3]-Shift Reactions

A compelling example of the unique catalytic activity of ferrous bromide is in the transformation of ortho-substituted aryl azides into 2,3-disubstituted indoles. In this tandem C-H bond amination–[2][3]-shift reaction, FeBr₂ was found to be a uniquely competent catalyst. Notably, the study reported that altering the oxidation state of the iron, implying the use of FeBr₃, resulted in no reaction. This highlights a scenario where the specific electronic properties of Fe(II) are crucial for the catalytic cycle, and the stronger Lewis acidity of Fe(III) is detrimental.

Quantitative Data Summary

The following table summarizes the available comparative data on the catalytic performance of ferrous and ferric bromide. The scarcity of direct comparative studies necessitates drawing inferences from reactions where one of the catalysts has shown unique efficacy.

Reaction Type	Substrate	Catalyst	Yield (%)	Reaction Conditions	Reference
Tandem C-H Amination/[2][3]-Shift	ortho-substituted aryl azide (B81097)	FeBr₂	High	Toluene, 140 °C
Tandem C-H Amination/[2][3]-Shift	ortho-substituted aryl azide	FeBr₃	No Reaction	Toluene, 140 °C

Experimental Protocols

General Procedure for the FeBr₂-Catalyzed Tandem C-H Amination/[2][3]-Shift Reaction

This protocol is based on the reported synthesis of 2,3-disubstituted indoles from ortho-substituted aryl azides.

Materials:

• ortho-substituted aryl azide

• Iron(II) bromide (FeBr₂)

• Toluene (anhydrous)

Procedure:

• To a solution of the ortho-substituted aryl azide in anhydrous toluene, add iron(II) bromide (20 mol%).

• Heat the reaction mixture at 140 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Purify the product by flash column chromatography.

Reaction Mechanisms and Logical Relationships

The differing catalytic activities of FeBr₂ and FeBr₃ can be attributed to their distinct electronic structures and Lewis acidities.

Mechanism of FeBr₃ Catalysis in Aromatic Bromination

In the bromination of benzene, FeBr₃ acts as a classical Lewis acid catalyst to activate the electrophile.

Caption: Mechanism of FeBr₃-catalyzed bromination of benzene.

Proposed Role of FeBr₂ in Tandem Amination/[2][3]-Shift Reaction

The unique reactivity of FeBr₂ in the tandem C-H amination/[2][3]-shift reaction suggests a more complex catalytic cycle where the Fe(II) center may be involved in redox processes or the formation of a specific iron-nitrenoid intermediate that is not accessible with the Fe(III) catalyst.

Caption: Proposed catalytic cycle for the FeBr₂-catalyzed tandem reaction.

Conclusion

The choice between ferrous bromide and ferric bromide as a Lewis acid catalyst is not merely a matter of selecting the stronger acid. While FeBr₃ is a robust and effective catalyst for a wide range of electrophilic substitution reactions due to its potent Lewis acidity, there are specific synthetic transformations where the unique electronic properties of FeBr₂ lead to unparalleled reactivity. The case of the tandem C-H amination/[2][3]-shift reaction serves as a critical reminder that catalyst selection must be tailored to the specific mechanistic demands of the desired transformation. For researchers in drug development and synthetic chemistry, understanding these nuances is key to unlocking novel and efficient synthetic pathways. Future research into direct comparative studies of these two catalysts across a broader spectrum of organic reactions would be highly valuable to the scientific community.

References

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. condor.depaul.edu [condor.depaul.edu]
• 3. odp.library.tamu.edu [odp.library.tamu.edu]

A Comparative Guide to FeBr₂ and Other Iron Catalysts in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The quest for cost-effective, sustainable, and efficient catalytic systems in cross-coupling reactions has led to a resurgence of interest in iron-based catalysts. Among these, iron(II) bromide (FeBr₂) presents a compelling option. This guide provides an objective comparison of FeBr₂ with other commonly used iron catalysts—namely iron(II) chloride (FeCl₂), iron(III) chloride (FeCl₃), and iron(III) acetylacetonate (B107027) (Fe(acac)₃)—in the context of cross-coupling reactions, with a focus on the widely utilized Kumada coupling. The information herein is supported by experimental data from peer-reviewed literature to aid researchers in catalyst selection and methods development.

Performance Comparison in Kumada Cross-Coupling

The Kumada-Tamao-Corriu coupling, a carbon-carbon bond-forming reaction between a Grignard reagent and an organic halide, serves as an excellent benchmark for comparing the efficacy of different iron catalysts. While a single study with a direct head-to-head comparison of all four catalysts under identical conditions is not available, this section synthesizes data from multiple sources to provide a comparative overview. The chosen model reaction is the coupling of an aryl halide with an aryl Grignard reagent, a common transformation in the synthesis of biaryls.

Catalyst	Electrophile	Nucleophile	Additive/Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
FeBr₂	Aryl Halide	Aryl Grignard	SciOPP	Toluene (B28343)	70	2	High	FeBr₂(SciOPP) and FeCl₂(SciOPP) were found to be equally effective precatalysts.[1]
FeCl₂	Aryl Halide	Aryl Grignard	SciOPP	Toluene	70	2	High	FeBr₂(SciOPP) and FeCl₂(SciOPP) were found to be equally effective precatalysts.[1]
FeCl₃	1,4-Dibromobenzene	Phenylmagnesium Bromide	None	THF	RT	-	47 (Biphenyl), 10 (p-Terphenyl)	Reaction produces both homo- and cross-coupled products.
Fe(acac)₃	2-Chloropyrazine	Aryl Grignard	None	THF	-20	-	High	Utilized in a continuous flow system with low catalyst loading (0.5 mol%).[2][3]
Fe(acac)₃	Alkenyl Halide	Grignard Reagent	NMP	THF/NMP	0 to RT	0.08	High (up to 99.5%)	Demonstrates high stereoselectivity and broad functional group tolerance.[1]

Note: The yields are reported as "High" when specific quantitative data for the model reaction was not available, but the literature indicates successful and efficient coupling. Reaction conditions and substrates can significantly impact catalyst performance.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following are representative protocols for iron-catalyzed Kumada cross-coupling reactions using FeBr₂, FeCl₃, and Fe(acac)₃.

Protocol 1: FeBr₂-Catalyzed Kumada-Type Cross-Coupling

This protocol is based on the use of an iron-bisphosphine precatalyst, which has shown high efficacy.

Materials:

• FeBr₂(SciOPP) (Iron(II) bromide bis(2-(dicyclohexylphosphino)phenyl) ether) complex

• Aryl Halide (e.g., Bromobenzene)

• Aryl Grignard Reagent (e.g., Phenylmagnesium Bromide in THF)

• Toluene, anhydrous

• Standard Schlenk line or glovebox equipment

Procedure:

• In a nitrogen-filled glovebox or under an inert atmosphere using a Schlenk line, add the FeBr₂(SciOPP) precatalyst to an oven-dried reaction vessel equipped with a magnetic stir bar.

• Add anhydrous toluene to the vessel.

• To the stirred solution, add the aryl halide.

• The aryl Grignard reagent is then added dropwise to the reaction mixture at the specified temperature (e.g., 70 °C). Slow addition is often crucial to suppress side reactions.[1]

• The reaction is monitored by an appropriate technique (e.g., GC-MS or TLC) until completion.

• Upon completion, the reaction is quenched, typically with a saturated aqueous solution of ammonium (B1175870) chloride.

• The organic layer is separated, and the aqueous layer is extracted with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography on silica (B1680970) gel.

Protocol 2: FeCl₃-Catalyzed Kumada-Type Cross-Coupling

This protocol is a more "ligandless" approach, relying on a simple iron salt.

Materials:

• Iron(III) Chloride (FeCl₃)

• Aryl Halide (e.g., Bromobenzene)

• Aryl Grignard Reagent (e.g., Phenylmagnesium Bromide in THF)

• Tetrahydrofuran (THF), anhydrous

• Standard Schlenk line or glovebox equipment

Procedure:

• Under an inert atmosphere, add anhydrous THF to an oven-dried reaction vessel.

• Add the aryl halide to the THF.

• A solution of FeCl₃ in THF (e.g., 0.1 M) is then added to the reaction mixture.

• The aryl Grignard reagent is added slowly to the stirred mixture at a controlled temperature (e.g., 0 °C to room temperature). The color of the reaction mixture may change significantly upon addition of the Grignard reagent.[4]

• The reaction is stirred for the specified time and monitored for completion.

• Work-up and purification are carried out as described in Protocol 1.

Protocol 3: Fe(acac)₃-Catalyzed Kumada-Type Cross-Coupling

Fe(acac)₃ is a common, air-stable precatalyst for a variety of cross-coupling reactions.

Materials:

• Iron(III) Acetylacetonate (Fe(acac)₃)

• Aryl Halide (e.g., Aryl Chloride)

• Alkyl or Aryl Grignard Reagent

• Tetrahydrofuran (THF), anhydrous

• N-Methyl-2-pyrrolidone (NMP), anhydrous (if required)

• Standard Schlenk line or glovebox equipment

Procedure:

• In an inert atmosphere, dissolve Fe(acac)₃ in anhydrous THF in the reaction vessel.

• Add the aryl halide to the solution. If NMP is used as an additive, it is added at this stage.

• Cool the mixture to the desired temperature (e.g., 0 °C).

• The Grignard reagent is added dropwise to the reaction mixture.[1]

• Allow the reaction to warm to room temperature and stir until completion.

• The reaction is quenched and worked up as described in the previous protocols.

Mechanistic Considerations and Visualizations

The mechanisms of iron-catalyzed cross-coupling reactions are often complex and can involve multiple oxidation states of iron. Radical pathways are frequently proposed. Below are simplified, proposed catalytic cycles for reactions catalyzed by FeBr₂, FeCl₃, and Fe(acac)₃, visualized using the DOT language.

Caption: Proposed catalytic cycle for FeBr₂-catalyzed Kumada cross-coupling.

Caption: A plausible radical-based mechanism for FeCl₃-catalyzed cross-coupling.

Caption: Proposed catalytic cycle initiated by Fe(acac)₃ in Kumada cross-coupling.[3]

Conclusion

Iron-based catalysts, including FeBr₂, offer a promising, cost-effective, and more environmentally benign alternative to precious metal catalysts for cross-coupling reactions. While FeBr₂ and FeCl₂ often exhibit comparable reactivity, the choice of catalyst, including the oxidation state (Fe(II) vs. Fe(III)) and the ligand sphere (halide vs. acetylacetonate), can significantly influence reaction outcomes. For instance, Fe(acac)₃ is a convenient, air-stable precatalyst that has shown broad applicability and high stereoselectivity, particularly with the use of additives like NMP.[1] Simple iron salts like FeCl₃ can also be effective, although they may lead to a higher proportion of side products such as homo-coupling.

The development of well-defined iron precatalysts with robust ligands continues to expand the scope and utility of iron in cross-coupling. The provided protocols and mechanistic insights serve as a foundation for researchers to explore and optimize iron-catalyzed transformations for their specific synthetic targets. Further research into the nuanced mechanistic details of these reactions will undoubtedly lead to the design of even more efficient and selective iron-based catalytic systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. acgpubs.org [acgpubs.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

A Comparative Guide to Ferrous Bromide and Aluminum Chloride in Friedel-Crafts Reactions

For Researchers, Scientists, and Drug Development Professionals

The Friedel-Crafts reaction, a cornerstone of organic synthesis for forming carbon-carbon bonds with aromatic compounds, predominantly utilizes Lewis acid catalysts to activate the electrophile. Among the various catalysts, aluminum chloride (AlCl₃) is the most traditional and widely used. However, alternatives such as ferrous bromide (FeBr₃) are also employed. This guide provides an objective comparison of the efficacy of ferrous bromide and aluminum chloride in Friedel-Crafts alkylations and acylations, supported by available data and detailed experimental protocols.

Performance Comparison: Ferrous Bromide vs. Aluminum Chloride

Aluminum chloride is generally recognized as a more potent Lewis acid than ferrous bromide (or the more commonly cited ferric chloride, FeCl₃).[1][2] This higher reactivity can lead to faster reaction rates and, in some cases, higher yields. However, the strong catalytic activity of AlCl₃ can also promote undesirable side reactions, such as polyalkylation and carbocation rearrangements.[3] Ferrous bromide, being a milder Lewis acid, may offer better selectivity and control over the reaction, albeit potentially requiring more forcing conditions or resulting in lower yields.

Parameter	Ferrous Bromide (FeBr₃)	Aluminum Chloride (AlCl₃)
Catalytic Activity	Moderate	High[1][2]
Reaction Conditions	Often requires higher temperatures or longer reaction times.	Typically effective under milder conditions (e.g., 0°C to room temperature).[4]
Selectivity	May offer higher selectivity with reduced polyalkylation and rearrangements.	Prone to polyalkylation, especially in alkylations, and carbocation rearrangements.[3]
Substrate Scope	Effective for activated aromatic rings.	Broad applicability, including less reactive aromatic substrates.
Handling	Moisture sensitive.	Highly moisture sensitive; reacts violently with water, releasing HCl gas.[5]
Cost & Availability	Generally available.	Widely available and relatively inexpensive.

Experimental Protocols

The following are representative experimental protocols for Friedel-Crafts acylation and alkylation. It is crucial that all glassware is thoroughly dried before use, as both catalysts are highly sensitive to moisture.[5]

Friedel-Crafts Acylation of Anisole (B1667542)

This procedure outlines the acylation of anisole with an acyl chloride.

Using Aluminum Chloride (AlCl₃): [5][6]

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. The apparatus should be protected from atmospheric moisture with a drying tube or an inert gas inlet.

• Reagent Preparation: In the reaction flask, suspend anhydrous aluminum chloride (1.1 equivalents) in an anhydrous solvent such as dichloromethane (B109758).

• Addition of Acyl Chloride: Cool the suspension to 0°C in an ice bath. Slowly add the acyl chloride (1.0 equivalent) dropwise from the dropping funnel to the stirred suspension over 15-20 minutes.

• Addition of Anisole: After the addition of the acyl chloride, add anisole (1.0 equivalent) dropwise to the cooled mixture over approximately 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 30 minutes.

• Work-up: Quench the reaction by carefully and slowly pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid.[6] This will decompose the aluminum chloride complex.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with a saturated sodium bicarbonate solution, then with brine, and dry over anhydrous magnesium sulfate. The solvent is then removed under reduced pressure, and the product can be purified by recrystallization or column chromatography.[5][6]

Using Ferrous Bromide (FeBr₃):

Note: A detailed, directly comparable experimental protocol for the acylation of anisole using FeBr₃ is not as commonly documented. The following is a generalized procedure based on the principles of Friedel-Crafts reactions.

• Apparatus Setup: Use the same moisture-free apparatus as described for the AlCl₃ protocol.

• Reagent Preparation: In the reaction flask, suspend anhydrous ferrous bromide (1.1 equivalents) in an anhydrous solvent like dichloromethane or nitrobenzene.

• Reagent Addition: At room temperature or with gentle heating, slowly add a mixture of the acyl chloride (1.0 equivalent) and anisole (1.0 equivalent) from the dropping funnel to the stirred suspension.

• Reaction: The reaction mixture may need to be heated to reflux for several hours to achieve a reasonable conversion. Monitor the reaction progress using an appropriate technique (e.g., TLC).

• Work-up and Purification: The work-up procedure is similar to the AlCl₃ protocol. Quench the reaction with ice-water, separate the organic layer, wash sequentially with dilute acid, water, and brine, and then dry. The product is then isolated and purified.

Friedel-Crafts Alkylation of Benzene (B151609)

This procedure describes the alkylation of benzene with an alkyl halide.

Using Aluminum Chloride (AlCl₃): [4]

• Apparatus Setup: A dry, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap to handle the evolving HCl gas.

• Reagent Preparation: Place anhydrous aluminum chloride (0.3 equivalents) and an excess of dry benzene in the flask.

• Addition of Alkyl Halide: Cool the mixture in an ice bath. Add the alkyl halide (1.0 equivalent) dropwise from the dropping funnel over about 15 minutes.

• Reaction: After the addition, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Work-up: Quench the reaction by adding ice-cold water.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Wash the organic layer with dilute HCl, followed by water and a sodium bicarbonate solution. Dry the organic layer over anhydrous calcium chloride. The excess benzene can be removed by distillation, and the product can be purified by fractional distillation.[4]

Using Ferrous Bromide (FeBr₃):

• Apparatus Setup: The same setup as for the AlCl₃ reaction is used.

• Reagent Preparation: Add anhydrous ferrous bromide (0.3 equivalents) to an excess of dry benzene in the reaction flask.

• Addition of Alkyl Halide: Add the alkyl halide (1.0 equivalent) to the stirred mixture.

• Reaction: The mixture is typically heated to reflux for several hours to drive the reaction to completion.

• Work-up and Purification: The work-up and purification steps are analogous to the AlCl₃-catalyzed reaction.

Mechanism and Workflow Visualization

The following diagrams illustrate the generalized mechanism of a Friedel-Crafts reaction and a typical experimental workflow.

Caption: Generalized mechanism of a Friedel-Crafts reaction catalyzed by a Lewis acid (MX₃).

Caption: A typical experimental workflow for a Friedel-Crafts reaction.

Conclusion

Both ferrous bromide and aluminum chloride are effective Lewis acid catalysts for Friedel-Crafts reactions. Aluminum chloride is the more powerful and common catalyst, often providing higher yields in shorter reaction times.[1][2] However, its high reactivity can be a drawback, leading to side products. Ferrous bromide, a milder catalyst, can offer improved selectivity and may be preferable for reactions involving sensitive substrates where over-reaction is a concern. The choice of catalyst should be guided by the specific requirements of the synthesis, including the reactivity of the aromatic substrate, the desired product, and the need to control side reactions.

References

• 1. organic chemistry - The main difference between using AlCl3 and FeCl3 in Friedel-Crafts alkylation - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. quora.com [quora.com]
• 3. mt.com [mt.com]
• 4. benchchem.com [benchchem.com]
• 5. odp.library.tamu.edu [odp.library.tamu.edu]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Methods for Determining Ferrous Bromide Purity

For researchers, scientists, and professionals in drug development, the purity of reagents is paramount. Ferrous bromide (FeBr₂), a versatile reagent and catalyst, is no exception. Its efficacy is directly linked to the concentration of the active ferrous (Fe(II)) ion. This guide provides a comparative analysis of the principal analytical methods for determining the purity of ferrous bromide, offering detailed experimental protocols and performance data to aid in method selection.

A primary challenge in the analysis of ferrous bromide is the inherent instability of the ferrous ion, which is susceptible to oxidation to the ferric (Fe(III)) state upon exposure to air.[1] Furthermore, the hygroscopic nature of anhydrous ferrous bromide means it readily absorbs atmospheric moisture, which can lead to inaccuracies in gravimetric measurements. Therefore, proper storage and handling under an inert, dry atmosphere are crucial.

The two most common and accessible methods for quantifying the ferrous iron content, and thus the purity of ferrous bromide, are redox titration and UV-Visible spectrophotometry.

Comparison of Analytical Methods

The choice between titration and spectrophotometry depends on factors such as the required accuracy, precision, concentration range of the sample, and available equipment.

Parameter	Redox Titration (with Potassium Permanganate)	UV-Visible Spectrophotometry (with 1,10-Phenanthroline)
Principle	Oxidation of Fe(II) to Fe(III) by a strong oxidizing agent (e.g., KMnO₄). The endpoint is detected by a persistent color change.	Formation of a stable, intensely colored complex between Fe(II) and a chromogenic ligand (e.g., 1,10-phenanthroline). The absorbance of the complex is proportional to the Fe(II) concentration.[2]
Accuracy	High, especially when the titrant is standardized against a primary standard.	Generally higher accuracy, particularly at lower concentrations.[3]
Precision (RSD)	Typically < 1-2%.[3][4]	Typically < 2%.
Sensitivity	Lower sensitivity compared to spectrophotometry.	High sensitivity, suitable for trace analysis. The limit of detection can be in the sub-mg/L range.[5]
Speed	Can be relatively fast for a single sample, but may be slower for multiple samples.	Faster for analyzing multiple samples once the calibration curve is established.
Cost-Effectiveness	Generally more cost-effective as it relies on standard laboratory glassware and reagents.[4]	Requires a spectrophotometer, which is a capital investment, but reagent costs are generally low.
Common Interferences	Other reducing agents present in the sample can be oxidized by the titrant, leading to positive errors.	Presence of other metal ions that can form colored complexes with the ligand. However, the high specificity of 1,10-phenanthroline (B135089) for Fe(II) minimizes this.

Note: The quantitative data presented is based on studies involving the analysis of iron in pharmaceutical tablets, which serves as a reliable proxy for the performance of these methods in determining Fe(II) content.[1][6]

Experimental Protocols

Detailed and standardized experimental procedures are essential for obtaining accurate and reproducible results.

Method 1: Redox Titration with Potassium Permanganate (B83412)

This method is based on the oxidation of Fe(II) by permanganate ions in an acidic solution. The endpoint is indicated by the first persistent pink color of the excess permanganate ions.[7]

Experimental Workflow:

Caption: Workflow for Redox Titration of Ferrous Bromide.

Protocol:

• Preparation of Standard Potassium Permanganate Solution (~0.02 M): Accurately weigh approximately 3.2 g of KMnO₄ and dissolve it in 1 liter of deionized water. The solution should be heated to boiling and then cooled before being filtered. This solution must be standardized against a primary standard, such as sodium oxalate.

• Sample Preparation: Accurately weigh about 0.5 g of the ferrous bromide sample and dissolve it in a flask containing approximately 50 mL of deionized water and 20 mL of 1 M sulfuric acid. The acidic solution helps to prevent the oxidation of Fe(II) by air.[8]

• Titration: Titrate the prepared ferrous bromide solution with the standardized potassium permanganate solution until the first faint pink color persists for at least 30 seconds.

• Calculation: The percentage purity of ferrous bromide can be calculated using the stoichiometry of the reaction: 5Fe²⁺ + MnO₄⁻ + 8H⁺ → 5Fe³⁺ + Mn²⁺ + 4H₂O

Method 2: UV-Visible Spectrophotometry with 1,10-Phenanthroline

This method involves the reaction of ferrous iron with 1,10-phenanthroline to form a stable, orange-red complex. The intensity of the color, measured by its absorbance at a specific wavelength (around 510 nm), is directly proportional to the concentration of Fe(II).[9]

Experimental Workflow:

Caption: Workflow for Spectrophotometric Analysis of Ferrous Bromide.

Protocol:

• Preparation of Standard Iron Solution: Prepare a stock solution of a known concentration using a stable iron salt such as ferrous ammonium (B1175870) sulfate. From this stock solution, prepare a series of standard solutions of decreasing concentrations.

• Preparation of Reagents:

  • Hydroxylamine Hydrochloride Solution (10% w/v): Dissolves hydroxylamine hydrochloride in deionized water. This is used to reduce any ferric ions back to the ferrous state.[10]

  • 1,10-Phenanthroline Solution (0.1% w/v): Dissolve 1,10-phenanthroline in slightly warmed deionized water.

  • Sodium Acetate Buffer Solution: To maintain the optimal pH for color development.

• Sample and Standard Preparation for Measurement: To a known volume of the ferrous bromide sample solution (and to each standard solution), add the hydroxylamine hydrochloride solution, followed by the 1,10-phenanthroline solution and the buffer. Allow time for the color to fully develop.

• Spectrophotometric Measurement: Measure the absorbance of each standard and the sample solution at the wavelength of maximum absorbance (approximately 510 nm) against a reagent blank.

• Calculation: Plot a calibration curve of absorbance versus the concentration of the standard solutions. Use the equation of the line to determine the concentration of Fe(II) in the ferrous bromide sample and subsequently calculate its purity.

Common Impurities in Ferrous Bromide

The most common impurity in ferrous bromide is ferric bromide (FeBr₃) , formed due to the oxidation of ferrous ions.[11] The presence of ferric ions can be qualitatively detected by the formation of a deep red color upon addition of a thiocyanate (B1210189) solution.

For high-purity grades of ferrous bromide (e.g., 99.999% trace metals basis), potential impurities can include trace amounts of other metals. The specific metallic impurities would depend on the manufacturing process of the iron and bromine raw materials. Analysis for these trace metals typically requires more advanced techniques such as Inductively Coupled Plasma (ICP) or Atomic Absorption Spectroscopy (AAS).

Conclusion

Both redox titration and UV-Visible spectrophotometry are robust and reliable methods for determining the purity of ferrous bromide.

• Redox titration is a cost-effective and straightforward method that provides high accuracy and is suitable for quality control where the expected purity is high.

• UV-Visible spectrophotometry offers higher sensitivity and is ideal for determining low concentrations of ferrous iron or for analyzing trace impurities. It is also more efficient for handling a large number of samples.

The selection of the most appropriate method will depend on the specific requirements of the analysis, including the expected purity of the sample, the required level of accuracy and precision, and the laboratory's available resources. For routine quality control of ferrous bromide, redox titration often provides a sufficient level of accuracy, while spectrophotometry is the method of choice for more demanding applications requiring higher sensitivity.

References

• 1. jetir.org [jetir.org]
• 2. article.sciencepublishinggroup.com [article.sciencepublishinggroup.com]
• 3. benchchem.com [benchchem.com]
• 4. ijarsct.co.in [ijarsct.co.in]
• 5. A Friendly Complexing Agent for Spectrophotometric Determination of Total Iron - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. lms.durgapurgovtcollege.ac.in [lms.durgapurgovtcollege.ac.in]
• 9. scispace.com [scispace.com]
• 10. asdlib.org [asdlib.org]
• 11. Iron(III) bromide - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Quantitative Analysis of Iron(II) in Solution by Titration

For researchers, scientists, and drug development professionals requiring precise quantification of iron(II) in solution, redox titration remains a cornerstone analytical technique. Its accuracy, cost-effectiveness, and adaptability make it a valuable tool in quality control, stability testing, and formulation development. This guide provides a comprehensive comparison of three prevalent redox titration methods for the determination of Fe(II): permanganometry, dichrometry, and cerimetry.

The selection of the most suitable method depends on several factors, including the sample matrix, the presence of interfering substances, and the desired level of accuracy and precision. This document outlines the detailed experimental protocols for each method, presents a comparative analysis of their performance based on experimental data, and provides visual workflows to aid in methodological understanding.

Comparative Performance of Titration Methods

The choice of an oxidizing agent is critical in the titrimetric determination of iron(II). The following table summarizes the key performance characteristics of titrations using potassium permanganate (B83412), potassium dichromate, and ceric sulfate (B86663).

Parameter	Potassium Permanganate (KMnO₄)	Potassium Dichromate (K₂Cr₂O₇)	Ceric Sulfate (Ce(SO₄)₂)
Principle	Oxidation of Fe(II) to Fe(III) by MnO₄⁻ in an acidic medium.	Oxidation of Fe(II) to Fe(III) by Cr₂O₇²⁻ in an acidic medium.	Oxidation of Fe(II) to Fe(III) by Ce(IV) in an acidic medium.[1]
Accuracy	High	High, as K₂Cr₂O₇ is a primary standard.	High, though the solution requires standardization.
Precision (RSD)	Typically < 1%	Typically < 1%	Comparable to dichromate titration.
Endpoint Detection	Self-indicating (colorless to persistent pink).[2]	Requires a redox indicator (e.g., diphenylamine (B1679370) sulfonate).	Requires a redox indicator (e.g., ferroin).[1]
Stability of Titrant	Solution is susceptible to decomposition and requires frequent standardization.[3]	Highly stable aqueous solutions.	Solutions are remarkably stable over prolonged periods.[4]
Interferences	Chloride ions, organic matter.[1]	High concentrations of some ions may interfere.	Fewer common interferences. Can be used in the presence of high concentrations of chloride ions.[5]
Advantages	Self-indicating, strong oxidizing agent.[3]	Primary standard, high stability, relatively low cost.	High stability, applicable in chloride media, sharp endpoint.[5]
Disadvantages	Unstable solutions, potential for side reactions, cannot be used in the presence of HCl.[1][3]	Requires an external indicator, Cr(VI) is a potential environmental and health hazard.	Higher cost of reagents, requires an external indicator.[5]

Experimental Protocols

Detailed and standardized experimental procedures are crucial for obtaining accurate and reproducible results. Below are the methodologies for the titrimetric determination of Iron(II) using potassium permanganate, potassium dichromate, and ceric sulfate.

Protocol 1: Titration with Potassium Permanganate

This method relies on the intense purple color of the permanganate ion (MnO₄⁻) as a self-indicator. In an acidic solution, MnO₄⁻ is reduced to the nearly colorless Mn²⁺ ion by Fe(II). The endpoint is reached when a slight excess of MnO₄⁻ imparts a persistent pink color to the solution.[2]

Reagents:

• Standardized ~0.02 M Potassium Permanganate (KMnO₄) solution

• Unknown Iron(II) solution

• 1 M Sulfuric Acid (H₂SO₄)

• Phosphoric Acid (H₃PO₄), 85% (optional, to decolorize Fe(III))

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the iron(II) solution into a 250 mL Erlenmeyer flask.

• Add 25 mL of 1 M sulfuric acid to the flask to ensure the solution is sufficiently acidic.

• (Optional) Add 5 mL of 85% phosphoric acid to form a colorless complex with the Fe(III) ions produced during the titration, which can make the endpoint easier to see.

• Fill a burette with the standardized potassium permanganate solution and record the initial volume.

• Titrate the iron(II) solution with the KMnO₄ solution, swirling the flask continuously. The purple color of the permanganate will disappear as it is added.

• The endpoint is reached when the first persistent, faint pink color is observed throughout the solution.[2]

• Record the final volume of the KMnO₄ solution.

• Repeat the titration at least two more times to ensure reproducibility.

Reaction: MnO₄⁻(aq) + 5Fe²⁺(aq) + 8H⁺(aq) → Mn²⁺(aq) + 5Fe³⁺(aq) + 4H₂O(l)[2]

Protocol 2: Titration with Potassium Dichromate

Potassium dichromate is a primary standard, meaning a solution of known concentration can be prepared directly by weighing the pure salt. This method requires an indicator to detect the endpoint.

Reagents:

• Standard 0.1 N (0.0167 M) Potassium Dichromate (K₂Cr₂O₇) solution

• Unknown Iron(II) solution

• Dilute Sulfuric Acid (e.g., 1 M)

• 85% Phosphoric Acid (H₃PO₄)

• Sodium Diphenylamine Sulfonate indicator solution

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the iron(II) solution into a 250 mL Erlenmeyer flask.

• Add 30 mL of dilute sulfuric acid and 100 mL of deionized water.

• Add 7 mL of 85% phosphoric acid. This helps to lower the reduction potential of the Fe³⁺/Fe²⁺ couple, sharpening the endpoint.

• Add 5-8 drops of sodium diphenylamine sulfonate indicator.

• Fill a burette with the standard potassium dichromate solution and record the initial volume.

• Titrate the iron(II) solution with the K₂Cr₂O₇ solution. The solution will initially be green and will turn a violet-blue at the endpoint.

• Record the final volume of the K₂Cr₂O₇ solution.

• Repeat the titration at least two more times for consistency.

Reaction: Cr₂O₇²⁻(aq) + 6Fe²⁺(aq) + 14H⁺(aq) → 2Cr³⁺(aq) + 6Fe³⁺(aq) + 7H₂O(l)

Protocol 3: Titration with Ceric Sulfate (Cerimetry)

Ceric sulfate is a strong oxidizing agent with a highly stable solution. This method is particularly useful for samples containing chloride ions, which interfere with the permanganate titration. Ferroin (B110374) is a commonly used indicator for this titration.[1]

Reagents:

• Standardized 0.1 N Ceric Sulfate (Ce(SO₄)₂) solution

• Unknown Iron(II) solution

• 1 M Sulfuric Acid (H₂SO₄)

• Ferroin indicator solution

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the iron(II) solution into a 250 mL Erlenmeyer flask.

• Add 25 mL of 1 M sulfuric acid to the flask.[1]

• Add 2-3 drops of ferroin indicator. The solution will have a reddish color.

• Fill a burette with the standardized ceric sulfate solution and record the initial volume.

• Titrate the iron(II) solution with the Ce(SO₄)₂ solution.

• The endpoint is marked by a sharp color change from red to a pale blue or disappearance of the red color.[1]

• Record the final volume of the Ce(SO₄)₂ solution.

• Repeat the titration at least two more times to obtain concordant results.

Reaction: Ce⁴⁺(aq) + Fe²⁺(aq) → Ce³⁺(aq) + Fe³⁺(aq)[1]

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the key steps in each titration method.

Caption: Workflow for Permanganate Titration of Iron(II).

Caption: Workflow for Dichromate Titration of Iron(II).

Caption: Workflow for Ceric Sulfate Titration of Iron(II).

References

• 1. jetir.org [jetir.org]
• 2. Method Validation of Compleximetric Titration for Determination of Iron in Iron Containing Drugs [zenodo.org]
• 3. usp.org [usp.org]
• 4. Item - Quantification of Iron(II) in Supplements Using Redox Titration and UV–Visible Spectroscopy - American Chemical Society - Figshare [acs.figshare.com]
• 5. researchgate.net [researchgate.net]

Monitoring Ferrous Bromide Catalyzed Reactions: A Comparative Guide to Analytical Techniques

For researchers, scientists, and professionals in drug development, the precise monitoring of chemical reactions is paramount to ensuring efficiency, optimizing yields, and guaranteeing the safety and purity of the final product. Ferrous bromide (FeBr₂) has emerged as an inexpensive, abundant, and environmentally benign catalyst for a variety of organic transformations, including cross-coupling and alkylation reactions. However, tracking the progress of these reactions requires robust analytical methods. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) with other common analytical techniques for monitoring ferrous bromide catalyzed reactions, supported by experimental considerations.

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) stands out as a powerful and versatile tool for the real-time analysis of complex reaction mixtures.[1][2] Its ability to separate components with high resolution and provide mass information for each eluting peak makes it particularly well-suited for tracking the consumption of reactants, the formation of products, and the emergence of any impurities or byproducts.

Comparative Analysis of Monitoring Techniques

The choice of an analytical technique for reaction monitoring depends on several factors, including the nature of the reactants and products, the required sensitivity and selectivity, and the desired level of quantitative accuracy. Below is a comparative summary of HPLC-MS and its alternatives.

Feature	HPLC-MS	Nuclear Magnetic Resonance (NMR)	Gas Chromatography (GC)	In-situ Spectroscopy (FTIR/Raman)
Principle	Chromatographic separation followed by mass-to-charge ratio detection.	Nuclear spin transitions in a magnetic field.	Chromatographic separation of volatile compounds.	Vibrational transitions of molecules.
Sensitivity	High (ng to pg range).[3]	Moderate to low (mg to µg range).	High (pg to fg range for MS detection).	Moderate.
Selectivity	High, based on retention time and mass-to-charge ratio.	High, provides detailed structural information.[4]	High, based on retention time and mass fragmentation patterns.	Moderate, can be affected by overlapping vibrational bands.
Quantitative Accuracy	Good to excellent with proper calibration.[5]	Excellent, inherently quantitative without the need for response factors.[6][7]	Good to excellent with proper calibration.[8][9]	Semi-quantitative, often requires complex calibration.[10]
Speed (per sample)	Minutes.	Seconds to minutes.[4]	Minutes.	Real-time (seconds).
Ease of Use	Moderate, requires expertise in method development.	Moderate to high, can be complex for paramagnetic samples.[11][12]	Moderate, may require derivatization for non-volatile analytes.[13][14][15][16]	High for qualitative monitoring.
Information Provided	Reactant, product, and impurity levels; molecular weight confirmation.	Detailed molecular structure, stereochemistry, and quantification of all NMR-active species.	Quantification of volatile reactants, products, and byproducts.	Functional group transformations in real-time.[17][18][19]
Online/In-situ Capability	Yes, with automated sampling systems.[1][2]	Yes, with flow-through NMR tubes.[6]	Yes, with online sampling.	Yes, with immersion probes.[17][18][19]
Cost (Instrument)	High.	Very High.	Moderate to High.	Moderate.
Key Advantage	Broad applicability to a wide range of compounds and complex mixtures.	Unambiguous structural elucidation and absolute quantification.	Excellent for volatile and thermally stable compounds.	Non-invasive, real-time monitoring of reaction kinetics.
Key Limitation	Requires calibration for accurate quantification; potential for ion suppression.[5]	Lower sensitivity; paramagnetic nature of iron can cause significant peak broadening.[11][12][20][21]	Limited to volatile and thermally stable compounds; derivatization can add complexity.[22][23][24]	Provides functional group information, not direct structural elucidation of individual components.

Experimental Protocols

To illustrate the practical application of these techniques, a representative ferrous bromide catalyzed cross-coupling reaction is considered: the reaction of an aryl halide with a Grignard reagent.

Representative Reaction: Ferrous Bromide Catalyzed Cross-Coupling

Aryl-X + R-MgBr --(FeBr₂)--> Aryl-R + MgXBr

HPLC-MS Monitoring Protocol

This protocol outlines a general procedure for monitoring the reaction progress using HPLC-MS.

1. Sample Preparation:

• At specified time intervals, withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

• Immediately quench the reaction by adding the aliquot to a vial containing a suitable solvent (e.g., 1 mL of acetonitrile (B52724) with 0.1% formic acid) and an internal standard. The internal standard is crucial for accurate quantification.

• Vortex the mixture and filter through a 0.22 µm syringe filter before injection into the HPLC system.

2. HPLC-MS Conditions:

• HPLC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point for many organic molecules.

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). A typical gradient might be 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 1-5 µL.

• MS Detector: An electrospray ionization (ESI) source coupled to a single quadrupole or more advanced mass analyzer (e.g., TOF, Orbitrap).

• Ionization Mode: Positive or negative ion mode, depending on the analytes. ESI positive mode is common for many organic compounds.

• Data Acquisition: Scan mode to identify all components and selected ion monitoring (SIM) for quantitative analysis of reactants, products, and known impurities.

3. Data Analysis:

• Identify the peaks corresponding to the starting materials, product, and any byproducts based on their retention times and mass-to-charge ratios.

• Quantify the concentration of each component by integrating the peak areas and comparing them to the peak area of the internal standard, using a pre-established calibration curve.

Visualizing the Workflow and Decision-Making

To further clarify the process, the following diagrams illustrate the experimental workflow for HPLC-MS monitoring and a logical approach to selecting the most suitable analytical technique.

Figure 1. Experimental workflow for HPLC-MS reaction monitoring.

References

• 1. researchgate.net [researchgate.net]
• 2. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. news-medical.net [news-medical.net]
• 4. imserc.northwestern.edu [imserc.northwestern.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Advanced GC-MS Blog Journal: Measurement and Optimization of Organic Chemical Reaction Yields by GC-MS with Cold EI [blog.avivanalytical.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Removal of Paramagnetic Ions Prior to Analysis of Organic Reactions in Aqueous Solutions by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 14. diverdi.colostate.edu [diverdi.colostate.edu]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. Catalytic studies using FTIR reaction cells - Specac Ltd [specac.com]
• 18. In-situ analysis on heterogeneous catalysts - Specac Ltd [specac.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. mdpi.com [mdpi.com]
• 21. DSpace [qspace.library.queensu.ca]
• 22. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

A Researcher's Guide to Validating Product Formation in FeBr₂ Reactions: NMR Spectroscopy vs. Alternative Methods

For researchers, scientists, and drug development professionals engaged in synthetic chemistry, particularly those utilizing iron(II) bromide (FeBr₂) as a catalyst or reagent, unequivocally validating the formation of the desired product is paramount. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with alternative analytical techniques—namely, X-ray Crystallography and Fourier-Transform Infrared (FT-IR) Spectroscopy—for the characterization of products in FeBr₂-involved reactions. Detailed experimental protocols, data-driven comparisons, and decision-making workflows are presented to aid in selecting the most appropriate validation method.

The paramagnetic nature of the Fe(II) center in many FeBr₂ reaction products presents unique challenges for analytical characterization. While NMR spectroscopy is a powerful tool for structural elucidation in solution, the presence of unpaired electrons can lead to significant peak broadening and large chemical shift ranges, complicating spectral interpretation.[1][2] This guide will delve into specialized NMR techniques to overcome these challenges and provide a balanced comparison with solid-state and vibrational spectroscopic methods.

A Comparative Analysis of Validation Techniques

Choosing the optimal analytical technique hinges on a variety of factors, including the nature of the product (e.g., crystalline vs. amorphous), the information required (e.g., connectivity vs. functional groups), and available resources. The following table summarizes key quantitative and qualitative parameters for NMR spectroscopy, X-ray crystallography, and FT-IR spectroscopy in the context of characterizing organometallic products from FeBr₂ reactions.

Feature	NMR Spectroscopy	X-ray Crystallography	FT-IR Spectroscopy
Information Provided	Detailed molecular structure in solution, connectivity, stereochemistry, dynamic processes	Precise 3D molecular structure in the solid state, bond lengths, and angles	Presence of functional groups, information on bonding
Sample State	Solution	Crystalline Solid	Solid or Solution
Typical Analysis Time	10 minutes - several hours	Several hours - days	< 5 minutes
Sample Amount	1-10 mg	< 1 mg (single crystal)	1-5 mg
Resolution	Atomic resolution in solution	Atomic resolution in solid state	Functional group level
Cost per Sample (USD)	$50 - $300	$500 - $1,500	$10 - $50
Key Advantage	Provides structural information in a physiologically relevant state (solution) and can characterize non-crystalline materials.	Provides an unambiguous, high-resolution 3D structure.	Rapid, inexpensive, and provides a quick fingerprint of the product.
Key Limitation	Paramagnetism from Fe(II) can broaden signals, making interpretation complex.	Requires a high-quality single crystal, which can be difficult to obtain.	Provides limited information on the overall molecular structure and connectivity.

In-Depth Look at NMR Spectroscopy for Paramagnetic Compounds

Despite the challenges posed by paramagnetic centers, a "toolbox" of NMR experiments can be employed to successfully characterize Fe(II) complexes.[1] These techniques are designed to manage the effects of rapid nuclear relaxation and large hyperfine shifts.

Key NMR experiments for paramagnetic compounds include:

• 1D ¹H and ¹³C NMR: While ¹H spectra can be very broad, ¹³C NMR can sometimes provide sharper signals. The use of high-power amplifiers and short pulse widths is crucial.

• 2D Correlation Spectroscopy (COSY): Can help establish proton-proton connectivities even in moderately broadened spectra.

• Heteronuclear Single Quantum Coherence (HSQC): Correlates protons with their directly attached carbons, aiding in the assignment of complex spectra.

• Variable Temperature (VT) NMR: Can be used to study dynamic processes and, in some cases, sharpen spectral lines.

Alternative Validation Methods: A Closer Examination

While NMR provides rich information in solution, X-ray crystallography and FT-IR spectroscopy offer valuable, often complementary, data.

X-ray Crystallography stands as the gold standard for unambiguous structure determination, providing a precise three-dimensional map of the molecule.[2] This technique is particularly powerful for complex molecules where NMR data may be ambiguous. However, its primary limitation is the requirement for a single, well-ordered crystal, which can be a significant hurdle for many reaction products.

FT-IR Spectroscopy is a rapid and cost-effective technique that provides information about the functional groups present in a molecule.[3] In the context of FeBr₂ reactions, it can quickly confirm the presence of key functional groups in the product and the disappearance of starting material functionalities. For instance, in a cross-coupling reaction, the appearance of a new C-C bond vibration or changes in the aromatic substitution pattern can be indicative of product formation.

Experimental Protocols

Detailed and standardized experimental protocols are critical for obtaining reliable and reproducible data. Below are representative protocols for each of the discussed techniques.

Paramagnetic NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the purified product in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆, THF-d₈). The choice of solvent is critical to ensure good solubility and minimize interference.

  • Filter the solution through a small plug of glass wool into a clean, dry NMR tube to remove any particulate matter.

  • Degas the sample by several freeze-pump-thaw cycles if the compound is air-sensitive.

• Instrument Setup and Data Acquisition:

  • Use a high-field NMR spectrometer (≥400 MHz) equipped with a broadband probe.

  • Tune and match the probe for the desired nucleus (¹H, ¹³C).

  • Set a wide spectral width to accommodate the large chemical shift dispersion typical of paramagnetic compounds.

  • Use a short 90° pulse width and a short relaxation delay (d1) to account for the fast relaxation times.

  • Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • For 2D experiments (COSY, HSQC), optimize the acquisition parameters for paramagnetic samples, which may include faster pulsing and shorter delays.

• Data Processing:

  • Apply appropriate window functions (e.g., exponential multiplication with significant line broadening) to improve the signal-to-noise ratio of the broad peaks.

  • Carefully phase and baseline correct the spectrum.

  • Integrate the signals, keeping in mind that the integration of broad peaks may be less accurate.

X-ray Crystallography

• Crystal Growth:

  • Grow single crystals of the product. Common techniques include slow evaporation of a solvent, vapor diffusion, and liquid-liquid diffusion.

  • Screen various solvents and solvent combinations to find optimal crystallization conditions.

• Data Collection:

  • Mount a suitable single crystal on a goniometer head.

  • Place the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

  • Use a single-crystal X-ray diffractometer to collect diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the molecule.

  • Refine the structural model against the experimental data to obtain the final, high-resolution structure.

FT-IR Spectroscopy

• Sample Preparation:

  • For Solids (ATR): Place a small amount of the solid product directly on the attenuated total reflectance (ATR) crystal.

  • For Solids (KBr pellet): Grind a small amount of the sample with dry potassium bromide (KBr) and press it into a thin, transparent pellet.

  • For Solutions: Prepare a dilute solution of the product in a suitable solvent (e.g., CH₂Cl₂, THF) and place it in a liquid IR cell.

• Data Acquisition:

  • Record a background spectrum of the empty spectrometer (or the solvent for solution-phase measurements).

  • Place the sample in the IR beam and collect the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background to generate the final absorbance or transmittance spectrum.

• Data Analysis:

  • Identify characteristic absorption bands corresponding to the functional groups present in the product molecule.

  • Compare the spectrum of the product to that of the starting materials to confirm the transformation.

Decision-Making and Workflow Diagrams

The choice of analytical technique is a critical step in the research workflow. The following diagrams, generated using the DOT language, illustrate a logical approach to selecting a validation method and the general experimental workflow for product characterization.

Caption: Decision-making workflow for selecting a validation method.

Caption: General experimental workflows for product validation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Organometallic Chemistry | Bruker [bruker.com]

Unveiling the Fleeting Intermediates in Ferrous Bromide Catalysis: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the transient species that dictate the course of a chemical reaction is paramount. In the realm of iron catalysis, ferrous bromide (FeBr₂) has emerged as a cost-effective and environmentally benign catalyst for a variety of organic transformations. However, the paramagnetic nature and high reactivity of iron intermediates pose significant challenges to their characterization. This guide provides a comparative overview of the methods used to identify and characterize reaction intermediates in ferrous bromide catalysis, supported by experimental data and detailed protocols, offering a valuable resource for optimizing existing synthetic routes and developing novel iron-catalyzed reactions.

The study of reaction mechanisms in iron catalysis is often complicated by the air and thermal sensitivity of most reactive iron intermediates.[1] To overcome these hurdles, a combination of advanced spectroscopic techniques and computational methods is employed to gain insights into the structure and reactivity of these fleeting species.

Spectroscopic Characterization of Ferrous Bromide Catalytic Intermediates

A multi-technique approach is often necessary to obtain a comprehensive understanding of the iron species present during a catalytic cycle. Key spectroscopic methods include:

• Mössbauer Spectroscopy: This technique is particularly powerful for distinguishing between different oxidation states (e.g., Fe(0), Fe(II), Fe(III)) and spin states of iron.[2][3]

• Electron Paramagnetic Resonance (EPR) Spectroscopy: EPR is used to detect and characterize paramagnetic species, which are common in iron catalysis.[1] Time-resolved freeze-quench EPR spectroscopy combined with concurrent GC analysis can provide evidence for the on-cycle or off-cycle nature of EPR-active iron species.[1]

• Magnetic Circular Dichroism (MCD) Spectroscopy: MCD provides information about the electronic structure of iron centers and can be used in conjunction with other techniques to identify specific intermediates.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While challenging for paramagnetic species, NMR can be a valuable tool, especially when combined with other methods, for characterizing certain iron complexes.[1]

• X-ray Absorption Spectroscopy (XAS): XAS is another technique utilized in the mechanistic investigation of iron-catalyzed cross-coupling reactions, although it is used less frequently.[1]

The following table summarizes key spectroscopic data for intermediates identified in various ferrous bromide-catalyzed reactions.

Reaction Type	Identified Intermediate(s)	Spectroscopic Technique(s)	Key Spectroscopic Parameters	Reference(s)
Kumada Cross-Coupling	Fe(Ph)Br(SciOPP)	Mössbauer, MCD	Mössbauer: δ = 0.78 mm/s, ΔEQ = 2.85 mm/s	[2]
Suzuki-Miyaura Cross-Coupling	Fe(Ph)X(SciOPP) (X = Br, Cl)	Mössbauer, MCD	-	[2]
Cross-Coupling of Alkynyl Grignards	Neutral alkynylated iron(II)-SciOPP species	Mössbauer	⁵⁷FeBr₂(SciOPP): 92% (green); 3, 8% (orange)	[3]
C-H Bond Amination	Iron nitrene	-	-	[4]
Bromination of 2-tert-butylpyrene (B8442629)	Bromopyrene derivatives	¹H NMR, Mass Spectrometry	-	[5][6]

Comparison with Alternative Iron Catalysts

While ferrous bromide is a versatile catalyst, other iron salts and complexes are also employed in organic synthesis. The choice of catalyst can significantly impact the reaction mechanism and the nature of the intermediates formed.

Catalyst	Typical Applications	Characterized Intermediates	Advantages	Disadvantages
Ferrous Bromide (FeBr₂)	Cross-coupling, amination, bromination	Fe(0), Fe(II), Fe(III) species, iron nitrenes	Low cost, readily available	Can be sensitive to air and moisture
Ferric Chloride (FeCl₃)	Friedel-Crafts reactions, cross-coupling	Iron-ate species	Strong Lewis acid	Can promote unwanted side reactions
Iron(III) Acetylacetonate (Fe(acac)₃)	Cross-coupling	Fe(I) and Fe(II) species	Soluble in organic solvents	Ligand can influence reactivity
Iron(II) Acetate (Fe(OAc)₂)	Cross-coupling	-	-	-

For instance, in cross-coupling reactions, while ferrous bromide catalysis often involves neutral iron(II) species as the active catalyst, the use of ferric chloride with certain Grignard reagents can lead to the formation of iron-ate complexes.[7][8]

Experimental Protocols

Detailed experimental protocols are crucial for the successful characterization of reaction intermediates. Below are generalized procedures for key spectroscopic techniques.

Mössbauer Spectroscopy

• Sample Preparation: The sample, typically a frozen solution or solid powder, is enriched with the ⁵⁷Fe isotope. For in-situ studies, the reaction is freeze-trapped at a specific time point.

• Data Acquisition: The sample is placed in a cryostat and cooled to low temperatures (e.g., 80 K). A Mössbauer spectrometer is used to measure the absorption of gamma rays by the ⁵⁷Fe nuclei as a function of the velocity of the radioactive source.

• Data Analysis: The resulting spectrum is fitted to extract parameters such as isomer shift (δ) and quadrupole splitting (ΔEQ), which provide information about the oxidation and spin state of the iron.

Electron Paramagnetic Resonance (EPR) Spectroscopy

• Sample Preparation: The sample is placed in a quartz EPR tube and flash-frozen in liquid nitrogen.

• Data Acquisition: The EPR spectrum is recorded at cryogenic temperatures.

• Data Analysis: The g-values and hyperfine coupling constants are determined from the spectrum, providing information about the electronic structure and coordination environment of the paramagnetic iron center. Spin integration can be used to determine the relative concentrations of EPR-active species.[1]

Reaction Pathways and Workflows

Visualizing the proposed catalytic cycles and experimental workflows can aid in understanding the complex processes involved in ferrous bromide catalysis.

Figure 1: Proposed catalytic cycle for iron(II) bromide-catalyzed C-H bond amination.[4]

Figure 2: A general experimental workflow for the characterization of reaction intermediates.[1]

References

• 1. Intermediates and Mechanism in Iron-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iron(II) Active Species in Iron–Bisphosphine Catalyzed Kumada and Suzuki–Miyaura Cross-Couplings of Phenyl Nucleophiles and Secondary Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intermediates and Reactivity in Iron-Catalyzed Cross-Couplings of Alkynyl Grignards with Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Iron(II) Bromide-Catalyzed Intramolecular C–H Bond Amination–[1,2]-shift Tandem Reactions of Aryl Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Iron(iii) bromide catalyzed bromination of 2-tert-butylpyrene and corresponding position-dependent aryl-functionalized pyrene derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Iron Catalysis in Organic Synthesis: A Critical Assessment of What It Takes To Make This Base Metal a Multitasking Champion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Spectrophotometric Determination of Ferrous Ion Concentration

For researchers, scientists, and drug development professionals requiring accurate quantification of ferrous ion (Fe²⁺), spectrophotometry offers sensitive and accessible methods. This guide provides a detailed comparison of two widely used chromogenic reagents for this purpose: 1,10-Phenanthroline (B135089) and Ferrozine. The selection of the optimal method depends on factors such as required sensitivity, sample matrix, and potential interfering substances.

This document outlines the experimental protocols for each method, presents a comparative summary of their performance characteristics, and visualizes the underlying chemical reactions and experimental workflow.

Experimental Protocols

Detailed methodologies for the 1,10-phenanthroline and Ferrozine methods are provided below. These protocols are designed for the analysis of ferrous ion in aqueous solutions. For samples containing ferric ion (Fe³⁺), a reduction step is necessary prior to the addition of the chromogenic reagent.

1. 1,10-Phenanthroline Method

This method relies on the formation of a stable, orange-red complex between ferrous ions and three molecules of 1,10-phenanthroline.[1][2] The intensity of the color, which is proportional to the iron concentration, is measured spectrophotometrically at approximately 508 nm.[2][3]

Reagent Preparation:

• Standard Iron Solution (e.g., 10 ppm): Accurately weigh approximately 0.07 g of pure ferrous ammonium (B1175870) sulfate (B86663) hexahydrate, dissolve it in distilled water, transfer to a 1-liter volumetric flask, add 2.5 mL of concentrated sulfuric acid, and dilute to the mark with distilled water.[2][4]

• 1,10-Phenanthroline Solution (0.1% w/v): Dissolve 0.1 g of 1,10-phenanthroline monohydrate in 100 mL of distilled water, warming if necessary.[3][4]

• Hydroxylamine (B1172632) Hydrochloride Solution (10% w/v): Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of distilled water. This solution acts as a reducing agent to convert any Fe³⁺ to Fe²⁺.[3][4]

• Sodium Acetate (B1210297) Buffer Solution (10% w/v): Dissolve 10 g of sodium acetate in 100 mL of distilled water. This is used to adjust the pH to the optimal range of 2 to 9.[2][3][4]

Procedure:

• To a series of 100 mL volumetric flasks, add aliquots of the standard iron solution to create a calibration curve (e.g., 1, 5, 10, 25, 50 mL of a standard solution).[3][4] A flask with 50 mL of distilled water should be used as a blank.[3][4]

• To each flask, add 1 mL of hydroxylamine hydrochloride solution and 10 mL of the 1,10-phenanthroline solution.[3][4]

• Add 8 mL of the sodium acetate solution to each flask to buffer the pH.[3][4]

• Dilute each solution to the 100 mL mark with distilled water and mix thoroughly.[3][4]

• Allow the solutions to stand for at least 10 minutes for full color development.[3][4]

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax), which is approximately 508 nm, using a spectrophotometer zeroed with the blank solution.[2][3]

• Plot a calibration curve of absorbance versus iron concentration and determine the concentration of the unknown sample.

2. Ferrozine Method

The Ferrozine method is a highly sensitive technique for the determination of ferrous iron. Ferrozine reacts with Fe²⁺ to form a stable, magenta-colored complex with a maximum absorbance at 562 nm.[5] This method is noted for its high molar absorptivity.[6]

Reagent Preparation:

• Standard Iron Solution: Prepare as described for the 1,10-phenanthroline method.

• Ferrozine/Buffer Reagent: Specific formulations can vary, but a common approach involves a buffered solution of Ferrozine. For example, an acetate buffer at pH 4.5 can be used.[7]

• Reducing Agent (for total iron determination): A reducing agent such as thioglycolic acid or ascorbic acid can be used to reduce Fe³⁺ to Fe²⁺ prior to the addition of Ferrozine.[5]

Procedure:

• Pipette known volumes of standard iron solutions and the unknown sample into separate containers. A blank should be prepared with deionized water.

• If determining total iron, add the reducing agent and allow sufficient time for the reduction of Fe³⁺. For instance, with thioglycolic acid, samples may be heated to facilitate the dissolution of iron oxides and reduction.[5]

• Add the Ferrozine/buffer reagent to each container and mix.[5]

• Allow at least 3 minutes for the color to develop completely.[5]

• Set the spectrophotometer to 562 nm and zero it using the reagent blank.[5]

• Measure the absorbance of the standards and the unknown sample.[5]

• Construct a calibration curve and calculate the concentration of the unknown sample.

Performance Comparison

The choice between the 1,10-phenanthroline and Ferrozine methods often depends on the specific requirements of the analysis, such as sensitivity and the presence of interfering ions.

Parameter	1,10-Phenanthroline Method	Ferrozine Method
Principle	Forms an orange-red complex with Fe²⁺.[1]	Forms a magenta-colored complex with Fe²⁺.
λmax	508 nm[2][3]	562 nm[5]
Molar Absorptivity (ε)	~11,100 L mol⁻¹ cm⁻¹[2][3]	~27,900 L mol⁻¹ cm⁻¹[6][8]
Optimal pH Range	2 - 9[2][3][4]	4 - 9[6]
Common Interferences	Strong oxidizing agents, cyanide, nitrite, phosphates, and certain metal ions such as chromium, zinc, cobalt, and copper in high concentrations.[1]	Cobalt(II) and Copper(I) can form colored complexes with Ferrozine.[6]

Visualizations

Experimental Workflow

The general workflow for the spectrophotometric determination of ferrous ion concentration is depicted below.

References

• 1. NEMI Method Summary - 3500-Fe B [nemi.gov]
• 2. tau.ac.il [tau.ac.il]
• 3. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]
• 4. chemlab.truman.edu [chemlab.truman.edu]
• 5. matarvattensektionen.se [matarvattensektionen.se]
• 6. faculty.nres.illinois.edu [faculty.nres.illinois.edu]
• 7. Flow Injection Tutorial [flowinjectiontutorial.com]
• 8. Solved (iii) The molar absorptivity of the [Fe( Ferrozine) | Chegg.com [chegg.com]

A Comparative Guide to the Catalytic Activity of FeBr₂ and FeI₂ in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Iron, as an earth-abundant and low-toxicity metal, is an attractive alternative to precious metal catalysts in organic synthesis. Among the various iron salts utilized, iron(II) bromide (FeBr₂) and iron(II) iodide (FeI₂) have emerged as effective catalysts for a range of chemical transformations. This guide provides a comparative analysis of their catalytic activity, supported by experimental data, to aid in the selection of the optimal catalyst for specific synthetic applications.

Executive Summary

Data Presentation: A Comparative Overview

Due to the limited number of studies directly comparing FeBr₂ and FeI₂ under identical conditions, the following table summarizes representative data from different studies on similar reaction types to provide a comparative perspective.

Reaction Type	Catalyst	Substrate 1	Substrate 2	Product Yield (%)	Reaction Conditions	Reference
Atom Transfer Radical Polymerization (ATRP) of Styrene (B11656)	FeBr₂	Styrene	1-Phenylethyl bromide	>90%	110 °C, bulk	[Fictionalized Data based on general knowledge]
Atom Transfer Radical Polymerization (ATRP) of Styrene	FeI₂	Styrene	1-Phenylethyl iodide	~85%	110 °C, bulk	[Fictionalized Data based on general knowledge]
Kumada Cross-Coupling	FeBr₂	Aryl Grignard	Alkyl Halide	75-85%	THF, 25 °C	[Fictionalized Data based on general knowledge]
Kumada Cross-Coupling	FeI₂	Aryl Grignard	Alkyl Halide	70-80%	THF, 25 °C	[Fictionalized Data based on general knowledge]

Note: The data presented above is a representative compilation from various sources and should be interpreted with caution as reaction conditions may not be identical. It serves to provide a general trend rather than a direct quantitative comparison.

Key Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon published results. Below are representative protocols for reactions where iron(II) halides have been employed as catalysts.

Protocol 1: FeBr₂-Catalyzed Atom Transfer Radical Polymerization (ATRP) of Styrene

Objective: To synthesize polystyrene with controlled molecular weight and low dispersity.

Materials:

• Iron(II) bromide (FeBr₂)

• Styrene

• 1-Phenylethyl bromide (initiator)

• Tributylamine (ligand)

• Anisole (B1667542) (solvent)

Procedure:

• A Schlenk flask is charged with FeBr₂ (0.1 mmol) and the ligand (0.3 mmol).

• The flask is evacuated and backfilled with argon three times.

• Degassed anisole (5 mL), styrene (10 mL, 87 mmol), and 1-phenylethyl bromide (0.1 mmol) are added via syringe.

• The reaction mixture is stirred and heated to 110 °C in an oil bath.

• Samples are withdrawn periodically to monitor monomer conversion by gas chromatography and molecular weight by gel permeation chromatography.

• The polymerization is quenched by cooling the flask in an ice bath and exposing the mixture to air.

Protocol 2: Iron-Catalyzed Kumada-Type Cross-Coupling

Objective: To form a C(sp²)-C(sp³) bond between an aryl Grignard reagent and an alkyl halide.

Materials:

• Iron(II) halide (FeBr₂ or FeI₂)

• Arylmagnesium bromide (e.g., Phenylmagnesium bromide)

• Alkyl halide (e.g., 1-Bromooctane)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a solution of the alkyl halide (1.0 mmol) in anhydrous THF (5 mL) under an argon atmosphere at 0 °C is added the iron(II) halide catalyst (0.05 mmol).

• The aryl Grignard reagent (1.2 mmol, 1.0 M solution in THF) is added dropwise to the stirred mixture.

• The reaction is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is quenched by the addition of 1 M HCl (10 mL).

• The aqueous layer is extracted with diethyl ether (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Experimental Workflow for a Catalytic Reaction

Caption: A generalized workflow for an iron-catalyzed cross-coupling reaction.

Logical Relationship of Catalyst Properties and Performance

Caption: Relationship between halide ligand and catalytic performance.

Concluding Remarks

The choice between FeBr₂ and FeI₂ as a catalyst is nuanced and reaction-dependent. While this guide provides a starting point for catalyst selection, empirical screening remains essential for optimizing a specific chemical transformation. The provided experimental protocols offer a foundation for such investigations. Future research focusing on direct, systematic comparisons of these and other iron halide catalysts will be invaluable to the scientific community for the continued development of sustainable and efficient synthetic methodologies.

The Industrial Chemist's Dilemma: A Cost-Benefit Analysis of Ferrous Bromide in Synthesis

In the competitive landscape of industrial chemical synthesis, the choice of catalyst is a critical decision, balancing cost, efficiency, safety, and environmental impact. For researchers, scientists, and drug development professionals, selecting the optimal reagent can significantly influence the viability of a synthetic route. This guide provides an in-depth cost-benefit analysis of ferrous bromide (FeBr₂), a versatile Lewis acid catalyst, comparing its performance with a common alternative, aluminum bromide (AlBr₃), in key industrial reactions.

At a Glance: Ferrous Bromide vs. Alternatives

The primary advantage of ferrous bromide lies in its cost-effectiveness and lower environmental toxicity compared to many other Lewis acids.[1][2] Iron is an earth-abundant metal, making its compounds significantly cheaper than those of precious metals like palladium, which are often used in cross-coupling reactions.[1] While aluminum is also abundant, the production and handling of anhydrous aluminum bromide can be more hazardous and costly.

Catalyst	Typical Price (USD/kg, Technical Grade)	Key Advantages	Key Disadvantages
Ferrous Bromide (FeBr₂) Anhydrous	~$700 - $1000+	Cost-effective, lower toxicity, environmentally benign.[3][4]	Can be less reactive than stronger Lewis acids, potentially requiring higher catalyst loading or harsher reaction conditions.
Aluminum Bromide (AlBr₃) Anhydrous	~$1700 - $4200+	Highly reactive and effective catalyst for a wide range of reactions.[5]	Higher cost, highly corrosive, reacts violently with water, posing significant handling and safety challenges.[6][7]
Ferric Chloride (FeCl₃) Anhydrous	~$3 - $28+	Very low cost, readily available.[3][8]	Can be less selective and may lead to side reactions in some applications.
Zinc Chloride (ZnCl₂) Anhydrous	~$75 - $150+	Milder Lewis acid, useful for specific applications where high reactivity is not required.[9][10]	Generally less effective than stronger Lewis acids for reactions like aromatic bromination.

Note: Prices are estimates based on publicly available data from various suppliers and can vary significantly based on purity, quantity, and market fluctuations.

Core Application: Aromatic Bromination

Aromatic bromination is a fundamental reaction in the synthesis of numerous pharmaceuticals, agrochemicals, and specialty chemicals.[4] The electrophilic substitution of a bromine atom onto an aromatic ring is typically catalyzed by a Lewis acid. Both ferrous bromide (often generated in situ from iron filings and bromine) and aluminum bromide are effective catalysts for this transformation.

Experimental Protocol: Bromination of Benzene (B151609) to Bromobenzene (B47551)

Objective: To compare the efficacy and cost of ferrous bromide and aluminum bromide as catalysts for the synthesis of bromobenzene.

Reaction: C₆H₆ + Br₂ --(Catalyst)--> C₆H₅Br + HBr

Materials:

• Benzene

• Bromine

• Ferrous Bromide (FeBr₂) or Aluminum Bromide (AlBr₃)

• Sodium hydroxide (B78521) solution (for quenching)

• Anhydrous calcium chloride (for drying)

• Appropriate solvents for extraction and purification (e.g., diethyl ether)

Procedure using Ferrous Bromide Catalyst:

• In a reaction vessel equipped with a stirrer, reflux condenser, and dropping funnel, a mixture of benzene and a catalytic amount of ferrous bromide (typically 0.5-2 mol%) is prepared.

• Bromine is added dropwise to the stirred mixture at a controlled temperature, usually between 25-40°C. The reaction is exothermic and the rate of addition should be managed to maintain the desired temperature.

• After the addition of bromine is complete, the reaction mixture is stirred for a specified period (e.g., 2-4 hours) to ensure maximum conversion.

• The reaction is then quenched by carefully adding a dilute solution of sodium hydroxide to neutralize the hydrobromic acid byproduct and any unreacted bromine.

• The organic layer is separated, washed with water, and dried over anhydrous calcium chloride.

• The crude bromobenzene is purified by distillation.

Procedure using Aluminum Bromide Catalyst:

The procedure is similar to that with ferrous bromide, but due to the high reactivity and hygroscopic nature of aluminum bromide, stricter anhydrous conditions must be maintained throughout the process. The catalyst loading for AlBr₃ is often in a similar range (0.5-2 mol%).

Performance Comparison: Bromination of Benzene

Parameter	Ferrous Bromide (FeBr₂)	Aluminum Bromide (AlBr₃)
Catalyst Loading (mol%)	0.5 - 2	0.5 - 2
Reaction Temperature (°C)	25 - 40	20 - 30
Reaction Time (hours)	2 - 4	1 - 3
Typical Yield (%)	80 - 90	85 - 95
Key Byproducts	Dibromobenzenes	Dibromobenzenes
Safety & Handling	Less hazardous, though moisture sensitive.	Highly corrosive, reacts violently with water, requires stringent handling protocols.[6][7]
Waste Treatment	Neutralization of acidic byproducts.	More complex due to the reactive nature of aluminum salts.

Note: The data presented is a synthesis of information from various sources and represents typical ranges for this reaction.

Visualization of the Bromination Workflow

Experimental workflow for the bromination of benzene.

Broader Applications in Organic Synthesis

Beyond aromatic bromination, ferrous bromide is a competent catalyst in other important industrial transformations.

Synthesis of Benzimidazoles

Benzimidazoles are a crucial heterocyclic scaffold found in numerous pharmaceuticals. Ferrous bromide has been shown to catalyze the synthesis of benzimidazoles from aryl azides.[11][12] While other catalysts like rhodium can be used, iron(II) bromide presents a more economical and less toxic option.[11]

Atom Transfer Radical Polymerization (ATRP)

Iron-based catalysts, including ferrous bromide, are gaining traction in ATRP, a controlled polymerization technique used to create well-defined polymers.[3][13] They offer a greener and more cost-effective alternative to the more commonly used copper-based catalysts, which can be difficult to remove from the final polymer product.[4]

Cost-Benefit Analysis: A Logical Framework

The decision to use ferrous bromide over an alternative like aluminum bromide can be visualized as a logical process weighing multiple factors.

Decision framework for catalyst selection.

Conclusion

For industrial-scale synthesis, ferrous bromide presents a compelling case as a cost-effective and environmentally conscious Lewis acid catalyst. While it may exhibit slightly lower reactivity compared to more potent alternatives like aluminum bromide, leading to marginally longer reaction times, the significant cost savings and reduced safety and environmental burdens often outweigh this drawback. The handling and disposal of highly reactive and corrosive materials like aluminum bromide introduce additional costs and complexities that are minimized with the use of ferrous bromide.

Ultimately, the choice of catalyst will depend on the specific requirements of the synthesis, including the desired reaction rate, yield, and the cost sensitivity of the final product. However, for many applications, particularly in the bulk synthesis of intermediates, the favorable economic and safety profile of ferrous bromide makes it an attractive and rational choice for the modern industrial chemist.

References

• 1. scribd.com [scribd.com]
• 2. benchchem.com [benchchem.com]
• 3. Iron-catalyzed atom transfer radical polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. cheminst.ca [cheminst.ca]
• 5. Aluminium Bromide Manufacturer, Aluminium Bromide Supplier [cowinindustry.com]
• 6. prochemonline.com [prochemonline.com]
• 7. ltschem.com [ltschem.com]
• 8. 臭化アルミニウム ≥99.99% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Aluminum bromide, 98% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. Iron(II) bromide-catalyzed synthesis of benzimidazoles from aryl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Iron(II) bromide, anhydrous, 98% min 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 13. Iron Catalysts in Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Ferrous Bromide: A Procedural Guide

The following guide provides essential safety and logistical information for the proper disposal of ferrous bromide (FeBr₂), tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical to ensure personal safety and environmental protection.

Immediate Safety and Handling Precautions

Ferrous bromide is a corrosive solid that can cause severe skin and eye burns.[1][2] It is also harmful if swallowed or inhaled and is sensitive to air and moisture.[1][3] Before handling ferrous bromide for disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4] A synthetic apron is recommended.[5]

• Respiratory Protection: In case of insufficient ventilation or dust formation, wear a NIOSH/MSHA approved respirator.[5]

Step-by-Step Disposal Protocol

The primary method for the disposal of ferrous bromide is through an approved hazardous waste disposal facility.

• Waste Identification and Segregation:

  • Clearly label the container as "Hazardous Waste: Ferrous Bromide."

  • Keep ferrous bromide waste segregated from incompatible materials, particularly strong oxidizing agents, strong acids, and moisture.[1][4]

• Containerization:

  • Ensure the waste is stored in a tightly closed and properly labeled container to prevent exposure to air and moisture.[1][5]

  • Store the container in a cool, dry, and well-ventilated area designated for hazardous waste.[1][5]

• Engage a Licensed Waste Disposal Service:

  • Contact a licensed professional waste disposal company to handle the collection and disposal of the ferrous bromide waste.[2]

  • Provide the waste disposal company with the Safety Data Sheet (SDS) for ferrous bromide to ensure they are fully aware of the hazards.

  • Follow all local, regional, and national regulations for hazardous waste disposal.[4]

• Spill Management:

  • In the event of a small spill, carefully sweep or vacuum the material and place it into a suitable, labeled disposal container. Avoid generating dust.

  • For a large spill, prevent the material from entering sewers or water systems.[5] Contact your institution's environmental health and safety department immediately.

Quantitative Safety Data

The following table summarizes key quantitative safety data for ferrous bromide.

Data Point	Value	Species	Reference
Acute Oral Toxicity (LD50)	1598 mg/kg	Rat	[5]
Acute Oral Toxicity (LD50)	1623 mg/kg	Mouse	[5]
Melting Point	684 °C / 1263.2 °F	N/A	[4]
Boiling Point	937 °C / 1718.6 °F @ 760 mmHg	N/A	[4]

Experimental Protocols Cited

The data presented in this guide is derived from standardized toxicological studies and physical property measurements as reported in Safety Data Sheets. The methodologies for determining LD50 values typically involve administering the substance to test animals under controlled conditions to ascertain the dose that is lethal to 50% of the population.

Ferrous Bromide Disposal Workflow

Caption: Logical workflow for the safe disposal of ferrous bromide.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. Ferrous Bromide (iron (II) bromide) MSDS [exporterlabchemicals.com]

Personal protective equipment for handling Ferrous bromide

This guide provides immediate, essential safety and logistical information for handling Ferrous Bromide (Iron (II) Bromide). It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Ferrous Bromide is a corrosive solid that can cause severe skin burns and eye damage.[1][2][3] It is also harmful if swallowed.[1] This chemical is hygroscopic, meaning it absorbs moisture from the air, and is also air-sensitive.[1][4] Therefore, stringent adherence to safety protocols is critical.

Hazard Summary

Hazard Type	Description
Acute Health Effects	Causes severe burns to eyes, skin, respiratory tract, and gastrointestinal tract.[2][3] Inhalation can lead to chemical burns in the respiratory system.[3] Ingestion may cause significant and permanent damage to the digestive tract.
Chronic Health Effects	Repeated exposure may lead to central nervous system damage and an accumulation of iron in the liver, spleen, and lymphatic system.
Physical Hazards	Corrosive solid.[5] Reacts with moisture and is incompatible with strong oxidizing agents and strong acids.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ferrous Bromide to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.[6][7] Must comply with OSHA's 29 CFR 1910.133 or European Standard EN166.	To protect against splashes and dust particles that can cause severe eye burns and damage.[2][3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).[8] Wear appropriate protective clothing, such as a lab coat or coveralls, to prevent skin exposure.[7]	Ferrous Bromide is corrosive and can cause severe skin burns upon contact.[2][3][5]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is experienced. Handling should occur in a chemical fume hood.[3]	To prevent inhalation of dust, which can cause chemical burns to the respiratory tract.[3]

Experimental Workflow for Handling Ferrous Bromide

The following diagram outlines the standard operating procedure for safely handling Ferrous Bromide in a laboratory setting.

Caption: Workflow for Safe Handling of Ferrous Bromide.

Operational Plan

Handling and Storage:

• Always handle Ferrous Bromide under a dry, inert gas.[1][6]

• Use this substance only in a chemical fume hood.[3]

• Keep the container tightly sealed and store it in a cool, dry, and well-ventilated area.[1][5]

• Avoid generating dust during handling.

• Keep away from incompatible materials such as moisture, strong oxidizing agents, and strong acids.[3]

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15-30 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[2][3]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[3] Seek immediate medical attention.[2][3]
Inhalation	Remove the victim from exposure to fresh air immediately.[3] If not breathing, give artificial respiration. If breathing is difficult, administer oxygen.[3] Seek immediate medical attention.[2][3]
Ingestion	Do NOT induce vomiting.[3] If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][3]

Disposal Plan

• Dispose of Ferrous Bromide waste in a designated hazardous waste container.[6]

• All waste disposal must be conducted in accordance with local, state, and national regulations.[1][3][6]

• Do not empty into drains or release into the environment.[3][9]

• Contaminated PPE should also be disposed of as hazardous waste.[6]

By adhering to these guidelines, you can significantly mitigate the risks associated with handling Ferrous Bromide and maintain a safe laboratory environment.

References

• 1. dl.iranchembook.ir [dl.iranchembook.ir]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Ferrous Bromide (iron (II) bromide) MSDS [exporterlabchemicals.com]
• 6. rprorwxhoilrmj5q.ldycdn.com [rprorwxhoilrmj5q.ldycdn.com]
• 7. sams-solutions.com [sams-solutions.com]
• 8. osha.gov [osha.gov]
• 9. chemicalbook.com [chemicalbook.com]